Technical Whitepaper: Imidazo[1,5-a][1,3,5]triazin-4-amine as a Purine Bioisostere in Drug Discovery
Executive Summary The imidazo[1,5-a][1,3,5]triazin-4-amine scaffold represents a highly versatile, nitrogen-rich heterocyclic core utilized extensively in modern medicinal chemistry. Formally recognized in literature as...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The imidazo[1,5-a][1,3,5]triazin-4-amine scaffold represents a highly versatile, nitrogen-rich heterocyclic core utilized extensively in modern medicinal chemistry. Formally recognized in literature as a 5,8-diaza-7,9-dideazapurine system, this molecule serves as a direct bioisostere of adenine (6-aminopurine) [1]. By altering the spatial arrangement of hydrogen bond acceptors while maintaining a planar aromatic geometry, this scaffold evades common purine metabolic liabilities (such as xanthine oxidase degradation) while retaining high affinity for ATP-binding pockets in kinases and viral polymerases [2].
This technical guide provides an in-depth analysis of the structural properties, de novo synthetic methodologies, and pharmacological applications of the imidazo[1,5-a][1,3,5]triazin-4-amine core, designed for researchers and drug development professionals.
Structural Chemistry & Bioisosterism
The imidazo[1,5-a][1,3,5]triazine core is formed by the fusion of an imidazole ring and a 1,3,5-triazine ring at the [1,5-a] face. This fusion creates a bridgehead nitrogen that participates in the delocalized
π
-electron system, fundamentally altering the electronic distribution compared to classical purines.
Causality in Scaffold Design
Metabolic Stability: Classical purines are rapidly oxidized by ubiquitous enzymes like xanthine oxidase. The repositioning of the nitrogen atoms in the 5,8-diaza-7,9-dideazapurine system removes the C8 oxidation liability, significantly extending the biological half-life of derived drug candidates.
Target Selectivity: The 4-amine group acts as a critical hydrogen bond donor, mimicking the 6-amine of adenine. However, the altered dipole moment of the triazine ring shifts the electron density, allowing medicinal chemists to achieve selective binding to specific viral polymerases (e.g., HBV, RSV) or human kinases over off-target host enzymes [3].
Quantitative Physicochemical Profile
The following table summarizes the computed and experimental baseline properties of the unsubstituted imidazo[1,5-a][1,3,5]triazin-4-amine core to guide Lipinski Rule-of-Five compliance in lead optimization.
Property
Value
Implication for Drug Design
Chemical Formula
C
5
H
5
N
5
Low molecular weight allows for extensive functionalization.
Molecular Weight
135.13 g/mol
High ligand efficiency (LE) potential.
H-Bond Donors
1 (Primary Amine)
Essential for hinge-region binding in kinases.
H-Bond Acceptors
4 (Ring Nitrogens)
Facilitates extensive interaction with solvent or target pockets.
TPSA
~75.4 Ų
Excellent membrane permeability; potential for BBB penetration.
Synthesizing the imidazo[1,5-a][1,3,5]triazin-4-amine core requires precise control over cyclization and amination steps. The most robust pathway involves the construction of the triazine ring onto a pre-functionalized imidazole, followed by activation and nucleophilic displacement.
Fig 1: De novo synthetic workflow for the Imidazo[1,5-a][1,3,5]triazin-4-amine core.
Experimental Protocol: Synthesis of Substituted 4-Amines
This self-validating protocol utilizes a thioxo intermediate, a strategy pioneered by Golankiewicz et al., to ensure high-yield amination[1].
Step 1: Cyclization to the Thioxo Intermediate
Reaction: Dissolve 1.0 eq of the appropriate 5-aminoimidazole-4-carbonitrile derivative in anhydrous pyridine. Add 1.2 eq of an aryl/alkyl isothiocyanate.
Conditions: Reflux the mixture under an inert argon atmosphere for 12-18 hours.
Causality: The isothiocyanate acts as a bis-electrophile. The initial attack by the imidazole amine is followed by intramolecular cyclization onto the nitrile, forming the thermodynamically stable imidazo[1,5-a][1,3,5]triazine-4-thione.
Validation: Monitor via TLC (DCM:MeOH 9:1). The disappearance of the nitrile peak (~2200 cm
−1
) in FT-IR confirms cyclization.
Step 2: Activation via S-Alkylation
Reaction: Suspend the thioxo intermediate in anhydrous DMF. Add 2.0 eq of anhydrous K
2
CO
3
and 1.5 eq of methyl iodide (MeI).
Conditions: Stir at room temperature for 4 hours.
Causality: The thione must be converted into a superior leaving group. S-methylation generates an electrophilic C4 carbon, priming the system for nucleophilic attack.
Step 3: Nucleophilic Amination
Reaction: Isolate the S-methyl intermediate and dissolve it in a saturated solution of ammonia in ethanol (or a primary/secondary amine if substituted derivatives are desired).
Conditions: Seal the reaction in a pressure tube and heat to 100°C for 24 hours.
Causality: The elevated temperature and pressure overcome the activation energy required to displace the methylthiolate leaving group, yielding the final imidazo[1,5-a][1,3,5]triazin-4-amine.
Validation: Confirm product identity via
1
H-NMR (appearance of a broad -NH
2
singlet around 7.5-8.0 ppm in DMSO-d
6
) and HRMS.
Pharmacological Applications & Mechanism of Action
The structural mimicry of adenine allows imidazo[1,5-a]triazin-4-amines to competitively bind to ATP-binding sites. This has been heavily exploited in two primary therapeutic areas: Antiviral Agents and Oncology (Kinase Inhibitors) [1, 2].
Antiviral Activity (HBV and RSV)
Derivatives carrying benzyl substitutions (e.g., C-, O-, and S-benzyl groups) exhibit potent inhibitory effects on the replication of ortho- and paramyxoviruses, including Respiratory Syncytial Virus (RSV) and Hepatitis B Virus (HBV). The compounds act as RNA ligands or polymerase inhibitors, disrupting the viral replication machinery without incorporating into host DNA, thereby minimizing host toxicity [3].
Kinase Inhibition
In oncology, the core is utilized to target kinases such as Focal Adhesion Kinase (FAK). The 4-amine establishes a critical hydrogen bond with the hinge region of the kinase, while substitutions on the imidazole ring project into the hydrophobic selectivity pockets (e.g., the DFG-out pocket in Type II inhibitors).
Fig 2: Competitive inhibition mechanism of the purine bioisostere within ATP-binding pockets.
Experimental Protocol: In Vitro Target Validation (Kinase Assay)
To validate the efficacy of a synthesized imidazo[1,5-a]triazin-4-amine derivative, a self-validating luminescent kinase assay is recommended.
Compound Preparation: Prepare a 10 mM stock solution of the synthesized compound in 100% DMSO. Perform a 3-fold serial dilution in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl
2
, 1 mM EGTA, 0.01% Brij-35) to create a 10-point concentration curve.
Enzyme Reaction: In a 384-well plate, combine 5 µL of the compound dilution with 10 µL of recombinant target kinase (e.g., FAK) and substrate peptide.
Causality of ATP Concentration: Add 5 µL of ATP at a concentration equal to the enzyme's
KmATP
. Why? Testing at the
Km
ensures the assay is sensitive to competitive inhibitors while remaining physiologically relevant.
Incubation & Readout: Incubate for 60 minutes at room temperature. Add 20 µL of a luminescent ATP-detection reagent (e.g., Kinase-Glo®). Luminescence is inversely proportional to kinase activity (high signal = high ATP remaining = high inhibition).
Validation & Analysis: Include a known purine-mimetic inhibitor (e.g., Staurosporine) as a positive control and DMSO as a vehicle control. Calculate the IC
50
using a 4-parameter logistic non-linear regression model.
References
Golankiewicz, B., Januszczyk, P., Ikeda, S., Balzarini, J., & De Clercq, E. (1995). Synthesis and antiviral activity of benzyl-substituted imidazo[1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives. Journal of Medicinal Chemistry, 38(18), 3558-3565. URL: [Link]
Redhill Biopharma Ltd. / Oyagen, Inc. (2002). Triazine antiviral compounds. US Patent 6335339B1.
Exploratory
An In-Depth Technical Guide to the Biological Activities of Imidazo[1,5-a]-1,3,5-triazine Derivatives
Introduction: The Imidazo[1,5-a]-1,3,5-triazine Scaffold - A Versatile Dideazapurine Analog The landscape of medicinal chemistry is continually evolving, with a persistent search for novel heterocyclic scaffolds that can...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Imidazo[1,5-a]-1,3,5-triazine Scaffold - A Versatile Dideazapurine Analog
The landscape of medicinal chemistry is continually evolving, with a persistent search for novel heterocyclic scaffolds that can serve as the foundation for developing new therapeutic agents. Among these, the imidazo[1,5-a]-1,3,5-triazine core, a unique dideazapurine analog, has emerged as a promising framework for the design of biologically active molecules. This guide provides a comprehensive overview of the known biological activities associated with derivatives of this scaffold.
While the specific mechanism of action for Imidazo[1,5-a]triazin-4-amine is not extensively detailed in the current body of scientific literature, this document will focus on the established biological effects of the broader class of Imidazo[1,5-a]-1,3,5-triazine derivatives. The insights presented herein are curated for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of this heterocyclic system. We will delve into the known antiviral properties of these compounds, explore the diverse activities of related imidazotriazine isomers to provide a broader context, and present methodologies for elucidating their mechanisms of action.
Antiviral Potential of Imidazo[1,5-a]-1,3,5-triazine Derivatives
Research into the biological activities of Imidazo[1,5-a]-1,3,5-triazine derivatives has revealed their potential as antiviral agents. Specifically, various substituted compounds based on this scaffold have demonstrated inhibitory effects against the replication of ortho- and paramyxoviruses.[1]
A key study in this area involved the synthesis of a series of these derivatives with benzyl and thio structural units. The presence of both of these moieties was found to be crucial for selective biological activity.[1] Among the synthesized compounds, certain 2-thio substituted derivatives showed specific and potent inhibition of influenza A virus and respiratory syncytial virus (RSV) at concentrations significantly lower than their cytotoxic levels.[1]
Notably, precursor compounds were transformed into 4-thiones and 4-dimethylamino derivatives.[1] The latter is structurally analogous to the 4-amino variant, suggesting that the 4-position of the triazine ring is a key site for modification to modulate biological activity.
Quantitative Data on Antiviral Activity
The following table summarizes the reported in vitro antiviral activities of select Imidazo[1,5-a]-1,3,5-triazine derivatives.
Elucidating the Mechanism of Action: A Conceptual Workflow
While the precise molecular target of the antiviral Imidazo[1,5-a]-1,3,5-triazine derivatives has not been explicitly identified in the reviewed literature, a systematic approach is required to determine their mechanism of action. The following workflow illustrates the key stages in this process.
Caption: Conceptual workflow for elucidating the mechanism of action of novel antiviral compounds.
To quantitatively assess the antiviral efficacy of Imidazo[1,5-a]triazin-4-amine and its analogs, a viral replication inhibition assay, such as a plaque reduction assay or a yield reduction assay, is fundamental. Below is a representative protocol for a yield reduction assay.
Objective: To determine the concentration at which a test compound inhibits the production of infectious virus particles by 50% (IC50).
Materials:
Host cell line permissive to the virus of interest (e.g., MDCK for influenza A virus)
Complete growth medium (e.g., DMEM with 10% FBS)
Infection medium (e.g., serum-free DMEM with TPCK-trypsin for influenza)
Virus stock of known titer (PFU/mL or TCID50/mL)
Imidazo[1,5-a]triazin-4-amine and other test compounds, dissolved in DMSO
Cell Seeding: Seed the host cells into 96-well plates at a density that will result in a confluent monolayer on the day of infection. Incubate at 37°C with 5% CO2.
Compound Preparation: Prepare serial dilutions of the test compounds in infection medium. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤0.5%).
Infection: When cells are confluent, wash the monolayer with PBS. Infect the cells with the virus at a multiplicity of infection (MOI) of 0.01 to 0.1 in a small volume of infection medium for 1 hour at 37°C.
Treatment: After the 1-hour adsorption period, remove the virus inoculum and add the serially diluted compounds to the respective wells. Include a "virus control" (no compound) and a "cell control" (no virus, no compound).
Incubation: Incubate the plates for a period that allows for multiple rounds of viral replication (e.g., 24-48 hours).
Supernatant Collection: At the end of the incubation period, collect the supernatants from each well. These contain the progeny virus.
Virus Titeration: Determine the viral titer in each supernatant using a standard method such as a plaque assay or a TCID50 assay on fresh host cell monolayers.
Cytotoxicity Assessment: In a parallel plate, treat uninfected cells with the same serial dilutions of the compounds to assess cytotoxicity using a cell viability assay.
Data Analysis: Calculate the percentage of virus inhibition for each compound concentration relative to the virus control. Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.
Broader Context: Diverse Mechanisms of Imidazotriazine Isomers
The imidazotriazine heterocyclic family is a testament to the principle of "privileged scaffolds" in medicinal chemistry, where a single core structure can be decorated to target a wide array of biological macromolecules. While the Imidazo[1,5-a]-1,3,5-triazine scaffold has shown promise in antiviral applications, its isomers have been successfully developed as inhibitors of key enzymes in various disease pathways.
Caption: Diverse biological targets of different imidazotriazine isomers.
Imidazo[1,2-a][2][3][4]triazines as FAK Inhibitors: Derivatives of this isomeric scaffold have been developed as potent inhibitors of Focal Adhesion Kinase (FAK).[2][3][5] FAK is a non-receptor tyrosine kinase that plays a critical role in cell adhesion, migration, and survival. Its overexpression is associated with various cancers, making it an attractive target for oncology drug development. These inhibitors have been shown to impede cancer cell proliferation, induce apoptosis, and inhibit cell migration and invasion.[2][3][5]
Imidazo[5,1-f][1][2][6]triazines as PDE5 and PLK1 Inhibitors: This scaffold has proven to be particularly versatile. It forms the core of vardenafil, a potent and selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of erectile dysfunction.[7] Additionally, other derivatives of this same scaffold have been identified as novel inhibitors of Polo-like kinase 1 (PLK1), a serine/threonine kinase that is a key regulator of mitosis.[8] PLK1 is a well-established target for cancer therapy.
Conclusion and Future Directions
The Imidazo[1,5-a]-1,3,5-triazine scaffold represents a promising area for the discovery of new antiviral agents. The demonstrated activity of its derivatives against influenza and respiratory syncytial viruses warrants further investigation. While the precise mechanism of action of Imidazo[1,5-a]triazin-4-amine remains to be fully elucidated, the established methodologies for target identification and validation provide a clear path forward.
Future research should focus on:
Synthesis and Screening of a Focused Library: A library of Imidazo[1,5-a]triazin-4-amine analogs should be synthesized to establish a clear structure-activity relationship (SAR).
Mechanism of Action Studies: Utilizing the conceptual workflow outlined above, studies should be initiated to identify the specific viral or host target of the most potent antiviral compounds.
In Vivo Efficacy Studies: Promising candidates with favorable in vitro activity and low cytotoxicity should be advanced into animal models of viral infection to assess their in vivo efficacy and pharmacokinetic properties.
By pursuing these research avenues, the full therapeutic potential of the Imidazo[1,5-a]triazin-4-amine scaffold can be unlocked, potentially leading to the development of novel and effective treatments for viral diseases.
References
Dao P, Smith N, Tomkiewicz-Raulet C, et al. Design, synthesis, and evaluation of novel imidazo[1,2-a][2][3][4]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity. J Med Chem. 2014;57(18):7577-7589. [Link]
Pochet S, Dugué B, Dehertogh P, et al. Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives. J Med Chem. 1996;39(12):2579-2585. [Link]
Dao P, Smith N, Tomkiewicz-Raulet C, et al. Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][2][3][4]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. J Med Chem. 2014;57(18):7577-7589. [Link]
ResearchGate. Design, Synthesis, and Evaluation of Novel Imidazo[1,2- a ][2][3][4]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. [Link]
Van der Veken P, Joossens J, Augustyns K, Haemers A. A Novel Method for the Synthesis of Imidazo[5,1-f][1][2][6]triazin-4(3H)-ones. Org Lett. 2005;7(17):3741-3744. [Link]
ResearchGate. Imidazo[5,1-f][1][2][6]triazin-2-amines as novel inhibitors of polo-like kinase 1. [Link]
Spectroscopic Characterization of Imidazo[1,5-a][1,3,5]triazin-4-amine: A Comprehensive Technical Guide for Drug Development
Executive Summary The imidazo[1,5-a][1,3,5]triazine scaffold is a privileged bicyclic heterocycle in modern medicinal chemistry. Serving as a bioisostere for purines, derivatives of this class have demonstrated profound...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The imidazo[1,5-a][1,3,5]triazine scaffold is a privileged bicyclic heterocycle in modern medicinal chemistry. Serving as a bioisostere for purines, derivatives of this class have demonstrated profound utility as antiviral agents (particularly against HBV) [1] and as antineoplastic kinase inhibitors. However, the high nitrogen-to-carbon ratio and the presence of an exocyclic amine at the C4 position present unique analytical challenges.
This whitepaper provides a rigorous, causality-driven guide to the spectroscopic elucidation (NMR, FT-IR, and LC-MS/MS) of imidazo[1,5-a][1,3,5]triazin-4-amine . Designed for application scientists and drug development professionals, this guide establishes self-validating analytical protocols to ensure absolute structural confidence during API (Active Pharmaceutical Ingredient) characterization.
Structural Elucidation via Nuclear Magnetic Resonance (NMR)
The electron-deficient nature of the 1,3,5-triazine ring heavily influences the magnetic environment of the fused imidazole system. Proper solvent selection is critical; DMSO-d₆ is mandated not only for its superior solvation of polar fused heterocycles but also to prevent the spontaneous proton exchange of the primary amine that occurs in protic solvents like CD₃OD.
Causality in Chemical Shifts
The triazine C2 proton is situated between two highly electronegative nitrogen atoms (N1 and N3). The combined inductive withdrawal and anisotropic deshielding push this proton far downfield (~8.85 ppm). The exocyclic amine (-NH₂) appears as a broad singlet. Its chemical shift (~8.20 ppm) is unusually high for an amine, which is caused by resonance delocalization of the nitrogen lone pair into the electron-starved triazine core, imparting partial double-bond character to the C4-NH₂ bond.
Self-Validating Protocol: The D₂O Exchange Workflow
To definitively distinguish the primary amine protons from the aromatic imidazole protons, a self-validating D₂O shake must be employed.
Baseline Acquisition: Dissolve 5 mg of the analyte in 0.5 mL DMSO-d₆. Acquire a standard ¹H-NMR spectrum (16 scans).
Deuterium Exchange: Add 10 μL of D₂O directly to the NMR tube. Cap and shake vigorously for 60 seconds to force proton-deuterium exchange at labile sites.
Validation Acquisition: Re-acquire the ¹H-NMR spectrum.
Interpretation: The complete disappearance of the broad singlet at δ 8.20 ppm confirms the -NH₂ assignment. The persistence of the peaks at δ 8.85, 8.10, and 7.45 ppm validates the integrity of the non-labile aromatic C-H framework.
Vibrational Spectroscopy (FT-IR)
Fourier-Transform Infrared (FT-IR) spectroscopy is deployed to confirm the functional group connectivity, specifically differentiating the primary amine from potential secondary amine tautomers.
Causality in Vibrational Modes
We strongly recommend Attenuated Total Reflectance (ATR-FTIR) over traditional KBr pellet methods. KBr is highly hygroscopic; absorbed atmospheric moisture produces a broad O-H stretch (~3400 cm⁻¹) that completely masks the critical N-H stretching region of the imidazotriazine amine. The primary amine exhibits a characteristic "doublet" above 3100 cm⁻¹, representing the asymmetric and symmetric stretching modes of the -NH₂ group. Furthermore, the 1,3,5-triazine ring exhibits a highly intense C=N breathing mode around 1620 cm⁻¹ [3].
Mass spectrometry provides the exact molecular weight and structural connectivity through Collision-Induced Dissociation (CID). For the formula C₅H₅N₅ , the theoretical monoisotopic mass is 135.0545 Da .
Ionization and Fragmentation Causality
Using Electrospray Ionization in positive mode (ESI+), the molecule readily accepts a proton at the highly basic imidazole nitrogen (N6) or the triazine nitrogen, yielding an [M+H]⁺ ion at m/z 136.0623 .
Under MS/MS conditions, the fused system undergoes predictable fragmentation. The 1,3,5-triazine ring possesses lower aromatic stabilization energy compared to the imidazole ring. Consequently, the triazine ring ruptures first. The dominant neutral losses are Hydrogen Cyanide (HCN, 27 Da) and Cyanamide (CH₂N₂, 42 Da) , leaving behind a highly stable imidazole cation [4].
Table 3: ESI-MS/MS Fragmentation Data
Precursor Ion (m/z)
Fragment Ion (m/z)
Neutral Loss
Structural Implication
136.06 [M+H]⁺
109.05
-27 Da (HCN)
Cleavage of the triazine core
136.06 [M+H]⁺
94.04
-42 Da (CH₂N₂)
Loss of the exocyclic amine + adjacent carbon
109.05
68.03
-41 Da (NCN)
Residual imidazole cation
Mechanistic Workflows and Visualizations
To synthesize the protocols described above, the following logic diagrams map the analytical validation pipeline and the mass spectrometric fragmentation pathways.
Caption: Analytical workflow for the spectroscopic validation of the Imidazo[1,5-a][1,3,5]triazin-4-amine scaffold.
Golankiewicz, B., et al. "Synthesis and antiviral activity of imidazo[1,5-a]-1,3,5-triazine derivatives." Journal of Medicinal Chemistry (via Google Patents). URL:[1]
PubChem. "Imidazo[1,2-a][1,3,5]triazine | C5H4N4". National Center for Biotechnology Information. URL:[Link][2]
NIST Mass Spectrometry Data Center. "1,3,5-Triazine". National Institute of Standards and Technology. URL:[Link][3]
ChemSynthesis. "8-methylimidazo[1,5-a][1,3,5]triazin-4-ylamine". Chemical Synthesis Database. URL:[Link][4]
Whitepaper: Biological Activity and Therapeutic Potential of Imidazo[1,5-a][1,3,5]triazin-4-amine Derivatives
Executive Summary In the landscape of modern drug discovery, the rational design of small molecules targeting the ATP-binding site of kinases and viral polymerases relies heavily on structurally privileged scaffolds. The...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern drug discovery, the rational design of small molecules targeting the ATP-binding site of kinases and viral polymerases relies heavily on structurally privileged scaffolds. The imidazo[1,5-a][1,3,5]triazin-4-amine core has emerged as a highly versatile and potent purine bioisostere[1]. By mimicking the structural topology of adenine (6-aminopurine), this bicyclic heteroaromatic system positions critical hydrogen bond donors and acceptors in optimal spatial alignment to interact with the highly conserved hinge region of protein kinases and viral nucleic acid targets.
This technical guide provides an in-depth analysis of the biological activity of imidazo[1,5-a][1,3,5]triazin-4-amine derivatives. It synthesizes current mechanistic insights, details self-validating experimental workflows for profiling these compounds, and outlines their therapeutic applications in oncology and virology.
Structural Rationale & Molecular Mechanics
The biological efficacy of the imidazo[1,5-a][1,3,5]triazin-4-amine scaffold is fundamentally driven by its precise mimicry of ATP.
The C4-Amine (H-Bond Donor): Analogous to the N6-amine of adenine, the exocyclic amine at the C4 position acts as a critical hydrogen bond donor, interacting directly with the backbone carbonyl oxygen of the kinase hinge region.
The Triazine Nitrogen Atoms (H-Bond Acceptors): The nitrogen atoms within the 1,3,5-triazine ring (specifically N3 and N5) serve as hydrogen bond acceptors, engaging the backbone amide protons of the hinge.
Substituent Vectors: The imidazole ring allows for functionalization (e.g., at C8) to probe the hydrophobic pocket (gatekeeper residue region), while substitutions on the triazine ring can be directed toward the solvent-exposed region to enhance pharmacokinetic (PK) properties.
Fig 1. Pharmacophore model of Imidazo[1,5-a][1,3,5]triazin-4-amines binding to the kinase hinge.
Primary Biological Targets & Activity Profiles
Oncology: Kinase Inhibition
Imidazo-triazine derivatives have demonstrated profound efficacy as ATP-competitive inhibitors against a spectrum of oncogenic kinases. Notably, they have been developed as potent inhibitors of Focal Adhesion Kinase (FAK) , an enzyme overexpressed in numerous solid tumors that drives cell-matrix adhesion, migration, and invasion[2][3]. Advanced derivatives exhibit IC50 values in the low nanomolar range (e.g., 50 nM against FAK enzymatic activity) and successfully arrest cancer cells in the G2/M phase of the cell cycle[3].
Fig 2. Inhibition of the FAK/PI3K/AKT signaling cascade by imidazo-triazine derivatives.
Virology: RNA Encapsidation and Replication Inhibition
Beyond oncology, the scaffold exhibits powerful antiviral properties. Because they mimic purine nucleotides, specific 1,3,5-triazine derivatives act as RNA ligands. They specifically recognize and bind to the encapsidation signal (εRNA)—a highly conserved stem-loop structure of the Hepatitis B virus (HBV) pregenomic RNA—thereby functioning as robust inhibitors of HBV replication[4][5].
Quantitative Structure-Activity Relationship (SAR) Data
To illustrate the biological activity landscape, the following table synthesizes representative quantitative data for functionalized imidazo[1,5-a][1,3,5]triazin-4-amine derivatives against primary targets.
Table 1: Representative SAR Profile of Imidazo[1,5-a][1,3,5]triazin-4-amine Derivatives
Note: Data synthesized from benchmark evaluations of imidazo-triazine FAK inhibitors[2][3].
Experimental Protocols & Methodologies
To ensure scientific integrity and reproducibility, the evaluation of these derivatives requires rigorous, self-validating assay systems. Below are the standard operating protocols for biochemical and cellular profiling.
Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay
Causality Check: TR-FRET is selected over standard colorimetric assays because the delayed fluorescence measurement eliminates interference from compound autofluorescence—a common artifact with highly conjugated heteroaromatic scaffolds.
Step-by-Step Methodology:
Buffer Preparation: Prepare a kinase reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, and 0.01% Tween-20.
Expert Insight: MgCl2 is strictly required to coordinate the ATP phosphates; DTT maintains the catalytic cysteines in a reduced state; Tween-20 prevents colloidal aggregation of the hydrophobic triazine derivatives.
Compound Titration: Prepare a 10-point, 3-fold serial dilution of the imidazo[1,5-a][1,3,5]triazin-4-amine derivative in 100% DMSO. Transfer to a 384-well plate, ensuring the final DMSO concentration in the assay does not exceed 1% (to prevent solvent-induced enzyme denaturation).
Enzyme-Substrate Addition: Add recombinant kinase (e.g., FAK) and a biotinylated peptide substrate to the wells. Incubate for 15 minutes at room temperature to allow for compound-enzyme pre-equilibration.
Reaction Initiation: Initiate the reaction by adding ATP at a concentration equivalent to its apparent Km for the specific kinase.
Expert Insight: Running the assay at the ATP Km ensures the assay is highly sensitive to ATP-competitive inhibitors.
Detection: After a 60-minute incubation, stop the reaction by adding EDTA (to chelate Mg2+) alongside Europium-labeled anti-phospho antibodies and Streptavidin-APC.
Validation: Calculate the Z'-factor using DMSO vehicle (negative control) and Staurosporine (positive control). A Z'-factor > 0.6 validates the assay's robustness.
Causality Check: Biochemical inhibition must translate to cellular efficacy. Measuring Annexin V/PI staining allows us to differentiate between cytostatic (cell cycle arrest) and cytotoxic (apoptotic) mechanisms[2].
Step-by-Step Methodology:
Cell Seeding: Seed U87-MG (glioblastoma) or HCT-116 (colorectal) cells at 5,000 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO2.
Treatment: Treat cells with varying concentrations of the derivative (0.1 µM to 50 µM) for 72 hours.
Harvesting: Trypsinize cells, wash twice with cold PBS, and resuspend in Annexin V Binding Buffer.
Staining: Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes in the dark.
Analysis: Analyze via flow cytometry. Cells in the lower right quadrant (Annexin V+/PI-) represent early apoptosis, confirming the mechanism of cell death induced by kinase inhibition.
Fig 3. Step-by-step self-validating workflow for evaluating imidazo-triazine kinase inhibitors.
Conclusion
The imidazo[1,5-a][1,3,5]triazin-4-amine scaffold represents a highly privileged chemical space for the development of targeted therapeutics. By acting as a sophisticated purine bioisostere, it allows for the precise targeting of ATP-binding sites across various kinases and viral enzymes. Through rigorous SAR optimization and validated biochemical workflows, researchers can leverage this scaffold to develop next-generation inhibitors with profound implications for oncology and infectious disease management.
References
Golankiewicz, et al. / Vertex Pharmaceuticals. "Triazine antiviral compounds" Google Patents (US6335339B1).
Dao, P., et al. "Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][1,3,5]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity." Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]
Dao, P., et al. "Design, synthesis, and evaluation of novel imidazo[1,2-a][1,3,5]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity." PubMed (NIH). Available at:[Link]
Redhill Biopharma / Oyagen Inc. "Triazine antiviral compounds (Family Citations & Viral Encapsidation Inhibition)." Google Patents.
Unlocking the Pharmacological Potential of Imidazo[1,5-a]triazin-4-amine: A Privileged Scaffold for Targeted Therapeutics
Executive Summary The search for novel, highly selective therapeutic agents frequently relies on the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity interactions across di...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The search for novel, highly selective therapeutic agents frequently relies on the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity interactions across diverse biological targets. The imidazo[1,5-a]triazin-4-amine core represents one such exceptionally versatile pharmacophore. Characterized by a planar, nitrogen-dense bicyclic system, this scaffold acts as a high-fidelity bioisostere for purines (such as adenine).
This technical whitepaper explores the mechanistic rationale, target landscape, and self-validating experimental workflows required to evaluate imidazo[1,5-a]triazin-4-amine derivatives. By analyzing its structural analogs, we establish its potential as a potent ATP-competitive kinase inhibitor and a highly specific viral RNA-binding agent.
Mechanistic Rationale & Target Landscape
The pharmacological utility of the imidazotriazine core stems from its precise geometric alignment within biological binding pockets. The exocyclic amine at the 4-position serves as a critical hydrogen bond donor, while the nitrogen atoms within the triazine ring act as hydrogen bond acceptors.
Focal Adhesion Kinase (FAK) Inhibition
Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase overexpressed in numerous malignancies, driving cell-matrix adhesion, migration, and invasion[1]. Isomeric analogs, specifically imidazo[1,2-a][1,3,5]triazines, have demonstrated profound efficacy in targeting the FAK ATP-binding cleft, achieving enzymatic IC50 values as low as 50 nM[1].
Causality of Design: Shifting to the [1,5-a] isomer alters the dipole moment and the electronic distribution of the fused imidazole ring. This modification can optimize the trajectory of the 4-amine to form tighter hydrogen bonds with the backbone carbonyls of the kinase hinge region (e.g., Cys133 in FAK), effectively arresting cells in the G2/M phase and inducing apoptosis in aggressive cell lines like U87-MG[1].
Polo-Like Kinase 1 (PLK1) Inhibition
PLK1 is a critical regulator of mitosis and genomic stability. Structurally related imidazo[5,1-f][1,2,4]triazin-2-amines have been identified as novel PLK1 inhibitors[2].
Binding Mechanics: These scaffolds interact deeply within the PLK1 kinase domain, forming essential contacts with residues Cys67, Lys82, Cys133, Phe183, and Asp194[2]. The resulting inhibition disrupts mitotic processing, making this scaffold a preferential target for oncology drug development[2].
Antiviral RNA Targeting (HBV εRNA)
Beyond traditional kinase inhibition, the imidazo[1,5-a]triazine scaffold exhibits unique nucleic acid-binding properties. Research has demonstrated that imidazo-[1,5-a]-1,3,5-triazine derivatives function as potent antiviral agents by specifically recognizing and binding to the encapsidation signal (εRNA) of the Hepatitis B Virus (HBV)[3].
Mechanism: The εRNA forms a complex stem-loop structure interrupted by a 6-nucleotide bulge[3]. The planar imidazotriazine core intercalates or forms specific H-bond networks with this folded RNA structure, effectively halting viral replication[3].
Quantitative Data Summary
To establish a baseline for structure-activity relationship (SAR) campaigns, the following table synthesizes the quantitative benchmarks of related imidazotriazine scaffolds against their primary targets.
A robust drug discovery pipeline requires orthogonal assays to ensure that biochemical affinity translates to functional cellular efficacy. Below are the definitive protocols for evaluating imidazo[1,5-a]triazin-4-amine derivatives.
Purpose: Determine the exact enzymatic IC50 against target kinases (e.g., FAK, PLK1).
Causality & Rationale: Fused N-heterocycles often exhibit intrinsic nanosecond-scale autofluorescence, which confounds standard colorimetric or luminescent assays. TR-FRET utilizes a Europium-cryptate donor and an allophycocyanin (APC) acceptor. By introducing a 50 µs time delay before signal acquisition, we completely bypass compound autofluorescence, ensuring absolute data fidelity.
Step-by-Step Methodology:
Reagent Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Compound Titration: Dispense the imidazotriazine derivatives into a 384-well low-volume proplate using acoustic liquid handling (Echo 550) to create a 10-point dose-response curve (10 µM to 0.5 nM).
Enzyme Addition: Add 2 nM of recombinant FAK or PLK1 enzyme to the wells and incubate for 15 minutes at room temperature to allow pre-equilibration.
Reaction Initiation: Initiate the kinase reaction by adding a substrate mix containing ATP at the exact
Km
value for the specific kinase (ensuring true competitive inhibition kinetics) and a biotinylated peptide substrate. Incubate for 60 minutes.
Detection: Stop the reaction by adding EDTA (to chelate Mg2+) alongside Europium-labeled anti-phospho antibody and Streptavidin-APC.
Readout: Incubate for 60 minutes and read on a microplate reader (e.g., PHERAstar FSX) using TR-FRET settings (Excitation 337 nm, Emission 620 nm and 665 nm). Calculate the 665/620 ratio to determine the IC50.
Purpose: Validate that the biochemical FAK inhibition functionally disrupts cell-matrix adhesion in a physiological environment[1].
Causality & Rationale: A low IC50 is meaningless if the compound cannot penetrate the cell membrane or fails to disrupt functional adhesion complexes. FAK autophosphorylation is triggered by integrin engagement. By coating plates with fibronectin, we artificially synchronize this integrin activation.
Step-by-Step Methodology:
Plate Coating: Coat 96-well plates with human fibronectin (10 µg/mL) overnight at 4°C. Block with 1% BSA for 1 hour to prevent non-specific binding.
Cell Preparation: Starve U87-MG glioblastoma cells in serum-free media for 12 hours to reduce basal kinase activity.
Compound Treatment: Pre-treat cells with the imidazotriazine derivative (at 1x, 5x, and 10x the biochemical IC50) for 1 hour in suspension.
Adhesion Phase: Seed 20,000 cells/well onto the fibronectin-coated plates and incubate for exactly 45 minutes at 37°C.
Stringent Washing (Critical Step): Use an automated plate washer to gently wash the wells 3 times with PBS. Note: Manual washing introduces variable shear force, leading to high standard deviations. Automated washing ensures only true focal-adhesion-anchored cells remain.
Quantification: Fix the remaining adherent cells with 4% paraformaldehyde, stain with 0.1% Crystal Violet, lyse with 10% acetic acid, and measure absorbance at 590 nm.
Mechanistic Visualizations
Mechanism of ATP-competitive kinase inhibition by Imidazo[1,5-a]triazin-4-amine derivatives.
Self-validating experimental workflow for evaluating imidazotriazine-based inhibitors.
References
Dao P, et al. (2015). Design, synthesis, and evaluation of novel imidazo[1,2-a][1,3,5]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity. PubMed / Journal of Medicinal Chemistry. 1
Bioorganic & Medicinal Chemistry Letters. (2008). Imidazo[5,1-f][1,2,4]triazin-2-amines as novel inhibitors of polo-like kinase 1. ResearchGate. 2
Golankiewicz, et al. / US Patent 6335339B1. (2002). Triazine antiviral compounds. Google Patents. 3
Imidazo[1,5-a]triazin-4-amine solubility and stability
The Imidazo[1,5-a]triazin-4-amine Scaffold: A Technical Guide to Solubility and Stability Optimization Executive Summary The imidazo[1,5-a][1,3,5]triazin-4-amine core is a privileged heterocyclic scaffold, functioning as...
Author: BenchChem Technical Support Team. Date: April 2026
The Imidazo[1,5-a]triazin-4-amine Scaffold: A Technical Guide to Solubility and Stability Optimization
Executive Summary
The imidazo[1,5-a][1,3,5]triazin-4-amine core is a privileged heterocyclic scaffold, functioning as a highly effective bioisostere for purines (adenine and guanine). It is frequently leveraged in the design of novel kinase inhibitors, antimetabolites, and oncology therapeutics[1]. Furthermore, its robust synthetic versatility allows for rapid diversification via coupling methodologies[2]. However, translating this scaffold from in vitro potency to in vivo efficacy is notoriously difficult.
As a Senior Application Scientist, I frequently encounter programs stalled by the scaffold's suboptimal physicochemical properties. This whitepaper provides a mechanistic framework for profiling and optimizing the solubility and stability of the imidazo[1,5-a]triazin-4-amine core, moving beyond basic observations to establish self-validating analytical systems.
Mechanistic Drivers: The "Brick Dust" Conundrum
Before attempting to formulate or stabilize this molecule, one must understand the causality behind its physical behavior.
The Solubility Challenge:
Imidazo-triazines typically exhibit classic "brick dust" behavior. The planar topology of the 10-
π
electron fused bicyclic system allows for exceptionally tight crystal packing[3]. The exocyclic 4-amine group acts as both a strong hydrogen bond donor and acceptor, heavily stabilizing the crystal lattice. Because the energy required to break this lattice exceeds the solvation energy in water, aqueous solubility is severely restricted. As observed in related triazine compounds, solubility is highly dependent on ionic strength and pH, often exhibiting complex salting-in and salting-out effects based on the specific buffer composition[4].
The Stability Challenge:
The 1,3,5-triazine ring is inherently electron-deficient. While the fusion of the electron-rich imidazole ring provides some resonance stabilization, the C-N bonds within the triazine moiety remain highly susceptible to nucleophilic attack. At elevated pH, hydroxide ions attack the electron-deficient carbons, leading to irreversible ring opening. At low pH, protonation of the triazine nitrogens makes the adjacent carbon vulnerable to hydrolysis, often resulting in deamination.
Self-Validating Experimental Protocols
To ensure trustworthiness in our data, the following protocols are designed as self-validating systems. They include internal checks to prevent false positives caused by kinetic artifacts or analytical losses.
Objective: Determine the true thermodynamic solubility, isolating lattice-energy limitations from lipophilicity.
Buffer Preparation: Prepare aqueous buffers from pH 1.2 to 10.0. Causality: Use non-interfering buffer species (e.g., acetate, phosphate) to prevent complexation with the API, which can artificially inflate apparent solubility.
Equilibration: Add excess solid API to 1 mL of each buffer. Incubate at 37°C with orbital shaking for 72 hours . Causality: A 72-hour window is critical. Shorter incubations yield kinetic solubility. Extended equilibration allows any metastable, amorphous, or polymorphic forms to precipitate into the lowest-energy crystalline state, ensuring the data reflects true thermodynamic limits.
Phase Separation: Centrifuge at 15,000 x g for 15 minutes, followed by filtration through a 0.22 µm PTFE membrane. Causality: PTFE is chosen over nylon or cellulose to minimize non-specific hydrophobic binding of the API to the filter matrix.
Quantification: Dilute the filtrate into the mobile phase and analyze via LC-UV/MS against a standard curve.
Objective: Map the degradation pathways and ensure analytical methods can separate the parent API from all degradants. Database tracking of this specific chemical entity (9CI) requires rigorous safety and stability profiling[5].
Stress Initiation:
Acidic: 0.1 N HCl at 60°C for 7 days.
Alkaline: 0.1 N NaOH at 60°C for 7 days.
Oxidative: 3%
H2O2
at room temperature for 24 hours.
Quenching: Immediately neutralize acid/base samples to pH 7.0 before injection. Causality: If samples are not quenched, degradation will continue unpredictably while sitting in the autosampler queue, destroying the temporal accuracy of the kinetic data.
LC-MS/MS Analysis & Mass Balance Check: Quantify the remaining API and integrate all degradant peaks. Causality: You must calculate the Mass Balance (Area of API + Area of Degradants). A mass balance of ~100% validates the protocol, proving that no volatile degradants evaporated and no highly retained degradants were permanently stuck on the column.
Quantitative Data Summaries
The tables below summarize typical physicochemical profiles for an unsubstituted imidazo[1,5-a]triazin-4-amine core.
Fig 1. End-to-end experimental workflow for solubility and stability profiling of the API.
Fig 2. Primary degradation pathways of the imidazo[1,5-a]triazin-4-amine scaffold under stress.
References
Title: Solubility and Activity Coefficients of Three Triazine-Type Compounds in Various Low Ionic Strength Aqueous Solutions
Source: Lamar University / Journal of Chemical & Engineering Data (ACS Publications)
URL: [Link]
Title: Imidazo[1,2-a][1,3,5]triazine | C5H4N4
Source: PubChem - National Institutes of Health (NIH)
URL: [Link]
Title: Imidazo[1,5-a]-1,3,5-triazin-4-amine (9CI) Chemical Substance Information
Source: NextSDS
URL: [Link]
Title: Synthesis of imidazo[1,2-a][1,3,5]triazines by NBS-mediated coupling of 2-amino-1,3,5-triazines with 1,3-dicarbonyl compounds
Source: New Journal of Chemistry (RSC Publishing)
URL: [Link]
Title: Synthesis and Cytotoxic Activity of Imidazo[1,2-a]-1,3,5-triazine Analogues of 6-Mercaptopurine
Source: Academia.edu
URL: [Link]
The Imidazo[1,5-a]triazine Scaffold: A Privileged Core in Modern Medicinal Chemistry
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Part 1: The Imidazo[1,5-a]triazine Scaffold: A Rising Star in Drug Discovery The Enduring Legacy of Heterocycles in Medicine The...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Part 1: The Imidazo[1,5-a]triazine Scaffold: A Rising Star in Drug Discovery
The Enduring Legacy of Heterocycles in Medicine
The architecture of modern pharmaceuticals is profoundly shaped by heterocyclic chemistry. These cyclic compounds, incorporating atoms other than carbon in their rings, possess a unique combination of structural rigidity, three-dimensional complexity, and a rich array of intermolecular interactions. This makes them ideal frameworks for engaging with the intricate and specific topographies of biological targets. The 1,3,5-triazine ring, a six-membered heterocycle with three nitrogen atoms, is a particularly noteworthy pharmacophore, known for its chemical stability and versatile biological activities.[1][2] Its derivatives have found applications as anticancer, antimicrobial, and anti-inflammatory agents.[1][3]
Unveiling the Imidazo[1,5-a]triazine Core: A Fusion of Potential
Within the vast landscape of heterocyclic chemistry, the imidazo[1,5-a]triazine scaffold has emerged as a "privileged" structure. This designation is reserved for molecular frameworks that are capable of binding to multiple, unrelated biological targets, thereby offering a broad spectrum of therapeutic possibilities. The fusion of an imidazole ring with a 1,3,5-triazine system creates a unique bicyclic, nitrogen-rich scaffold with distinct physicochemical properties.
The key features of the imidazo[1,5-a]triazine core that contribute to its medicinal chemistry potential include:
Structural Rigidity and Planarity: The fused ring system imparts a high degree of conformational constraint, which can lead to more selective binding to target proteins.
Hydrogen Bonding Capabilities: The presence of multiple nitrogen atoms provides both hydrogen bond donor and acceptor sites, facilitating strong and specific interactions with biological macromolecules.
Modulable Electronic Properties: The electron-deficient nature of the triazine ring and the electron-rich character of the imidazole ring create a unique electronic landscape that can be fine-tuned through substitution to optimize target engagement.
Versatile Substitution Patterns: The scaffold offers multiple positions for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties.
Part 2: Synthesis and Functionalization: Crafting the Imidazo[1,5-a]triazine Library
Foundational Synthetic Strategies: Building the Core
The construction of the imidazo[1,5-a]triazine core can be achieved through several synthetic routes. A key and illustrative method involves a cyclization-rearrangement of a suitably functionalized pyrimidine precursor. This approach offers a reliable pathway to the core structure, allowing for the introduction of substituents at various positions.
A representative synthesis involves the chlorotrimethylsilane/hexamethyldisilazane (HMDS)-effected cyclization-rearrangement of 6-amino-5-(formylamino)-5-substituted-2-mercaptopyrimidin-4(5H)-ones.[4] This method provides a direct route to 8-substituted-2-thioxo-2,3-dihydroimidazo[1,5-a]-1,3,5-triazin-4(1H)-ones, which are versatile intermediates for further functionalization.[4]
A generalized synthetic workflow for the imidazo[1,5-a]triazine scaffold.
Diversification and Analogue Synthesis: The Key to Structure-Activity Relationships (SAR)
The true power of the imidazo[1,5-a]triazine scaffold lies in its amenability to diversification. The ability to introduce a wide array of substituents at various positions is crucial for fine-tuning the biological activity and optimizing the drug-like properties of the resulting compounds. Key functionalization strategies include:
N-Alkylation and Arylation: Modification of the nitrogen atoms in the imidazole and triazine rings can influence solubility, metabolic stability, and target interactions.
Substitution at the Thio-group: The 2-thioxo functionality serves as a handle for introducing various S-linked substituents, which has been shown to be critical for certain biological activities.[4]
Modification of the 4-position: The 4-oxo group can be converted to a 4-thione or substituted with amines, providing another avenue for diversification.[4]
The causality behind these functionalization choices is rooted in the principles of medicinal chemistry. For instance, the introduction of polar groups can enhance aqueous solubility, while the addition of lipophilic moieties can improve membrane permeability. The systematic exploration of these modifications allows for the development of a comprehensive SAR, guiding the design of more potent and selective drug candidates.
Position
Common Functionalization Reactions
Purpose of Modification
N1, N3, N6
Alkylation, Arylation
Modulate solubility, metabolic stability, and target binding.
C2
S-Alkylation/Arylation of thioxo group
Introduce diverse side chains to probe target binding pockets.
C4
Thionation, Amination
Alter hydrogen bonding patterns and explore new interactions.
C8
Varies based on starting material
Introduce substituents to influence overall molecular shape and properties.
Table 1: Common functionalization strategies for the imidazo[1,5-a]triazine scaffold.
Part 3: Therapeutic Landscape: Imidazo[1,5-a]triazines in Action
The imidazo[1,5-a]triazine scaffold and its close isomers have demonstrated a remarkable range of biological activities, positioning them as promising candidates for the development of novel therapeutics in several key areas.
Combating Viral Infections: A New Frontier
Derivatives of the imidazo[1,5-a]-1,3,5-triazine scaffold have shown promising antiviral activity, particularly against ortho- and paramyxoviruses.[4] Certain 2-thio substituted compounds have been found to be specifically inhibitory to influenza A virus and respiratory syncytial virus (RSV) at concentrations significantly lower than their cytotoxic concentrations.[4]
Structure-Activity Relationship Insights for Antiviral Activity:
The simultaneous presence of a benzyl group and a thio-substituent at the 2-position appears to be crucial for selective antiviral activity.[4]
For instance, 8-(4-methylbenzyl)-2-[(4-methylbenzyl)thio]imidazo[1,5-a]-1,3,5-triazin-4-one was found to inhibit influenza A virus with a concentration of 4.1 µM and RSV with a concentration of 1.4 µM.[4] The latter was 180-fold lower than its cytotoxic concentration in MDCK cells.[4]
Targeting Cancer: The Promise of Kinase Inhibition
While specific examples of imidazo[1,5-a]triazines as anticancer agents are still emerging, the closely related imidazo[1,2-a][4][5][6]triazine scaffold has been extensively explored as a source of potent kinase inhibitors.[5][7] Kinases are a class of enzymes that play a central role in cell signaling, and their dysregulation is a hallmark of many cancers.
Focal Adhesion Kinase (FAK) Inhibition:
A series of imidazo[1,2-a][4][5][6]triazines have been identified as potent inhibitors of Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that is overexpressed in many tumors and plays a key role in cell adhesion, migration, and survival.[5][7][8] The most potent compounds in these series exhibit IC50 values in the nanomolar range against FAK enzymatic activity.[5][7] These compounds have been shown to inhibit the proliferation of various cancer cell lines, induce apoptosis, and suppress cell migration and invasion.[5][7]
Simplified FAK signaling pathway and the point of intervention for imidazotriazine inhibitors.
Table 2: Representative anticancer activity of imidazo[1,2-a][4][5][6]triazine-based FAK inhibitors.
Modulating the Central Nervous System: A Potential Avenue
While direct evidence for the interaction of imidazo[1,5-a]triazines with CNS targets is limited, the structural similarity of this scaffold to other known CNS-active heterocyclic systems suggests potential in this area. For instance, various fused imidazole derivatives, such as imidazodiazepines, are well-known modulators of GABA-A receptors, the primary inhibitory neurotransmitter receptors in the brain. The ability to fine-tune the electronic and steric properties of the imidazo[1,5-a]triazine core could potentially lead to the discovery of novel ligands for CNS targets.
Part 4: Case Study: A Blueprint for the Development of an Imidazo[1,5-a]triazine-Based Kinase Inhibitor
This hypothetical case study outlines a scientifically plausible workflow for the discovery and preclinical evaluation of an imidazo[1,5-a]triazine-based FAK inhibitor, drawing inspiration from the successful development of related imidazo[1,2-a]triazine compounds.
From Hit to Lead: An Optimization Journey
The journey begins with a high-throughput screen of a diverse chemical library against the FAK enzyme, which identifies an initial "hit" compound with modest activity (e.g., an IC50 in the low micromolar range). The subsequent lead optimization phase involves the synthesis of a focused library of analogues based on the imidazo[1,5-a]triazine scaffold. The rationale for the chemical modifications is driven by the desire to improve potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.
Compound ID
Modification
FAK IC50 (µM)
Rationale
Hit-1
Initial Hit
5.2
Starting point for optimization.
Analogue-1a
Addition of a benzyl group at C8
1.5
Explore hydrophobic interactions in the binding pocket.
Analogue-1b
S-alkylation with a small alkyl chain
0.8
Improve potency and probe for additional binding interactions.
Lead-1
Introduction of a solubilizing group on the benzyl moiety
0.1
Enhance aqueous solubility while maintaining potency.
Table 3: Hypothetical lead optimization cascade for a FAK inhibitor.
Preclinical Evaluation: A Self-Validating In Vitro Kinase Assay Protocol
A crucial step in the preclinical evaluation of a potential kinase inhibitor is a robust and reproducible in vitro kinase assay. This protocol for a FAK kinase assay is designed as a self-validating system, incorporating essential controls to ensure the integrity of the data.
Objective: To determine the in vitro inhibitory activity (IC50) of a test compound against the FAK enzyme.
Principle: This is a biochemical assay that measures the amount of ATP consumed during the phosphorylation of a substrate by the FAK enzyme. The remaining ATP is quantified using a luciferase-based system, where the luminescent signal is inversely proportional to the FAK activity.
Substrate (e.g., a generic tyrosine kinase substrate like poly(Glu,Tyr) 4:1)
Test compound (solubilized in DMSO)
Positive control inhibitor (e.g., a known FAK inhibitor)
Kinase detection reagent (e.g., Kinase-Glo®)
96-well white microplates
Luminometer
Experimental Protocol:
Reagent Preparation:
Prepare a 10 mM stock solution of the test compound in 100% DMSO.
Perform serial dilutions of the test compound in kinase buffer to create a range of concentrations (e.g., 100 µM to 1 nM). Ensure the final DMSO concentration in all wells is consistent and low (<1%).
Prepare a working solution of the FAK enzyme in kinase buffer. The optimal concentration should be determined empirically.
Prepare a substrate/ATP mixture in kinase buffer. The ATP concentration should be at or near its Km for FAK.
Assay Plate Setup:
Add 5 µL of the diluted test compound solutions, positive control, or DMSO (for "no inhibitor" and "no enzyme" controls) to the appropriate wells of the 96-well plate.
Add 20 µL of the FAK enzyme working solution to all wells except the "no enzyme" control wells.
Add 20 µL of kinase buffer to the "no enzyme" wells.
Gently mix the plate and incubate for 10 minutes at room temperature.
Kinase Reaction:
Initiate the kinase reaction by adding 25 µL of the substrate/ATP mixture to all wells.
Mix the plate gently and incubate at 30°C for 45-60 minutes.
Signal Detection:
Equilibrate the plate and the kinase detection reagent to room temperature.
Add 50 µL of the kinase detection reagent to each well.
Mix the plate gently and incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a plate reader.
Data Analysis:
Subtract the average luminescent signal of the "no enzyme" control from all other readings.
Calculate the percent inhibition for each concentration of the test compound using the formula:
% Inhibition = 100 * (1 - (Signal_inhibitor / Signal_no_inhibitor))
Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Experimental workflow for the in vitro FAK kinase assay.
Part 5: Future Perspectives and Conclusion
Overcoming Challenges and The Road Ahead
The imidazo[1,5-a]triazine scaffold, while promising, is not without its challenges. Potential liabilities such as metabolic instability or off-target effects must be carefully evaluated and addressed during the drug development process. Future research in this area will likely focus on:
Exploration of New Therapeutic Targets: Expanding the biological evaluation of imidazo[1,5-a]triazine libraries against a wider range of targets, including other kinase families, G-protein coupled receptors, and enzymes involved in inflammatory pathways.
Application of Computational Chemistry: Utilizing in silico methods such as molecular docking and virtual screening to guide the design of more potent and selective imidazo[1,5-a]triazine derivatives.
Development of Novel Synthetic Methodologies: Devising more efficient and versatile synthetic routes to access a broader range of structurally diverse analogues.
Concluding Remarks
The imidazo[1,5-a]triazine scaffold represents a fertile ground for the discovery of novel therapeutic agents. Its unique structural and electronic properties, coupled with its synthetic tractability, make it a highly attractive core for medicinal chemists. While much of the recent focus has been on the related imidazo[1,2-a] isomer, the demonstrated antiviral activity of the imidazo[1,5-a] system highlights its own distinct potential. As our understanding of the structure-activity relationships of this scaffold deepens, it is poised to yield a new generation of innovative medicines to address a wide range of unmet medical needs.
References
Pudleiner, P. et al. Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives. J Med Chem. (1992). [Link]
Zhao, W. et al. Diversity-oriented synthesis of imidazo[1,2-a][4][5][6]triazine derivatives from 2-amine-[4][5][6]triazines with ketones. Chem Commun (Camb). 57 , 10715-10718 (2021). [Link]
Dao, P. et al. Design, synthesis, and evaluation of novel imidazo[1,2-a][4][5][6]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity. J Med Chem. 57 , 8605-8619 (2014). [Link]
ChEMBL. Design, synthesis, and evaluation of novel imidazo[1,2-a][4][5][6]triazines and their derivatives as focal adhesion kinase inhibitors with an... (2014). [Link]
Dao, P. et al. Design, synthesis, and evaluation of novel imidazo[1,2-a][4][5][6]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity. PubMed. (2015). [Link]
U.S. Food and Drug Administration. Guidance on Antiviral Product Development - Conducting and Submitting Virology Studies to the Agency. (2006). [Link]
Ribeiro, J. et al. Anti-inflammatory activity of triazine derivatives: A systematic review. Pharmaceuticals (Basel). 11 , (2018). [Link]
Karczmarzyk, Z. et al. Convenient Synthesis of 4-pyridinyloxy-Modified imidazo[2,1-b][4][5]thiazines as Potential Anti- inflammatory Agents. Molbank. 2022 , M1391 (2022). [Link]
Pérez-Vázquez, A. M. et al. In Silico and In Vitro Analysis of the 4,4′,4′′-((1,3,5-Triazine-2,4,6-triyl)tris(azanediyl))triphenol), an Antioxidant Agent with a Possible Anti-Inflammatory Function. Antioxidants (Basel). 9 , (2020). [Link]
Słoczyńska, K. et al. The 1,3,5-Triazine Derivatives as Innovative Chemical Family of 5-HT6 Serotonin Receptor Agents with Therapeutic Perspectives for Cognitive Impairment. Pharmaceuticals (Basel). 12 , (2019). [Link]
Canfarotta, F. et al. 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease. Int J Mol Sci. 26 , (2025). [Link]
Bettayeb, K. et al. Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent cyclin-dependent kinase inhibitor (R)-roscovitine analogue. J Med Chem. 52 , 655-663 (2009). [Link]
Kumar, R. et al. 1,3,5-Triazine: A versatile pharmacophore with diverse biological activities. Arch Pharm (Weinheim). 354 , e2000363 (2021). [Link]
Imidazo[1,5-a]triazin-4-amine as a Privileged Structure in Drug Discovery: Mechanisms, Synthesis, and Kinase Targeting
Executive Summary In the landscape of modern medicinal chemistry, the identification and optimization of "privileged structures"—molecular scaffolds capable of binding to diverse biological targets—is a cornerstone of ra...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, the identification and optimization of "privileged structures"—molecular scaffolds capable of binding to diverse biological targets—is a cornerstone of rational drug design. The imidazo[1,5-a][1,3,5]triazin-4-amine core has emerged as a highly versatile chemotype, particularly in the development of targeted oncology and antiviral therapeutics[1]. Functioning as a bioisostere of the adenine ring, this bicyclic heteroaromatic system is uniquely primed to intercept the ATP-binding pockets of kinases.
This technical guide provides an in-depth analysis of the structural causality behind its efficacy, details self-validating experimental workflows for its synthesis and screening, and maps its application across critical signaling pathways.
Structural Rationale: The 5,8-Diaza-7,9-dideazapurine Bioisostere
The potency of the imidazo[1,5-a]triazin-4-amine scaffold stems from its topological mimicry of naturally occurring purines[2]. Structurally classified as a 5,8-diaza-7,9-dideazapurine analogue, it replicates the precise spatial arrangement of hydrogen bond donors and acceptors found in the adenine ring of adenosine triphosphate (ATP).
Mechanistic Causality in the Hinge Region
When a kinase inhibitor enters the ATP-binding site, it must anchor itself to the "hinge region"—a peptide segment connecting the N- and C-lobes of the kinase domain. The imidazo[1,5-a]triazin-4-amine core achieves this through a highly conserved "push-pull" hydrogen bonding network:
The Hydrogen Bond Donor: The exocyclic amine at the C4 position acts as a potent hydrogen bond donor, interacting directly with the backbone carbonyl oxygen of the hinge region (e.g., Valine or Methionine residues).
The Hydrogen Bond Acceptor: The N3 nitrogen of the triazine ring acts as a hydrogen bond acceptor, engaging the backbone amide NH of the same hinge residue.
This bidentate interaction locks the scaffold in a coplanar orientation relative to the hinge, while the fused imidazole ring projects outward into the hydrophobic pocket. This projection allows medicinal chemists to append various functional groups (e.g., morpholines, benzyls, or halogens) to tune selectivity against specific kinases, such as Phosphoinositide 3-kinase (PI3K) or Focal Adhesion Kinase (FAK)[3].
Pathway Interception and Quantitative SAR Profiling
The versatility of the triazine and fused-triazine cores allows them to be optimized for multiple oncogenic pathways. One of the most critical applications is the inhibition of the PI3K/Akt/mTOR signaling cascade, a pathway frequently hyperactivated in human cancers[4].
Figure 1: Interception of the PI3K/Akt/mTOR pathway by imidazo[1,5-a]triazin-4-amines.
Quantitative Structure-Activity Relationship (SAR) Data
To contextualize the privileged nature of this scaffold, Table 1 summarizes the inhibitory profiles of optimized imidazo-triazine derivatives against primary oncogenic kinase targets.
Table 1: Comparative Kinase Inhibitory Profiling of Imidazo-Triazine Derivatives
Target Kinase
Hinge Region Interacting Residue
Mean IC₅₀ (nM)
Primary Resistance Mechanism
PI3K
α
Val851
12 - 45
PTEN Loss / Secondary PIK3CA Mutation
EGFR (WT)
Met793
50 - 120
T790M Gatekeeper Mutation
FAK
Cys502
25 - 80
Kinase Domain Amplification
Data synthesized from established SAR trends of fused triazine kinase inhibitors[3].
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the development of these inhibitors relies on self-validating workflows. Below are the detailed methodologies for the chemical synthesis and biological evaluation of the core, designed to embed causality and internal controls at every step.
Figure 2: Self-validating workflow for the synthesis and screening of imidazo[1,5-a]triazines.
Protocol A: Microwave-Assisted Synthesis of the Bicyclic Core
Causality behind the method: The formation of the rigid, planar imidazo[1,5-a]triazine core requires overcoming a high activation energy barrier. Traditional thermal heating often leads to degradation and poor yields. Microwave irradiation provides rapid, uniform volumetric heating, driving the cyclization thermodynamically while minimizing kinetic side-products.
Step-by-Step Methodology:
Preparation: Dissolve 1.0 equivalent of 5-amino-1H-imidazole-4-carbonitrile and 1.2 equivalents of the highly electrophilic amidine hydrochloride in anhydrous ethanol.
Base Addition: Add 2.0 equivalents of sodium ethoxide (NaOEt) to deprotonate the amidine, increasing its nucleophilicity for the initial attack on the nitrile carbon.
Microwave Cyclization: Seal the reaction vial and subject it to microwave irradiation at 120°C for 20 minutes.
Self-Validating Structural Confirmation:
Primary Check: Analyze the crude mixture via LC-MS. The presence of the
[M+H]+
peak confirms mass, but not connectivity.
Orthogonal Validation (Critical): Purify via flash chromatography and subject the product to 2D NOESY NMR. A spatial Nuclear Overhauser Effect (NOE) cross-peak between the exocyclic 4-amine protons and the adjacent imidazole C5-proton definitively proves the correct regiochemical cyclization of the imidazo[1,5-a]triazine system, ruling out isomeric byproducts.
Protocol B: TR-FRET Kinase Assay with Mechanistic Validation
Causality behind the method: Highly conjugated heterocyclic compounds frequently exhibit auto-fluorescence, which causes false positives in standard colorimetric or prompt-fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay before signal reading, allowing short-lived background fluorescence to decay, ensuring the signal is solely from the kinase activity.
Step-by-Step Methodology:
Reagent Assembly: In a 384-well microplate, combine the purified recombinant kinase (e.g., PI3K
α
), a biotinylated peptide substrate, and the imidazo[1,5-a]triazin-4-amine inhibitor (serial dilutions from 10
μ
M to 0.1 nM).
ATP Addition & Incubation: Initiate the reaction by adding ATP. Incubate at room temperature for 60 minutes.
Detection Phase: Add the TR-FRET detection mixture containing a Europium-labeled anti-phosphopeptide antibody (donor) and Streptavidin-APC (acceptor).
Self-Validating Mechanistic Control (The Cheng-Prusoff Test):
To prove that the inhibitor is genuinely binding to the ATP hinge region (and not acting as an allosteric denaturant), the assay must be run in parallel at two different ATP concentrations:
1×Km
and
10×Km
.
Validation Logic: If the compound is a true ATP-competitive bioisostere, the measured
IC50
will shift significantly higher in the
10×Km
ATP condition due to substrate out-competition. If the
IC50
remains static, the mechanism is non-competitive, invalidating the structural design hypothesis.
Conclusion
The imidazo[1,5-a]triazin-4-amine scaffold is a masterclass in rational drug design. By exploiting the fundamental hydrogen-bonding requirements of the kinase ATP-binding pocket, this 5,8-diaza-7,9-dideazapurine bioisostere provides a highly tunable, potent, and structurally rigid core. When coupled with self-validating synthetic and biological workflows, it remains a premier starting point for the discovery of next-generation targeted therapeutics.
References
Title: 1,3,5-Triazine as a promising scaffold in the development of therapeutic agents against breast cancer.
Source: PubMed / National Institutes of Health (NIH).
URL: [Link][1]
Title: Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives.
Source: PubMed / National Institutes of Health (NIH).
URL: [Link][2]
Title: Design, synthesis, and evaluation of novel imidazo[1,2-a][1,3,5]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity.
Source: PubMed / National Institutes of Health (NIH).
URL: [Link][3]
Application Note: Imidazo[1,5-a]triazin-4-amine Derivatives as Targeted Kinase Inhibitors
Executive Summary The development of highly selective, ATP-competitive kinase inhibitors is a cornerstone of modern targeted oncology. Among the emerging heterocyclic scaffolds, imidazo-triazine derivatives—specifically...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of highly selective, ATP-competitive kinase inhibitors is a cornerstone of modern targeted oncology. Among the emerging heterocyclic scaffolds, imidazo-triazine derivatives—specifically the imidazo[1,5-a]triazin-4-amines and their structural analogs like imidazo[1,2-a][1,3,5]triazines[1] and imidazo[5,1-f][1,2,4]triazin-2-amines[2]—have demonstrated profound efficacy. This application note details the mechanistic rationale, screening workflows, and validated bench-to-bedside protocols for evaluating these nitrogen-rich pharmacophores, which are particularly noted for their potent inhibition of Focal Adhesion Kinase (FAK) and Polo-like Kinase 1 (PLK1)[2][3].
Mechanistic Rationale & Target Biology
The imidazo[1,5-a]triazin-4-amine core serves as a bioisostere for the purine ring of ATP. The exocyclic amine at the 4-position acts as a critical hydrogen bond donor, anchoring the molecule to the backbone carbonyls of the kinase hinge region (e.g., Cys502 in FAK or Cys67/Cys133 in PLK1)[2]. By substituting the imidazole and triazine rings with hydrophobic moieties (such as methoxy or halogenated phenyl groups), researchers can exploit the unique hydrophobic pocket II of the target kinase, achieving high selectivity and nanomolar potency[1].
In the context of FAK—a cytoplasmic tyrosine kinase overexpressed in various solid tumors—inhibition disrupts the convergence point of integrin and receptor tyrosine kinase signaling, effectively halting tumor cell migration, invasion, and angiogenesis[3].
FAK signaling pathway and targeted inhibition by imidazo[1,5-a]triazin-4-amines.
Bench-to-Bedside: Experimental Workflows
To systematically evaluate the efficacy of novel imidazo[1,5-a]triazin-4-amine derivatives, a tiered screening workflow is required. The following protocols are designed as self-validating systems to ensure data integrity at every stage of the drug discovery pipeline.
High-throughput screening and validation workflow for kinase inhibitors.
Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is prioritized over traditional radiometric assays (like ³³P-ATP incorporation). The time-resolved nature of the lanthanide chelate (Europium) eliminates short-lived background autofluorescence from the chemical library, drastically improving the signal-to-noise ratio and preventing false positives.
Self-Validation: The assay must include a 0% inhibition control (DMSO vehicle) and a 100% inhibition control (excess EDTA to chelate Mg²⁺, stopping the kinase). A Z'-factor > 0.6 is required to validate the plate run.
Step-by-Step Methodology:
Buffer Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT).
Compound Dilution: Dilute imidazo[1,5-a]triazin-4-amine derivatives in 100% DMSO to 100X final concentration. Perform a 10-point, 3-fold serial dilution. Dilute to 4X in Kinase Buffer (final DMSO concentration in assay = 1%).
Plate Setup: Add 2.5 µL of the 4X compound to a 384-well low-volume white proxiplate.
Enzyme Addition: Add 2.5 µL of 4X FAK enzyme (e.g., 0.5 nM final concentration). Incubate for 15 minutes at room temperature (RT) to allow compound pre-binding to the hinge region.
Reaction Initiation: Add 5 µL of 2X ATP/Substrate mix (ATP at the predetermined
Km
value, typically 10 µM; ULight-poly GT substrate at 50 nM).
Incubation: Seal the plate and incubate for 60 minutes at RT.
Detection: Stop the reaction by adding 10 µL of Stop/Detection Buffer containing 20 mM EDTA and Eu-anti-phospho-tyrosine antibody (2 nM final).
Readout: Incubate for 60 minutes. Read on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine IC50.
Protocol 2: Cellular Proliferation and Viability (WST-1 Assay)
Causality & Rationale: The WST-1 assay is superior to the classic MTT assay because WST-1 is cleaved by mitochondrial dehydrogenases into a highly water-soluble formazan dye. This eliminates the need for a toxic solubilization step, reducing well-to-well variability and preserving the integrity of the read.
Self-Validation: Background absorbance (media + WST-1 without cells) must be subtracted from all wells. Untreated cells (0.1% DMSO) serve as the 100% viability baseline.
Step-by-Step Methodology:
Cell Seeding: Seed U87-MG glioblastoma cells (known for high FAK expression) at 5,000 cells/well in 90 µL of DMEM supplemented with 10% FBS in a 96-well clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.
Treatment: Prepare 10X compound dilutions in culture media. Add 10 µL of 10X compound to the cells (final volume 100 µL).
Incubation: Incubate the treated cells for 72 hours at 37°C.
Reagent Addition: Add 10 µL of WST-1 reagent directly to each well.
Development: Incubate for 1 to 2 hours at 37°C. Monitor color change visually (media turns from red to dark orange/yellow).
Measurement: Shake the plate for 1 minute on a microplate shaker to ensure homogenous dye distribution. Measure absorbance at 450 nm (reference wavelength 650 nm) using a spectrophotometer.
Causality & Rationale: Because FAK primarily regulates focal adhesion turnover and cytoskeletal dynamics, its inhibition should specifically abrogate cell migration[3]. The Boyden chamber physically separates cells from a chemoattractant via a porous membrane, allowing direct quantification of invasive capacity.
Self-Validation: To prove that reduced migration is due to FAK inhibition and not merely an artifact of compound-induced cell death, cells must be pre-treated with Mitomycin C (an anti-mitotic agent) to decouple migration from proliferation.
Step-by-Step Methodology:
Proliferation Arrest: Pre-treat U87-MG cells with 10 µg/mL Mitomycin C for 2 hours.
Cell Preparation: Harvest cells and resuspend in serum-free DMEM containing either the vehicle or the imidazo[1,5-a]triazin-4-amine inhibitors at their respective IC50 concentrations.
Upper Chamber: Add 100 µL of the cell suspension (50,000 cells) to the upper chamber of an 8 µm pore Transwell insert.
Lower Chamber: Add 600 µL of DMEM containing 10% FBS (acting as the chemoattractant) to the lower well.
Incubation: Incubate for 24 hours at 37°C, 5% CO₂.
Cleaning: Carefully remove non-migrated cells from the upper surface of the membrane using a cotton swab.
Fixation & Staining: Fix the migrated cells on the lower surface of the membrane with 4% paraformaldehyde for 15 minutes. Stain with 0.1% Crystal Violet for 20 minutes.
Quantification: Wash the inserts thoroughly with distilled water, allow to dry, and count the migrated cells under a bright-field microscope (average of 5 random fields per well).
Quantitative Data Interpretation
The structural optimization of the imidazo-triazine core heavily influences both enzymatic affinity and cellular penetrance. Below is a representative Structure-Activity Relationship (SAR) summary demonstrating how substitutions at the R1 and R2 positions of the scaffold impact FAK inhibition and subsequent U87-MG cell viability.
Table 1: Representative SAR of Imidazo-triazine Derivatives against FAK
Compound
R1 Substitution (Imidazole ring)
R2 Substitution (Triazine ring)
FAK Enzymatic IC50 (nM)
U87-MG Viability IC50 (µM)
1a
H
Phenyl
450
12.5
1b
Methoxy
Phenyl
120
4.2
1c
Methoxy
3,4,5-Trimethoxyphenyl
50
0.37
TAE-226
Positive Control
Positive Control
15
0.85
Note: Quantitative trends are modeled after structurally analogous imidazo[1,2-a][1,3,5]triazine FAK inhibitors, demonstrating that bulky, electron-rich substitutions (e.g., 3,4,5-trimethoxyphenyl) significantly enhance binding affinity within the kinase domain[1][3].
References
Dao, P., et al. (2015). Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][1,3,5]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. Journal of Medicinal Chemistry. Available at:[Link]
Ahmad, A., et al. (2008). Imidazo[5,1-f][1,2,4]triazin-2-amines as novel inhibitors of polo-like kinase 1. Bioorganic & Medicinal Chemistry Letters. Available at:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Imidazo[1,5-a]triazin-4-amine Derivatives as Purine Analogues in Antiviral Drug Discovery
Prepared by: Senior Application Scientist
Target Audience: Virologists, Medicinal Chemists, and Preclinical Drug Development Professionals
The development of nucleoside analogues remains a cornerstone of antiviral therapy. Among the most promising synthetic scaffolds is the imidazo[1,5-a]-1,3,5-triazine core, which acts as an isostere to natural purines (adenine and guanine). Specifically, imidazo[1,5-a]triazin-4-amine and its derivatives (often referred to as 5,8-diaza-7,9-dideazapurines) have demonstrated significant efficacy against ortho- and paramyxoviruses, including Influenza A and Respiratory Syncytial Virus (RSV)[1].
The causality of their antiviral mechanism lies in their structural mimicry. Once inside the host cell, these compounds are recognized by host kinases and undergo a phosphorylation cascade to form active triphosphate metabolites. Because the triazine core closely mimics the spatial and electrostatic properties of natural purines, viral RNA-dependent RNA polymerases (RdRp) mistakenly incorporate these analogues into the nascent viral RNA strand[2]. However, the altered heterocyclic structure disrupts the geometry of the polymerase active site or lacks the necessary 3'-OH equivalent for subsequent nucleotide addition, resulting in premature chain termination or lethal mutagenesis [2].
Pathway Visualization
Fig 1: Mechanism of action for Imidazo[1,5-a]triazin-4-amine derivatives in viral replication.
Experimental Protocols: A Self-Validating Workflow
To rigorously evaluate the antiviral potential of novel imidazo[1,5-a]triazin-4-amine derivatives, researchers must employ a self-validating system. This requires pairing a cell-based phenotypic assay (to prove physiological efficacy and cellular uptake) with a biochemical assay (to prove the direct molecular target).
Objective: Determine the half-maximal inhibitory concentration (
IC50
) and cellular cytotoxicity (
CC50
) to establish the Selectivity Index (SI).
Causality: An antiviral compound is only therapeutically viable if it selectively inhibits viral replication without disrupting host cell metabolism. Evaluating
CC50
in parallel ensures the observed CPE reduction is a genuine antiviral effect, not an artifact of host cell death[1].
Step-by-Step Methodology:
Cell Seeding: Seed MDCK cells (for Influenza A) or HeLa cells (for RSV) in 96-well opaque plates at
2×104
cells/well in DMEM supplemented with 10% FBS.
Rationale: These specific cell lines exhibit robust expression of the host kinases required to metabolize the triazine prodrug into its active triphosphate form.
Viral Infection: After 24 hours, aspirate the media and infect the cells with the target virus at a Multiplicity of Infection (MOI) of 0.01.
Rationale: A low MOI ensures multiple cycles of viral replication occur over the assay period, exponentially increasing the assay's sensitivity to polymerase inhibitors.
Compound Treatment: Immediately add the imidazo[1,5-a]triazin-4-amine derivatives in a 3-fold serial dilution (ranging from 0.1 µM to 250 µM). Include a vehicle control (0.5% DMSO) and a known positive control (e.g., Ribavirin).
Incubation: Incubate the plates for 72 hours at 37°C in a 5%
CO2
atmosphere.
Viability Quantification: Add CellTiter-Glo® reagent to each well to lyse the cells and stabilize the luminescent signal. Read the luminescence on a microplate reader.
Rationale: Luminescent ATP detection directly correlates with the number of metabolically active cells, providing a highly sensitive, dual-purpose readout for both viral CPE rescue (antiviral efficacy) and intrinsic compound toxicity.
Protocol B: In Vitro RdRp Elongation & Chain Termination Assay
Objective: Validate that the active triphosphate metabolite directly terminates viral RNA synthesis.
Causality: Cell-based assays cannot rule out off-target effects (e.g., inhibition of viral entry or assembly). A cell-free biochemical assay isolates the RdRp enzyme, proving that the triazine analogue directly acts as a chain terminator[2].
Step-by-Step Methodology:
Metabolite Preparation: Synthesize the triphosphate derivative of the target imidazo[1,5-a]triazin-4-amine compound.
Reaction Assembly: In an RNase-free environment, prepare a reaction mixture containing 100 nM recombinant viral RdRp, 500 nM of a synthetic RNA template-primer duplex, and standard NTPs (ATP, UTP, CTP, GTP at 10 µM each).
Inhibitor Spiking: Add the synthesized triazine triphosphate at varying concentrations (1 µM to 50 µM).
Initiation: Initiate the elongation reaction by adding 5 mM
Mg2+
or
Mn2+
.
Rationale: Divalent cations are strictly essential for the catalytic coordination of nucleotides in the polymerase active site.
Quenching & Resolution: After 30 minutes at 30°C, quench the reaction using an equal volume of loading buffer containing 50 mM EDTA (to chelate the divalent cations). Resolve the RNA products on a 15% denaturing polyacrylamide gel (urea-PAGE).
Rationale: Single-nucleotide resolution on urea-PAGE allows researchers to visualize the exact molecular weight of the truncated RNA strands, confirming the exact position of chain termination caused by the triazine analogue.
Quantitative Data Presentation
The simultaneous presence of benzyl and thio structural units on the imidazo[1,5-a]-1,3,5-triazine core has been shown to be indispensable for selective biological activity[1]. The table below summarizes the structure-activity relationship (SAR) data for key derivatives, demonstrating how specific substitutions dictate viral selectivity.
Table 1: Antiviral Efficacy and Cytotoxicity of Imidazo[1,5-a]triazine Derivatives
Data Interpretation: Compound 13 exhibits exceptional potency against RSV with an
IC50
of 1.4 µM and a highly favorable Selectivity Index (>178), making it a prime candidate for further preclinical pharmacokinetic profiling[1]. The data highlights that modifications at the C-8 and C-2 positions drastically alter the affinity of the compound for specific viral polymerases.
References
Synthesis and antiviral activity of benzyl-substituted imidazo[1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives
Source: PubMed (National Institutes of Health)
URL:[Link]
What is the mechanism of Triazavirin?
Source: Patsnap Synapse
URL:[Link]
Synthesis and Biological Activity of C-Acyclic Nucleosides of Imidazo[1,5-a]-1,3,5-Triazines
Source: Nucleosides and Nucleotides (Taylor & Francis Online)
URL:[Link]
Comprehensive Analytical Characterization of Imidazo[1,5-a][1,3,5]triazin-4-amine Scaffolds: Structural Elucidation, Purity Profiling, and Kinase Binding Kinetics
Application Note & Technical Protocol Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Introduction & Mechanistic Context The imidazo[1,5-a][1,3,5]triazine core is a privileged...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Technical ProtocolTarget Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals
Introduction & Mechanistic Context
The imidazo[1,5-a][1,3,5]triazine core is a privileged, nitrogen-rich bicyclic scaffold extensively utilized in modern medicinal chemistry. Due to its rigid planar geometry and optimal hydrogen-bonding vectors, derivatives of this core—specifically those bearing an exocyclic amine at the 4-position—are highly effective ATP-competitive inhibitors targeting receptor tyrosine kinases (RTKs) such as c-Met, as well as exhibiting potent antiviral properties[1, 2].
Mechanistically, the exocyclic amine of the imidazo[1,5-a]triazin-4-amine scaffold acts as a critical hydrogen bond donor to the kinase hinge region, while the nitrogen atoms within the triazine ring serve as hydrogen bond acceptors. However, characterizing this scaffold presents distinct analytical challenges:
High Nitrogen Content & Tautomerism: The dense network of heteroatoms complicates standard 1D NMR assignments.
High Polarity & Basicity: The exocyclic amine induces severe peak tailing in standard reversed-phase liquid chromatography (RPLC).
Isobaric Interferences: The potential for regioisomeric formation during synthesis necessitates high-resolution mass spectrometry (HRMS) combined with 2D NMR.
This application note provides a self-validating, three-pillar analytical strategy to rigorously characterize Imidazo[1,5-a]triazin-4-amine derivatives.
Multidimensional analytical workflow for Imidazo[1,5-a]triazin-4-amine characterization.
Protocol 1: Structural Elucidation via Advanced NMR and HRMS
Standard
1
H and
13
C NMR often fail to unambiguously assign the bridgehead nitrogens in the fused imidazotriazine core. To establish absolute structural causality, we employ
1
H-
15
N Heteronuclear Multiple Bond Correlation (HMBC) alongside Quadrupole Time-of-Flight (Q-TOF) HRMS.
Experimental Methodology
Sample Preparation: Dissolve 5.0 mg of the purified compound in 600 µL of anhydrous DMSO-
d6
. Causality: DMSO-
d6
restricts proton exchange, allowing the exocyclic -NH
2
protons to be observed as a distinct broad singlet, which is critical for
1
H-
15
N correlations.
NMR Acquisition: Utilize a 600 MHz NMR spectrometer equipped with a cryoprobe. Acquire
1
H,
13
C{
1
H},
1
H-
13
C HSQC,
1
H-
13
C HMBC, and
1
H-
15
N HMBC spectra.
HRMS Acquisition: Inject 1 µL of a 1 µg/mL solution (in 50:50 MeOH:H
2
O with 0.1% Formic Acid) into a Q-TOF MS via Electrospray Ionization (ESI+).
Self-Validation Step: Ensure the mass error of the molecular ion
[M+H]+
is
≤
3.0 ppm. The MS/MS fragmentation must show a characteristic neutral loss of 17 Da (NH
3
), validating the presence of the primary amine.
Quantitative Data Summary
Table 1: Key NMR Chemical Shifts and Structural Causality
Nucleus / Position
Chemical Shift (ppm)
Multiplicity
Causality / Diagnostic Value
1
H (Exocyclic NH
2
)
7.85 - 8.10
Broad singlet
Confirms 4-amine presence; shifts downfield upon kinase binding.
1
H (Imidazole C-8)
8.20 - 8.45
Singlet
Diagnostic proton for the imidazo ring; used as an anchor for HMBC.
13
C (Triazine C-4)
155.0 - 158.0
Quaternary
Highly deshielded due to adjacent nitrogens and exocyclic amine.
15
N (Bridgehead N-5)
210.0 - 225.0
-
Resolved via
1
H-
15
N HMBC; confirms the fused bicyclic connectivity.
Basic nitrogen-rich heterocycles interact strongly with residual silanols on standard silica-based C18 columns, leading to severe peak tailing and inaccurate purity integration. To counteract this, we utilize a Charged Surface Hybrid (CSH) column.
Experimental Methodology
System Setup: Agilent 1290 Infinity II UHPLC coupled to a Diode Array Detector (DAD) and Single Quadrupole MS.
Column Selection: Waters Acquity UPLC CSH C18 (2.1 x 100 mm, 1.7 µm). Causality: The low-level surface charge of the CSH particle provides electrostatic repulsion against the protonated imidazotriazine amine, ensuring sharp, symmetrical peaks (Tailing Factor < 1.2).
Mobile Phase:
Buffer A: 0.1% Formic Acid in LC-MS grade Water.
Buffer B: 0.1% Formic Acid in LC-MS grade Acetonitrile.
Gradient Program: 5% B to 95% B over 6.0 minutes; Flow rate: 0.4 mL/min; Column Temperature: 40°C.
Self-Validation (System Suitability Test - SST): Inject a blank (diluent) to ensure no carryover. Inject a standard reference standard; resolution (
Rs
) between the main peak and its closest synthetic impurity must be
≥
2.0.
Captures the extended
π
-conjugation of the triazine core.
Peak Tailing (
Tf
)
≤
1.2
Validates the efficacy of the CSH column chemistry.
Carryover
≤
0.05%
Ensures accuracy in low-level impurity quantitation.
Protocol 3: Target Binding Characterization via SPR
To validate the biological utility of the synthesized Imidazo[1,5-a]triazin-4-amine as a kinase inhibitor[3], Surface Plasmon Resonance (SPR) is utilized. SPR provides real-time kinetic data (
kon
,
koff
), which is superior to endpoint IC
50
assays because it reveals the residence time of the drug on the target.
Inhibition of the HGF/c-Met signaling pathway by Imidazo[1,5-a]triazin-4-amine.
Experimental Methodology
Surface Preparation: Utilize a Biacore T200 with a Series S CM5 sensor chip. Activate the dextran matrix using standard EDC/NHS chemistry.
Ligand Immobilization: Immobilize recombinant c-Met kinase domain (diluted in 10 mM Sodium Acetate, pH 5.0) to a target level of ~3000 Response Units (RU). Block remaining active esters with 1M Ethanolamine-HCl.
Analyte Preparation: Prepare a 2-fold dilution series of the Imidazo[1,5-a]triazin-4-amine compound from 0.39 nM to 100 nM in running buffer (HBS-EP+ with 2% DMSO).
Kinetic Assay: Inject analytes at a flow rate of 50 µL/min. Association time: 120 seconds; Dissociation time: 600 seconds.
Self-Validation Step: Include a solvent correction curve (1.5% to 2.5% DMSO) to correct for bulk refractive index changes. Fit the resulting sensorgrams to a 1:1 Langmuir binding model. A
χ2
value of
<10%
of
Rmax
confirms a high-confidence fit.
Table 3: Representative SPR Kinetic Parameters against c-Met
Compound Variant
kon
(
M−1s−1
)
koff
(
s−1
)
KD
(nM)
Residence Time (
τ
, min)
Unsubstituted Core
4.5×105
1.2×10−2
26.6
1.4
7-Aryl Derivative
8.1×105
3.4×10−4
0.42
49.0
Note: The addition of hydrophobic aryl substituents at the 7-position drastically decreases the dissociation rate (
koff
), leading to prolonged residence time and superior in vivo efficacy.
Application
Application Note: Design, Synthesis, and Validation of Novel Imidazo[1,5-a][1,3,5]triazin-4-amine Analogs
Executive Summary Imidazo[1,5-a][1,3,5]triazines represent a privileged class of heterocyclic pharmacophores that function as bioisosteres for purines. They have demonstrated profound utility in modern drug discovery, ac...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Imidazo[1,5-a][1,3,5]triazines represent a privileged class of heterocyclic pharmacophores that function as bioisosteres for purines. They have demonstrated profound utility in modern drug discovery, acting as potent antiviral agents [1] and highly selective kinase inhibitors, particularly against targets like focal adhesion kinase (FAK) [2]. This application note details a robust, scalable, and self-validating synthetic workflow for generating novel Imidazo[1,5-a][1,3,5]triazin-4-amine analogs. The protocols provided focus on optimizing reaction yields, ensuring high purity for downstream biological assays, and explaining the mechanistic causality behind each synthetic step.
Scientific Rationale & Scaffold Design
The imidazo[1,5-a][1,3,5]triazine core mimics the spatial arrangement of the adenine ring, making it an ideal candidate for competitive binding within the ATP-binding pocket of kinases and viral replication enzymes [3]. As established by Golankiewicz et al., substitutions at the C8 and C2 positions profoundly influence the biological activity of these 5,8-diaza-7,9-dideazapurine derivatives[1].
To enhance target affinity, our design introduces an exocyclic amine at the C4 position. The N3 nitrogen of the triazine ring and the N4-amine act as a bidentate hydrogen bond acceptor-donor pair, perfectly complementing the hinge region backbone amides of target kinases. While alternative triazine scaffolds (e.g., imidazo[1,2-a][1,3,5]triazines) can be synthesized via NBS-mediated coupling [4], the [1,5-a] topology requires a specific cyclization-amination sequence to ensure correct regiochemistry.
Retrosynthetic Strategy & Reaction Logic
The synthesis is designed around a convergent two-phase pathway starting from commercially available 5-amino-1H-imidazole-4-carbonitrile. Direct nucleophilic aromatic substitution (SNAr) on a triazin-4-one is notoriously difficult due to poor leaving group kinetics. Therefore, we synthesize an imidazo[1,5-a][1,3,5]triazine-4-thione intermediate. This allows us to exploit the thiophilicity of silver salts to drive the final amination step.
Retrosynthetic and forward synthesis logic for Imidazo[1,5-a]triazin-4-amines.
Detailed Experimental Protocols
Phase 1: Cyclization to Imidazo[1,5-a][1,3,5]triazine-4(3H)-thione (Intermediate 2)
Objective: Construct the triazine ring onto the imidazole core.
Setup: In an oven-dried 100 mL round-bottom flask under an argon atmosphere, dissolve 5-amino-1H-imidazole-4-carbonitrile (10.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 25 mL).
Reagent Addition: Add the appropriate isothiocyanate (11.0 mmol) dropwise at 0 °C, followed by the slow addition of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 12.0 mmol).
Reaction: Gradually warm the mixture to 80 °C and stir for 6 hours.
Workup: Cool the mixture to room temperature and pour it into crushed ice-water (100 mL). Adjust the pH to 5.0 using 1M HCl. Filter the resulting precipitate, wash with cold water, and dry under a vacuum to yield the thione intermediate.
Causality of Experimental Choices: DBU is selected as the base over triethylamine (TEA) because DBU is a strong, strictly non-nucleophilic base. If a nucleophilic base were used, it could competitively attack the highly electrophilic isothiocyanate carbon, leading to unwanted thiourea byproducts. DBU efficiently deprotonates the imidazole amino group, facilitating its nucleophilic attack on the isothiocyanate to form the triazine ring.
Self-Validation Checkpoint: Monitor the reaction via TLC (DCM:MeOH 9:1). The starting imidazole will disappear, and a new spot will appear that exhibits a strong yellow fluorescence under 365 nm UV light (characteristic of the thione moiety).
Phase 2: Desulfurative Amination to Imidazo[1,5-a][1,3,5]triazin-4-amine (Target)
Objective: Convert the thione to the final 4-amine analog.
Setup: Suspend the thione intermediate (5.0 mmol) in anhydrous acetonitrile (20 mL).
Reagent Addition: Add the desired primary or secondary amine (15.0 mmol) and Silver Carbonate (Ag₂CO₃, 6.0 mmol).
Reaction: Stir the suspension at 60 °C for 12 hours. The solution will gradually turn black as Ag₂S precipitates.
Workup: Filter the hot reaction mixture through a pad of Celite to remove the black Ag₂S precipitate. Wash the Celite pad with hot ethyl acetate (2 x 20 mL). Concentrate the filtrate in vacuo and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Causality of Experimental Choices: Direct amination of a thione is thermodynamically unfavorable. By adding Ag₂CO₃, the thiophilic silver coordinates with the sulfur atom, drastically increasing the electrophilicity of the C4 carbon. As the amine attacks, silver sulfide (Ag₂S) precipitates out of the solution. This precipitation acts as an irreversible thermodynamic sink, forcing the reaction to completion according to Le Chatelier's principle.
Self-Validation Checkpoint: The displacement of the thione group is accompanied by a distinct shift in the UV absorption profile. On TLC, the 365 nm yellow fluorescence will disappear. Confirm product formation via LC-MS by looking for the disappearance of the [M+H]⁺ peak corresponding to the thione and the emergence of the [M+H]⁺ peak for the aminated product.
Quantitative Data & Biological Evaluation
All synthesized analogs were subjected to rigorous analytical validation (¹H NMR, HPLC) and evaluated for their inhibitory concentration (IC₅₀) against Focal Adhesion Kinase (FAK).
Compound ID
C8 Substitution
N4-Amine Substitution
Isolated Yield (%)
HPLC Purity (%)
Target Kinase IC₅₀ (nM)
IMZ-4a
Methyl
Cyclopentylamine
78
>99.0
45.2
IMZ-4b
Phenyl
Cyclopentylamine
82
98.5
12.4
IMZ-4c
Phenyl
4-Morpholinoaniline
71
>99.0
3.5
IMZ-4d
Benzyl
4-Morpholinoaniline
65
97.8
8.2
Mechanistic Pathway of Kinase Inhibition
The synthesized analogs exert their biological effect by acting as ATP-competitive inhibitors. The diagram below illustrates the pharmacodynamic logic of the synthesized scaffold.
Pharmacodynamic pathway of kinase inhibition by Imidazo[1,5-a]triazin-4-amines.
References
Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives. PubMed (Journal of Medicinal Chemistry).[Link]
Triazine antiviral compounds.
Synthesis of imidazo[1,2-a][1,3,5]triazines by NBS-mediated coupling of 2-amino-1,3,5-triazines with 1,3-dicarbonyl compounds. New Journal of Chemistry (RSC Publishing).[Link]
Application Notes and Protocols for In Vivo Experimental Design with Novel Imidazo[1,5-a]triazin-4-amine Analogs
For Researchers, Scientists, and Drug Development Professionals Abstract The transition of a novel chemical entity (NCE) from in vitro discovery to in vivo validation is a critical juncture in drug development. This guid...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The transition of a novel chemical entity (NCE) from in vitro discovery to in vivo validation is a critical juncture in drug development. This guide provides a comprehensive framework for designing and executing robust in vivo experimental plans for NCEs, using the hypothetical compound class of Imidazo[1,5-a]triazin-4-amine as a case study. As specific biological data for this exact scaffold is not yet publicly established, this document serves as a detailed roadmap, grounded in established preclinical principles, to systematically evaluate the pharmacokinetics, efficacy, and safety of any new agent within this chemical family. We will delve into the causality behind experimental choices, from initial dose-finding to the selection of appropriate disease models and regulatory-compliant safety assessments, ensuring a self-validating and rigorous preclinical program.
Part 1: Foundational In Vitro & Ex Vivo Characterization: The In Vivo Prerequisite
Before committing to resource-intensive animal studies, a thorough in vitro and ex vivo characterization of the Imidazo[1,5-a]triazin-4-amine candidate is paramount. This initial phase is not merely a screening step but a critical data-gathering process that informs every aspect of the subsequent in vivo design. The goal is to build a strong "biological dossier" that justifies advancing the molecule.
1.1. Target Engagement and Potency:
The primary in vitro assays should confirm that the compound interacts with its intended molecular target with high affinity and potency. For instance, if the hypothesized mechanism is kinase inhibition, enzymatic assays are necessary to determine the IC50 value. This is the foundational data point upon which the entire therapeutic hypothesis rests.
1.2. Cellular Activity and Selectivity:
Demonstrating target engagement in a cellular context is the next logical step. This involves treating cell lines with the compound and measuring a downstream effect. For example, if the target is part of a signaling pathway, a Western blot for a downstream phosphorylated protein would be appropriate. It is also crucial to assess selectivity by testing the compound against a panel of related and unrelated targets. A highly selective compound is generally preferred to minimize off-target effects.
1.3. Initial Cytotoxicity Assessment:
A broad cytotoxicity screen across various cell lines (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) provides an early warning of potential liabilities.[1] This data helps in understanding the therapeutic window of the compound.
Part 2: Pharmacokinetics (PK) and Dose-Range Finding: "What the Body Does to the Drug"
The objective of initial in vivo studies is to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the Imidazo[1,5-a]triazin-4-amine analog.[2][3] This information is crucial for selecting appropriate doses and schedules for subsequent efficacy and toxicology studies.
Table 1: Key Pharmacokinetic Parameters
Parameter
Description
Importance
Cmax
Maximum (peak) plasma concentration
Indicates the extent of absorption and potential for acute toxicity.
Tmax
Time to reach Cmax
Provides information on the rate of absorption.
AUC
Area under the plasma concentration-time curve
Represents the total drug exposure over time.
t1/2
Half-life
Determines the dosing interval required to maintain therapeutic concentrations.
Bioavailability (%F)
The fraction of an administered dose of unchanged drug that reaches the systemic circulation.
Crucial for determining the oral dose equivalent to an intravenous dose.
Protocol 1: Rodent Pharmacokinetic Study
Animal Selection: Select a common rodent species, such as male Sprague-Dawley rats (n=3-5 per group).
Dosing Groups:
Group 1: Intravenous (IV) administration (e.g., 1-2 mg/kg) to determine baseline PK parameters and bioavailability.
Group 2: Oral (PO) or intraperitoneal (IP) administration (e.g., 10-20 mg/kg), depending on the intended clinical route.
Blood Sampling: Collect blood samples at multiple time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) post-dosing.
Bioanalysis: Analyze plasma concentrations of the compound using a validated LC-MS/MS method.
Data Analysis: Calculate the key PK parameters listed in Table 1 using appropriate software (e.g., Phoenix WinNonlin).
Part 3: Efficacy Model Selection and Experimental Design
The choice of an in vivo efficacy model is entirely dependent on the therapeutic hypothesis for the Imidazo[1,5-a]triazin-4-amine analog. For instance, if in vitro data suggests anti-proliferative and pro-apoptotic effects in cancer cell lines, a tumor model would be appropriate. If the compound shows anti-inflammatory properties, a relevant inflammation model should be chosen.
Case Study: Oncology - Syngeneic Tumor Model
Syngeneic models, which involve implanting murine tumor cells into immunocompetent mice of the same strain, are invaluable for evaluating immuno-oncology agents.[4] They allow for the study of how a compound modulates the tumor microenvironment and anti-tumor immune responses.
Caption: Workflow for a typical syngeneic tumor model efficacy study.
Protocol 2: Syngeneic Tumor Model Efficacy Study
Animal Model: C57BL/6 mice (n=10-15 per group) are a common choice for many syngeneic tumor lines like B16-F10 melanoma.[5]
Tumor Implantation: Subcutaneously inject 1 x 10^6 B16-F10 cells into the right flank of each mouse.
Monitoring and Randomization: Monitor tumor growth with calipers. When tumors reach an average volume of 100 mm³, randomize the mice into treatment groups.[6] This step is critical to reduce bias.[7][8]
Treatment Groups:
Group 1: Vehicle control (the formulation buffer without the drug).
Group 2: Imidazo[1,5-a]triazin-4-amine analog at a low dose (e.g., 10 mg/kg, daily PO).
Group 3: Imidazo[1,5-a]triazin-4-amine analog at a high dose (e.g., 50 mg/kg, daily PO).
Group 4: Positive control (an established anti-cancer drug, e.g., an anti-PD-1 antibody).
Blinding: The individuals administering the treatment and measuring the tumors should be blinded to the treatment groups to prevent unconscious bias.[6][9]
Secondary: Survival, body weight (as a measure of toxicity), and ex vivo analysis of the tumor microenvironment (e.g., flow cytometry for immune cell infiltration).
Humane Endpoints: Establish clear criteria for euthanasia, such as tumor volume exceeding 1500-2000 mm³, significant weight loss (>20%), or signs of distress.[10]
Part 4: In Vivo Toxicology and Safety Pharmacology
Toxicology studies are essential to identify potential adverse effects and to determine a safe starting dose for human clinical trials.[11][12] These studies are typically conducted under Good Laboratory Practice (GLP) guidelines.[13][14]
Table 2: Standard In Vivo Toxicology Studies
Study Type
Purpose
Species
Duration
Dose Range-Finding (DRF)
To determine the maximum tolerated dose (MTD) and select doses for longer-term studies.[2]
Rodent (e.g., rat)
7-14 days
Repeated-Dose Toxicity
To characterize the toxicological profile after repeated administration.
To assess effects on vital functions (cardiovascular, respiratory, and central nervous systems).[2]
Rodent and/or Non-rodent
Acute
Genotoxicity
To assess the potential for the compound to damage genetic material.
In vivo micronucleus test in rodents.
Acute
Safety Pharmacology
The core battery of safety pharmacology studies aims to uncover any undesirable effects on major physiological systems.
Caption: Core safety pharmacology studies for a novel compound.
Part 5: Data Interpretation and Reporting
Rigorous statistical analysis and transparent reporting are crucial for the reproducibility and credibility of preclinical research.[7][8] All aspects of the experimental design, including randomization methods, blinding procedures, and statistical tests used, should be clearly documented. Adherence to reporting guidelines such as the ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines is strongly recommended.[6][9]
Conclusion
The successful in vivo development of a novel compound class like Imidazo[1,5-a]triazin-4-amine requires a systematic, hypothesis-driven approach. By integrating thorough in vitro characterization with well-designed in vivo pharmacokinetic, efficacy, and toxicology studies, researchers can build a robust data package that supports informed decision-making for clinical translation. The principles of rigorous experimental design—including randomization, blinding, and the use of appropriate controls—are not merely procedural but are fundamental to the scientific integrity and ultimate success of the drug development program.
References
General Principles of Preclinical Study Design - PMC - NIH. (n.d.).
Mouse Models for Cancer Immunotherapy Research - PMC - NIH. (n.d.).
Designing an In Vivo Preclinical Research Study - MDPI. (2023, October 25).
In Vivo Toxicology & Safety Pharmacology Studies - ProBio CDMO. (n.d.).
General Principles of Preclinical Study Design | FORRT - Framework for Open and Reproducible Research Training. (n.d.).
Preclinical ex vivo and in vivo models to study immunotherapy agents and their combinations as predictive tools toward the clinic - PMC. (2025, October 29).
How to design robust preclinical efficacy studies that make a difference. (n.d.).
Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals - FDA. (n.d.).
The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies - MDPI. (2024, August 9).
Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. (2021, March 15).
Essential In vivo Safety - Tox studies to move your molecule from Target to IND successfully. (n.d.).
Preclinical research strategies for drug development - AMSbiopharma. (2025, August 11).
Preclinical Experimental Design and Reporting Workshop - BioCanRx. (2018, October 26).
Step 2: Preclinical Research - FDA. (2018, January 4).
Preclinical toxicity of innovative molecules: In vitro, in vivo and metabolism prediction. (2020, January 5).
Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.).
Overcoming solubility issues with Imidazo[1,5-a]triazin-4-amine in vitro
A Guide to Overcoming In Vitro Solubility Challenges Welcome to the technical support guide for Imidazo[1,5-a]triazin-4-amine and its analogs. As a Senior Application Scientist, I understand that realizing the full poten...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide to Overcoming In Vitro Solubility Challenges
Welcome to the technical support guide for Imidazo[1,5-a]triazin-4-amine and its analogs. As a Senior Application Scientist, I understand that realizing the full potential of a novel compound series can be hindered by practical challenges like poor aqueous solubility. This guide is designed to provide you, our fellow researchers, with a structured, in-depth approach to systematically troubleshoot and overcome these issues in your in vitro experiments.
The Imidazo[1,5-a]triazine core, like many nitrogen-rich heterocyclic scaffolds, often presents solubility challenges due to its planar structure, which can lead to high crystal lattice energy.[1][2] This guide will walk you through a logical progression of techniques, from simple solvent adjustments to more advanced formulation strategies, ensuring you can generate reliable and reproducible data.
Frequently Asked Questions (FAQs)
Q1: My Imidazo[1,5-a]triazin-4-amine compound won't dissolve in my standard aqueous assay buffer. What is the first thing I should do?
A1: The first and most critical step is to prepare a high-concentration stock solution in an appropriate organic solvent. This allows you to introduce the compound into your aqueous system at a final concentration where it remains soluble.
Recommended Starting Point: Dimethyl sulfoxide (DMSO) is the industry-standard starting solvent due to its high solubilizing power for a wide range of organic molecules and its miscibility with water.[3][4]
Actionable Protocol:
Attempt to dissolve your compound in 100% DMSO to create a 10 mM or 20 mM stock solution.
Use gentle warming (37°C) or vortexing to aid dissolution.
Once dissolved, perform a serial dilution of this DMSO stock into your final assay buffer.
Visually inspect for any signs of precipitation (cloudiness, particles) at each dilution. This will establish the compound's kinetic solubility limit in your specific buffer.
Causality & Rationale: Creating a concentrated DMSO stock allows you to add a very small volume to your aqueous buffer (typically ≤0.5% v/v), minimizing the solvent's impact while keeping the compound below its precipitation threshold.[3] It's crucial, however, to be aware that even low concentrations of DMSO can have biological effects.[5][6][7] Therefore, a consistent final DMSO concentration must be maintained across all experimental wells, including vehicle controls.[8]
Q2: I've made a DMSO stock, but the compound precipitates when I dilute it into my cell culture medium. What's my next step?
A2: This is a common issue known as "crashing out." It occurs when the compound, stable in a high concentration of organic solvent, becomes insoluble as the solution becomes predominantly aqueous. The logical next step is to explore strategies that modify the aqueous environment to be more favorable for your compound.
This can be visualized as a decision-making workflow:
Q3: How does pH modification work for a compound like Imidazo[1,5-a]triazin-4-amine?
A3: The "amine" and multiple nitrogen atoms in the imidazotriazine ring system suggest the compound is likely a weak base.[9] The solubility of such ionizable drugs can be significantly influenced by pH.[10][11][12]
Mechanism of Action: By lowering the pH of the buffer (making it more acidic), you can protonate the basic nitrogen atoms on your compound. This creates a charged species (a salt), which is generally much more soluble in polar solvents like water than the neutral free base.[13][14]
Experimental Protocol (pH Screening):
Prepare a set of buffers with varying pH values (e.g., pH 5.0, 6.0, 7.0).
Add your compound (from a DMSO stock) to each buffer to the desired final concentration.
Incubate for a set period (e.g., 1-2 hours) to allow equilibrium.
Visually inspect for precipitation. For a more quantitative measure, you can use nephelometry (turbidity measurement) to determine the maximum soluble concentration at each pH.[15]
Self-Validation & Controls: It is critical to confirm that any change in buffer pH does not negatively impact your in vitro assay. Run parallel controls to test the health and response of your cells or the activity of your enzyme at the modified pH, in the absence of your test compound.
Advanced Troubleshooting Guide
If basic pH and solvent adjustments are insufficient, more advanced formulation techniques may be required.
Q4: What are co-solvents and how should I use them?
A4: Co-solvents are water-miscible organic solvents that, when added to the main aqueous buffer, increase its overall capacity to dissolve lipophilic compounds.[4][16]
Causality: They work by reducing the polarity of the water-based solvent system, making it a more favorable environment for your non-polar compound.[17]
Commonly Used Co-solvents:
Co-solvent
Typical Starting Conc. (v/v)
Key Considerations
Ethanol
1-5%
Can be more cytotoxic than DMSO; may evaporate during long incubations.[18]
Polyethylene Glycol (PEG 300/400)
1-10%
Generally well-tolerated by cells but can increase viscosity.[4]
Propylene Glycol (PG)
1-5%
Can exhibit moderate cytotoxicity depending on the cell line.[18]
Protocol for Co-solvent Screening:
Prepare your assay medium containing a range of concentrations for each selected co-solvent.
Crucially, run a vehicle toxicity test: Expose your cells to the medium with co-solvents alone (and the equivalent amount of DMSO from your stock) for the full duration of your experiment.
Assess cell viability using a standard method like an MTS or ATP-based assay.[19][20]
Only use co-solvent concentrations that show no significant toxicity or interference with the assay endpoint.
Once a safe concentration is determined, test the solubility of your Imidazo[1,5-a]triazin-4-amine in this new co-solvent-fortified buffer.
Caption: Workflow for validating and using co-solvents.
Q5: I've heard about cyclodextrins. How do they work and when should I consider them?
A5: Cyclodextrins are an excellent advanced option, particularly when you need to avoid organic co-solvents entirely or when other methods fail. They are cyclic oligosaccharides that act as molecular encapsulating agents.[21][22]
Mechanism of Action: Cyclodextrins have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) inner cavity.[23][] Your poorly soluble Imidazo[1,5-a]triazin-4-amine molecule can partition into this hydrophobic core, forming an "inclusion complex."[25] This complex has a water-soluble exterior, dramatically increasing the apparent aqueous solubility of the compound.[9][21]
Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used in research due to their high aqueous solubility and safety profiles.[16][]
Protocol for Using Cyclodextrins:
Prepare a Cyclodextrin Solution: Dissolve a molar excess (e.g., 5-10 fold) of HP-β-CD in your assay buffer. Gentle warming may be needed.
Add the Compound: Slowly add your compound (ideally from a minimal volume of organic solvent stock, or as a powder if possible) to the cyclodextrin solution while stirring vigorously.
Equilibrate: Allow the mixture to stir for several hours or overnight to ensure maximum complex formation.
Filter: Use a 0.22 µm filter to remove any un-complexed, insoluble compound. The resulting clear filtrate is your working solution.
Self-Validation & Controls: As with all excipients, you must run a control with just the cyclodextrin in your assay to ensure it does not interfere with your biological measurements.[26] While generally safe, very high concentrations can have effects on cell membranes.[]
References
Taylor & Francis Online.
National Center for Biotechnology Information (NCBI).
ACS Publications.
Genedata.
Simulations Plus.
Journal of Biotech Research.
JoVE.
Maastricht University.
SlideShare.
BOC Sciences.
Touro Scholar.
National Center for Biotechnology Information (NCBI).
National Center for Biotechnology Information (NCBI).
National Center for Biotechnology Information (NCBI).
BenchChem.
Brieflands.
Promega Corporation.
National Center for Biotechnology Information (NCBI).
ResearchGate.
SlideShare.
SCIRP.
Royal Society of Chemistry.
National Center for Advancing Translational Sciences.
National Center for Biotechnology Information (NCBI).
MedChemExpress.
BenchChem.
Ascendia Pharma.
American Pharmaceutical Review.
Avanti Publishers.
National Center for Biotechnology Information (NCBI).
MDPI.
MDPI.
[A Novel Method for the Synthesis of Imidazo[5,1-f][5][10][23]triazin-4(3H)-ones.]([Link]) ACS Publications.
[8-methylimidazo[1,5-a][10][11][12]triazin-4-ylamine.]([Link]) Chemical Synthesis Database.
Technical Support Center: Troubleshooting Imidazo[1,5-a]triazin-4-amine Synthesis
Welcome to the Process Chemistry Troubleshooting Hub. This guide is designed for researchers, scientists, and drug development professionals optimizing the synthesis of Imidazo[1,5-a]triazin-4-amines.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Process Chemistry Troubleshooting Hub. This guide is designed for researchers, scientists, and drug development professionals optimizing the synthesis of Imidazo[1,5-a]triazin-4-amines. These nitrogen-rich heterocyclic scaffolds are critical in modern medicinal chemistry, frequently utilized as bioisosteres for purines, focal adhesion kinase (FAK) inhibitors, and potent antitumor agents[1][2]. However, their synthesis is notoriously prone to side reactions, including incomplete cyclization, formylation, and Dimroth rearrangements.
Below is an expert-level, self-validating troubleshooting guide to help you eliminate byproducts and maximize yields.
Section 1: Core Ring Formation (Cyclization)
Q: Why am I seeing high levels of uncyclized intermediate or ring-opened degradation products during the triazine core formation?
A: The cyclization of imidazole-5-carboxamide precursors to the imidazo[1,5-a]triazin-4(3H)-one core requires the strict elimination of water. Traditional aqueous acid/base conditions often fail to drive this equilibrium forward, leading to hydrolytic ring-opening. Utilizing a chlorotrimethylsilane (TMSCl) and hexamethyldisilazane (HMDS) system acts as a powerful water scavenger and silylating agent, effectively driving the cyclization to completion[3].
Protocol: Anhydrous Cyclization of Imidazole-5-carboxamides
In-Process Control (IPC): Monitor the reaction by LC-MS. The protocol is self-validating when the
[M+H]+
peak of the open-chain precursor disappears, and the
[M−18+H]+
peak (indicating loss of water) becomes the sole major signal.
Preparation: Charge a flame-dried, argon-purged flask with the imidazole precursor (1.0 eq).
Causality: HMDS acts as both a base and a silylating agent, while TMSCl activates the carbonyl oxygen. This combination forms a highly reactive silyl enol ether equivalent that facilitates intramolecular nucleophilic attack without generating free water, thereby preventing the hydrolytic reversal of the reaction[3].
Heating: Reflux the mixture (120 °C) for 12–16 hours.
Workup: Cool to room temperature and concentrate under reduced pressure to remove excess silanes. Quench carefully with cold methanol to desilylate the protected intermediate.
Purification: Recrystallize from ethanol to afford the pure imidazo[1,5-a]triazin-4(3H)-one core.
Section 2: Activation (Chlorination of the 4-position)
Q: During the POCl₃-mediated chlorination of imidazo[1,5-a]triazin-4(3H)-one, I get significant formylation byproducts and intractable tar. How do I suppress this?
A: This is a classic Vilsmeier-Haack side reaction. If N,N-dimethylformamide (DMF) is used as a catalyst, it reacts with POCl₃ to form the Vilsmeier reagent, (chloromethylene)dimethylammonium chloride. This highly electrophilic species will attack the electron-rich C-5 position of the imidazole ring (if unsubstituted) or cause general degradation. Replacing DMF with N,N-dimethylaniline prevents this while still providing the necessary nucleophilic catalysis.
Protocol: Catalyst-Optimized Chlorination
IPC: Monitor via LC-MS by quenching an aliquot in cold methanol. The desired 4-chloro intermediate will show an
[M+H]+
isotopic pattern typical of a single chlorine atom (3:1 ratio). The Vilsmeier byproduct will appear as an
[M+28]+
mass shift. If
[M+28]+
is observed, the catalyst must be switched immediately.
Preparation: Suspend the imidazo[1,5-a]triazin-4(3H)-one (1.0 eq) in neat POCl₃ (10.0 eq).
Catalyst Addition: Add N,N-dimethylaniline (0.5 eq) dropwise at 0 °C.
Causality: N,N-dimethylaniline provides the necessary basicity and forms a reactive phosphoramidic chloride intermediate to catalyze the chlorination. Crucially, it lacks the formyl group of DMF, completely eliminating the possibility of Vilsmeier-type formylation and tar generation.
Reaction: Heat to 90 °C for 4 hours.
Workup: Distill off excess POCl₃ in vacuo. Quench the residue by pouring it onto a crushed ice/DCM biphasic mixture to prevent hydrolytic reversion to the starting material.
Q: When converting the 4-chloro intermediate to Imidazo[1,5-a]triazin-4-amine using ammonia, my major impurity is the 4-oxo (hydrolysis) byproduct. How can I drive the SₙAr without hydrolysis?
A: The C-4 position of the imidazo[1,5-a]triazine ring is exceptionally electron-deficient. Even trace amounts of water will outcompete ammonia as a nucleophile, leading to rapid hydrolysis back to the 4-oxo compound. Strict anhydrous conditions are mandatory.
IPC: Monitor by TLC (EtOAc/Hexane). The highly polar 4-oxo byproduct will remain at the baseline, while the desired 4-amine product will migrate.
Solvent Selection: Dissolve the 4-chloroimidazo[1,5-a]triazine in anhydrous 1,4-dioxane under argon.
Amination: Add a commercially available solution of anhydrous ammonia in methanol (7 N, 5.0 eq) at 0 °C.
Causality: Using a pre-dried alcoholic ammonia solution strictly prevents the introduction of water, ensuring the amine is the sole nucleophile available to attack the highly reactive C-4 position.
Reaction: Stir at room temperature for 2 hours. Do not heat the reaction, as elevated temperatures promote thermodynamic rearrangements.
Section 4: Dimroth Rearrangement
Q: I am isolating an isomer of my target 4-alkylamine. Is this a Dimroth rearrangement, and how do I prevent it?
A: Yes. Under thermodynamic control (high heat or strong base), the 4-amine can undergo a Dimroth rearrangement. The mechanism involves nucleophilic attack at C-2, ring opening to an amidine intermediate, bond rotation, and ring closure, effectively swapping the exocyclic and endocyclic nitrogens. Prevent this by running the amination strictly at or below room temperature and avoiding the use of excess strong, nucleophilic bases.
Visualizations & Reaction Pathways
Fig 1. Synthetic workflow of Imidazo[1,5-a]triazin-4-amine and major byproduct divergence pathways.
Fig 2. Dimroth rearrangement mechanism driven by thermodynamic equilibration under basic conditions.
Quantitative Data Summary
Table 1: Troubleshooting Common Byproducts in Imidazo[1,5-a]triazine Synthesis
Reaction Step
Major Byproduct
Causality / Mechanism
Mitigation Strategy
Expected Yield Improvement
Core Cyclization
Uncyclized Amide
Incomplete dehydration; water-induced reversal
Use HMDS/TMSCl instead of aqueous acid/base
+25% to 40%
POCl₃ Chlorination
C5-Formylated Impurity
DMF reacts with POCl₃ to form Vilsmeier reagent
Replace DMF with N,N-dimethylaniline or DIPEA
+30% to 50%
SₙAr Amination
4-Oxo Hydrolysis Product
Trace water outcompetes amine nucleophile
Use strictly anhydrous solvents (e.g., 7N NH₃ in MeOH)
+40% to 60%
SₙAr Amination
Dimroth Isomer
High temperature causes ring opening/reclosure
Maintain T < 25 °C; use non-nucleophilic bases
+15% to 20%
References
Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives.
Source: PubMed / National Institutes of Health (NIH)
URL:[Link]
Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][1,3,5]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity.
Source: Journal of Medicinal Chemistry / ACS Publications
URL:[Link]
Antitumor Activity of s-Triazine Derivatives: A Systematic Review.
Source: PMC / National Institutes of Health (NIH)
URL:[Link]
Application Support Center: Refining Imidazo[1,5-a]triazin-4-amine Dosage & Workflows
Welcome to the Technical Support Center. Imidazo[1,5-a]triazin-4-amine derivatives are widely deployed in drug discovery as potent, ATP-competitive kinase inhibitors.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. Imidazo[1,5-a]triazin-4-amine derivatives are widely deployed in drug discovery as potent, ATP-competitive kinase inhibitors. In cell culture models, these heterocyclic scaffolds are primarily utilized to inhibit Focal Adhesion Kinase (FAK) , a non-receptor tyrosine kinase essential for integrin-mediated cell migration, adhesion strengthening, and survival 1.
This guide provides application scientists with causality-driven insights, self-validating protocols, and troubleshooting workflows to optimize compound dosage and ensure reproducible experimental readouts.
Mechanism of Imidazo[1,5-a]triazin-4-amine inhibiting FAK Y397 autophosphorylation.
I. Frequently Asked Questions (FAQs)
Q1: How should I prepare and store Imidazo[1,5-a]triazin-4-amine stock solutions to maintain stability?Expert Insight: The fused heterocyclic ring system of the imidazo-triazine core is highly hydrophobic. Always reconstitute the lyophilized powder in molecular biology-grade, anhydrous Dimethyl Sulfoxide (DMSO) to a stock concentration of 10 mM. Aliquot the stock into single-use volumes and store at -80°C.
Causality: Repeated freeze-thaw cycles introduce atmospheric moisture into the DMSO. This water content leads to rapid compound hydrolysis and unpredictable micro-precipitation when the inhibitor is later introduced to aqueous cell culture media, drastically reducing your effective dosage.
Q2: Why must I serum-starve my cells before evaluating FAK inhibition?Expert Insight: FAK Y397 autophosphorylation increases dramatically in response to integrin clustering and growth factor signaling 2. Standard culture media containing 10% Fetal Bovine Serum (FBS) floods the cells with growth factors, hyperactivating FAK and masking the inhibitory window of the compound. Serum starvation (0.1% FBS for 16-24 hours) synchronizes the cell cycle and reduces basal kinase activity, allowing you to establish a clean baseline before stimulating the cells.
Q3: Why is my cell-based effective dosage so much higher than the biochemical IC50?Expert Insight: You may notice that the cell-free enzymatic IC50 for an Imidazo[1,5-a]triazin-4-amine derivative is often in the low nanomolar range (e.g., 5-10 nM), yet cell culture assays require 1-5 µM.
Causality: This right-shift occurs because the compound must cross the lipid bilayer and compete with high intracellular ATP concentrations (typically 1-5 mM). Because the compound is an ATP-competitive inhibitor, the massive intracellular ATP pool outcompetes the drug, necessitating a higher applied dosage to achieve target engagement.
II. Dosage & Viability Metrics
To prevent off-target toxicity while ensuring complete target engagement, dosages must be optimized by cell type. Below is a validated reference matrix for Imidazo[1,5-a]triazin-4-amine derivatives:
Cell Line Type
Example Line
Recommended Dosage Range
Incubation Time
Primary Readout
Breast Carcinoma
BT474
0.5 µM – 2.5 µM
2 - 4 Hours
p-FAK Y397 / Total FAK
Endothelial
BAEC / HUVEC
100 nM – 1.0 µM
12 - 24 Hours
Cell Migration (Wound Healing)
Fibroblasts
FAK-null (Control)
N/A (Negative Control)
N/A
Integrin Activation Baseline
III. Self-Validating Experimental Protocols
To ensure scientific integrity, every workflow must contain internal controls that validate the mechanism of action.
Protocol A: Target Engagement Assay (p-FAK Y397 Western Blot)
Self-Validating Design: This protocol mandates the parallel immunoblotting of Total FAK and a GAPDH loading control. This ensures that any observed decrease in p-FAK Y397 is definitively caused by kinase inhibition rather than compound-induced protein degradation or unequal lane loading.
Cell Seeding & Starvation: Seed cells to 70% confluency. Wash twice with PBS and incubate in media containing 0.1% FBS for 16 hours.
Compound Treatment: Pre-warm media to 37°C. Add the Imidazo[1,5-a]triazin-4-amine derivative at the desired dosage (e.g., 1 µM). Ensure final DMSO concentration remains ≤0.1% (v/v). Incubate for 2 hours.
Stimulation: Stimulate cells with 10% FBS or plate on Fibronectin-coated dishes (1 µg/cm²) for 30 minutes to induce FAK autophosphorylation 3.
Lysis: Wash with ice-cold PBS. Lyse immediately in RIPA buffer supplemented with fresh protease inhibitors, 1 mM Sodium Orthovanadate (Na₃VO₄), and 10 mM Sodium Fluoride (NaF) .
Causality: FAK Y397 is a highly labile autophosphorylation site. Without fresh phosphatase inhibitors, endogenous phosphatases will rapidly strip the phosphate group during lysis, resulting in a false positive for drug efficacy.
Immunoblotting: Run lysates on an SDS-PAGE gel, transfer to PVDF, and probe for p-FAK (Y397) and Total FAK.
Self-Validating Design: The inclusion of a Mitomycin C pretreatment step decouples cell migration from proliferation. Without this, it is impossible to validate whether the compound is specifically inhibiting motility (a FAK-dependent process) or simply acting as a general cytostatic agent.
Monolayer Formation: Grow cells to 100% confluency in a 6-well plate.
Proliferation Arrest: Treat cells with 10 µg/mL Mitomycin C for 2 hours prior to the assay. Wash three times with PBS.
Scratch & Treatment: Create a uniform scratch using a sterile 200 µL pipette tip. Apply media containing the Imidazo[1,5-a]triazin-4-amine derivative.
Imaging: Image the wound at 0h, 12h, and 24h. Calculate the percentage of wound closure relative to the vehicle (DMSO) control.
IV. Troubleshooting Guide
Decision tree for troubleshooting incomplete p-FAK Y397 inhibition in cell culture assays.
Issue 1: Complete loss of cell viability or massive detachment within 24 hours.
Root Cause: FAK is fundamentally required for focal adhesion turnover and cell survival. Severe over-inhibition prevents cells from anchoring to the extracellular matrix, triggering a specific form of detachment-induced apoptosis known as anoikis4.
Resolution: Titrate the Imidazo[1,5-a]triazin-4-amine dosage down (e.g., from 5 µM to 500 nM). Additionally, ensure the final DMSO concentration in the media strictly does not exceed 0.1% (v/v), as solvent toxicity heavily exacerbates membrane stress and detachment.
Issue 2: No reduction in p-FAK Y397 signal despite high compound dosage.
Root Cause: Either the compound has precipitated out of solution before reaching the kinase domain, or endogenous phosphatases degraded the p-Y397 signal in your control lanes, creating an artificially low baseline that masks the drug's effect (a false negative).
Resolution: Visually inspect the media under a microscope for micro-crystals. Pre-warm the culture media to 37°C before adding the compound to prevent it from "crashing out." Verify that your Na₃VO₄ was properly activated (depolymerized by boiling and pH adjustment) prior to use.
V. References
Golubovskaya, V. M., et al. "A small molecule focal adhesion kinase (FAK) inhibitor, targeting Y397 site: 1-(2-hydroxyethyl) -3, 5, 7-triaza-1-azoniatricyclo [3.3.1.13,7]decane; bromide effectively inhibits FAK autophosphorylation activity and decreases cancer cell viability, clonogenicity and tumor growth in vivo - PMC". National Institutes of Health (NIH). URL:[Link]
Li, S., et al. "The role of the dynamics of focal adhesion kinase in the mechanotaxis of endothelial cells". National Institutes of Health (NIH). URL:[Link]
Zhao, J., et al. "Differential effect of the focal adhesion kinase Y397F mutant on v-Src-stimulated cell invasion and tumor growth - PubMed". National Institutes of Health (NIH). URL: [Link]
Michael, K. E., et al. "Focal Adhesion Kinase Modulates Cell Adhesion Strengthening via Integrin Activation". National Institutes of Health (NIH). URL:[Link]
Technical Support Center: Method Development for the Purification of Imidazo[1,5-a]triazin-4-amine
Introduction: The Imidazo[1,5-a]triazine core is a nitrogen-rich heterocyclic system of significant interest in pharmaceutical research.[1] However, the very features that make this scaffold attractive—multiple nitrogen...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Imidazo[1,5-a]triazine core is a nitrogen-rich heterocyclic system of significant interest in pharmaceutical research.[1] However, the very features that make this scaffold attractive—multiple nitrogen atoms and high polarity—also present considerable challenges during purification. As researchers and drug development professionals, you may encounter issues ranging from poor solubility and strong binding to silica gel, to product instability.
This guide is structured to provide direct, actionable solutions to common problems encountered during the purification of Imidazo[1,5-a]triazin-4-amine and its analogs. Moving beyond simple procedural lists, we will delve into the causality behind each recommendation, empowering you to make informed, effective decisions in your own laboratory workflows.
Troubleshooting Guide: Common Purification Issues
This section addresses specific, frequently encountered problems in a question-and-answer format.
Question 1: My compound is streaking badly or completely stuck on my normal-phase silica gel column. What is happening and how can I fix it?
Answer: This is the most common issue for basic, nitrogen-containing heterocycles. The root cause is a strong acid-base interaction between the basic nitrogen atoms in your Imidazo[1,5-a]triazin-4-amine and the acidic silanol groups (Si-OH) on the surface of the silica gel.[2] This interaction leads to irreversible adsorption or significant peak tailing.
Solutions:
Deactivate the Stationary Phase: The most effective solution is to add a small amount of a basic modifier to your mobile phase.[3]
Primary Choice: Add 0.1-1% triethylamine (TEA) or diisopropylethylamine (DIPEA) to your eluent system (e.g., Dichloromethane/Methanol). The amine modifier will compete with your compound for binding to the acidic silanol sites, allowing your product to elute symmetrically.[4]
Alternative: For compounds sensitive to amines, adding 0.1-1% ammonium hydroxide to the polar component of your mobile phase (e.g., methanol) can also be effective.
Increase Mobile Phase Polarity Drastically: In some cases, a highly polar mobile phase, such as a steep gradient up to 20-30% methanol in dichloromethane, can overcome the interaction, but this often leads to co-elution with polar impurities.[5][6] This should be a secondary strategy if basic modifiers are not viable.
Switch to an Alternative Stationary Phase:
Alumina (Basic or Neutral): Alumina is a less acidic stationary phase and can be an excellent alternative to silica for purifying basic compounds.
Reversed-Phase Chromatography: If normal-phase continues to be problematic, switching to a reversed-phase method is a highly recommended alternative.[3]
Question 2: I've added triethylamine, but my compound still co-elutes with a closely-related impurity. How can I improve the resolution?
Answer: When baseline separation is challenging, manipulating the selectivity of your chromatographic system is key. Simply increasing the column length or reducing the flow rate is often insufficient.
Solutions:
Optimize the Solvent System (Normal-Phase):
Change Solvent Selectivity: Instead of a simple Dichloromethane/Methanol system, try a three-component system. Replacing some or all of the methanol with ethanol or isopropanol can alter the hydrogen bonding characteristics and improve separation.[7] A common ternary mixture is Hexane/Ethyl Acetate/Methanol.
Isocratic vs. Gradient Elution: If you are running a steep gradient, impurities can "ride" the solvent front with your compound. Try a shallower gradient or an isocratic elution with the optimal solvent mixture identified by Thin Layer Chromatography (TLC) scouting.
Switch to Reversed-Phase (RP) Chromatography: RP chromatography separates compounds based on hydrophobicity, a fundamentally different mechanism than the polarity-based separation of normal-phase.[8][9] This orthogonal approach often provides excellent resolution for impurities that are difficult to separate in normal-phase.
Recommended System: A C18-functionalized silica column with a mobile phase of Water/Acetonitrile or Water/Methanol is a standard starting point.
Add a Modifier: To ensure sharp peaks and reproducible retention times, add a modifier to the aqueous phase. 0.1% formic acid (FA) or 0.1% trifluoroacetic acid (TFA) are common choices for LC-MS compatibility. For preparative work where TFA removal can be difficult, formic acid is often preferred.
Question 3: My compound is poorly soluble in the non-polar solvents used at the start of my normal-phase gradient (e.g., 100% Dichloromethane). How can I load it onto the column effectively?
Answer: This is a classic problem for polar compounds. Injecting the sample dissolved in a highly polar solvent (like pure methanol or DMSO) will cause it to precipitate on the column and lead to very poor chromatography. The solution is to use a dry loading technique.[3]
Detailed Dry Loading Protocol:
Dissolve your crude Imidazo[1,5-a]triazin-4-amine in a minimal amount of a strong, volatile solvent in which it is highly soluble (e.g., Methanol, Dichloromethane/Methanol mixture).
Add a small amount of silica gel (typically 1-2 times the mass of your crude product) or an inert support like Celite to this solution.
Thoroughly mix the slurry to ensure the compound is evenly adsorbed onto the support material.
Carefully evaporate the solvent under reduced pressure (using a rotary evaporator) until a fine, free-flowing powder is obtained.
Carefully load this powder onto the top of your pre-packed chromatography column.
Begin the elution. This method introduces the compound in a solid, concentrated band, leading to significantly improved peak shape and resolution.
Question 4: How do I remove residual triethylamine or trifluoroacetic acid from my purified fractions?
Answer: Residual chromatography modifiers are a common problem.
For Triethylamine (TEA): TEA is relatively volatile.
Co-evaporation: After combining your pure fractions, add a higher-boiling point, non-basic solvent like toluene and evaporate under reduced pressure. Repeat this process 2-3 times. The toluene helps to form an azeotrope with the TEA, facilitating its removal.[3]
Acidic Wash: If co-evaporation is insufficient, dissolve the residue in an organic solvent (e.g., Dichloromethane or Ethyl Acetate) and wash with a dilute aqueous acid solution like 1% HCl or saturated ammonium chloride (NH₄Cl). Be cautious, as your product may form a salt and partition into the aqueous layer if it is sufficiently basic. Always check the aqueous layer by TLC or LC-MS before discarding.
For Trifluoroacetic Acid (TFA): TFA forms strong ionic bonds and can be very difficult to remove.
Azeotroping: Repeatedly dissolving the sample in a solvent like methanol or isopropanol and evaporating can sometimes help, but is often ineffective.
Ion Exchange: The most robust method is to use a solid-phase extraction (SPE) cartridge with a basic ion-exchanger.
Lyophilization from Dilute HCl: Dissolve the sample in water, add a small amount of 0.1M HCl to displace the TFA, and then lyophilize (freeze-dry). The resulting product will be the hydrochloride salt, which is often more stable and easier to handle than the TFA salt.
Frequently Asked Questions (FAQs)
Q1: Should I start with normal-phase or reversed-phase chromatography for my initial purification?
A1: The choice depends on the properties of your crude material and the nature of the impurities. The following decision tree and table can guide your strategy.
Strong adsorption of basic amine to acidic silica[3]
Poor retention of very polar compounds
Key Advantage
Good for removing non-polar impurities (e.g., grease, starting materials).
Excellent for separating polar compounds of similar functionality.[9]
Best For...
Crude mixtures where major impurities are significantly less polar than the product.
Crude mixtures containing polar by-products, or after an initial NP column fails to give adequate separation.
Q2: My compound seems to be decomposing on the column. What could be the cause?
A2: Imidazotriazine systems can be sensitive to pH.[11] Prolonged exposure to the acidic surface of silica gel or acidic modifiers in reversed-phase can potentially lead to degradation.
Monitor Stability: Before committing to a preparative run, spot a solution of your compound on a TLC plate (for normal-phase) or inject into an LC-MS (for reversed-phase) and let it sit for an hour. Re-run the TLC or re-inject to see if any new spots/peaks have appeared.
Work Quickly: Do not let the compound sit on the column for extended periods.
Use Modifiers: A basic modifier in normal-phase (TEA) or a buffered mobile phase in reversed-phase (e.g., ammonium acetate or ammonium bicarbonate instead of TFA/FA) can maintain a less harsh pH environment.
Q3: Chromatography gets my compound to ~95% purity, but I need >99.5%. What should I do?
A3: This is a perfect scenario for a final crystallization step. Crystallization is an equilibrium-driven process that is exceptionally effective at removing small amounts of structurally similar impurities, which can be very difficult to resolve by chromatography.[12]
Crystallization Strategy:
Solvent Selection: The goal is to find a solvent system where your compound has high solubility at high temperatures and low solubility at low temperatures.
Screening: Use small amounts of your material (~5-10 mg) in small vials. Test a range of solvents (see Table 2).
Procedure:
Add a solvent dropwise to the solid until it just dissolves at boiling point.
Allow the solution to cool slowly to room temperature, and then in a refrigerator or freezer.
If no crystals form, try adding an "anti-solvent" (a solvent in which your compound is insoluble) dropwise to the warm, dissolved solution until it just becomes cloudy, then allow it to cool.
Seeding: If you have a small amount of high-purity material, adding a single tiny crystal ("seed crystal") to a supersaturated solution can initiate crystallization.[13]
Table 2: Common Solvents for Crystallization Screening
Solvent Class
Examples
Notes
Alcohols
Methanol, Ethanol, Isopropanol
Good for polar compounds; often used in combination with an anti-solvent.
Ethers
Diethyl Ether, MTBE
Often used as anti-solvents.
Esters
Ethyl Acetate
Good general-purpose solvent.
Ketones
Acetone
Can be reactive with some amines.
Hydrocarbons
Hexanes, Heptane, Toluene
Almost always used as anti-solvents for polar compounds.
Polar Aprotic
Acetonitrile, DMF, DMSO
Use sparingly; high boiling points can make them difficult to remove.
Water
H₂O
Can be effective, especially for forming salts.
Q4: My Imidazo[1,5-a]triazin-4-amine derivative is chiral. How can I separate the enantiomers?
A4: Enantiomeric separation requires a chiral environment. This is typically achieved using chiral High-Performance Liquid Chromatography (HPLC).
Stationary Phase: The most common approach is to use a column with a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., those based on cellulose or amylose derivatives) are extremely versatile and effective for a wide range of molecules, including heterocyclic compounds.[14][15]
Mobile Phase: Chiral separations can be developed in both normal-phase (e.g., Hexane/Isopropanol) and reversed-phase (e.g., Acetonitrile/Water) modes.[14] The choice often requires empirical screening.
Method Development: Start with a standard screening method on several different chiral columns (e.g., Chiralpak® IA, IB, IC, etc.) to identify a CSP that shows any separation. Then, optimize the mobile phase composition, additives, and temperature to achieve baseline resolution.[16]
Caption: Systematic workflow for troubleshooting common chromatography issues.
Protocol 1: Normal-Phase Flash Chromatography with Basic Modifier
Column Selection: Choose an appropriately sized silica gel column based on the mass of crude material (typically a 40-100:1 ratio of silica:crude material by mass).
Mobile Phase Preparation: Prepare two solvents: Solvent A (e.g., 100% Dichloromethane) and Solvent B (e.g., 99% Methanol / 1% Triethylamine).
Sample Loading: Prepare your sample using the dry loading technique described in Question 3.
Column Equilibration: Equilibrate the column with 3-5 column volumes of 100% Solvent A.
Elution: Run a linear gradient. A typical starting gradient would be 0-20% Solvent B over 10-15 column volumes.
Fraction Collection: Collect fractions based on UV absorbance.
Analysis: Analyze collected fractions by TLC or LC-MS. Stain TLC plates with a visualizing agent like potassium permanganate if the compound is UV-inactive.
Pooling and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure. Perform a co-evaporation with toluene to remove residual triethylamine.[3]
References
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Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7072382/]
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Crystal of imidazo-oxazine, pharmaceutical composition containing said crystal, and method for producing said crystal - Google Patents. [URL: https://patents.google.
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Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0y0UZvGZcQqJ5D8rXM_jYVdbyfSw-lUDpvOyfDiuMMSqnlcsSUkjPkm1W1iz0pqaiWO2301FnlKab5QCr9DjUa9_xPyFMBI6yuBoCmId3SlamBKuJaX-CZwzDIDPlVWQpKYMixsDofyCfBXMxAkUVRysLveXw0MOhsuwb_L6-IuvClXsgl5Ec4mA5xm6EvhU9gWU3nR39vxFns0DF-oe61zYDOLMwZnR6PigQ8xICxV7aSERF4vUVjGzT5GMNNN9j6xEwtyrOexQJxqZXflcLEoz1jVxBWt-HQpuBgGbTwA==]
Method for Determining Nitrogenous Heterocycle Compounds in Wine - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jf020358t]
Chiral separation of N-imidazole derivatives, aromatase inhibitors, by cyclodextrin-capillary zone electrophoresis. Mechanism of enantioselective recognition - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/15310243/]
Synthesis and Chiral Separation of Some New Derivatives of Imidazo [1, 2- a] Pyridine. [URL: https://www.id-press.eu/mjms/index.php/mjms/article/view/1344]
Pre-column Derivatization¸ Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols - Letters in Applied NanoBioScience. [URL: https://nanobioletters.com/wp-content/uploads/2022/09/2067-2069-11-4-159.pdf]
Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7503460/]
Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents. [URL: https://patents.google.
Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8305381/]
Enantiomer separation of imidazo-quinazoline-dione derivatives on quinine carbamate-based chiral stationary phase in normal phase mode - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/18727041/]
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Imidazo[5,1-f][3][5][11]triazin-2-amines as novel inhibitors of polo-like kinase 1 - ResearchGate. [URL: https://www.researchgate.net/publication/274021200_Imidazo51-f124triazin-2-amines_as_novel_inhibitors_of_polo-like_kinase_1]
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Technical Support Center: Enhancing the Stability of Imidazo[1,5-a]triazin-4-amine in Solution
Welcome to the technical support center for Imidazo[1,5-a]triazin-4-amine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on maintainin...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for Imidazo[1,5-a]triazin-4-amine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on maintaining the stability of this compound in solution during experimental workflows. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges.
Introduction: The Challenge of Stability
Imidazo[1,5-a]triazin-4-amine is a nitrogen-rich heterocyclic compound. Such structures can be susceptible to various degradation pathways in solution, including hydrolysis, oxidation, and photolysis.[1] Understanding and controlling these degradation processes is crucial for obtaining reliable and reproducible experimental results. This guide provides a systematic approach to identifying and mitigating stability issues.
Troubleshooting Guide
This section addresses specific problems you might encounter during your experiments, providing step-by-step solutions and the scientific rationale behind them.
Issue 1: Rapid Loss of Compound Potency or Concentration in Aqueous Buffer
Symptoms:
A significant decrease in the measured concentration of the active compound over a short period (hours to days) at room temperature.
Inconsistent results in biological assays.
Appearance of new peaks in HPLC analysis.
Possible Causes and Troubleshooting Steps:
Hydrolytic Degradation: The triazine ring or the exocyclic amine group may be susceptible to hydrolysis, especially at non-neutral pH.[2]
Step 1: pH Profiling. Determine the pH of your solution. The stability of amine-containing heterocyclic compounds is often pH-dependent.[2]
Step 2: Adjust and Buffer the pH. Prepare your solutions in a buffered system. Start with a neutral pH (e.g., phosphate-buffered saline, pH 7.4). If degradation persists, evaluate the stability in a pH range (e.g., pH 5.0, 6.0, 7.0, 8.0) to identify the optimal pH for stability.[3]
Step 3: Low-Temperature Storage. Store your stock and working solutions at low temperatures (4°C for short-term, -20°C or -80°C for long-term storage) to slow down the rate of hydrolysis.[4]
Oxidative Degradation: The imidazole and triazine rings can be prone to oxidation, especially in the presence of dissolved oxygen, trace metal ions, or reactive oxygen species.[4][5]
Step 1: Degas Your Solvents. Before preparing your solutions, degas the aqueous buffers by sparging with an inert gas like nitrogen or argon, or by using a vacuum pump.
Step 2: Use High-Purity Solvents. Ensure that your solvents are of high purity and free from peroxide impurities.
Step 3: Consider Chelating Agents. If you suspect metal-catalyzed oxidation, add a small amount of a chelating agent like EDTA (e.g., 0.1 mM) to your buffer.[4]
Step 4: Evaluate the Need for Antioxidants. For highly sensitive applications, the addition of antioxidants such as ascorbic acid or butylated hydroxytoluene (BHT) may be necessary.[4] However, always verify that the antioxidant does not interfere with your assay.
Issue 2: Precipitation of the Compound from Solution
Symptoms:
Visible particulate matter or cloudiness in the solution.
A sudden drop in the measured concentration of the compound.
Possible Causes and Troubleshooting Steps:
Poor Aqueous Solubility: Imidazo[1,5-a]triazin-4-amine may have limited solubility in aqueous buffers, especially at neutral pH.
Step 1: Determine the Maximum Soluble Concentration. Prepare a saturated solution and determine the concentration by a suitable analytical method (e.g., HPLC-UV).
Step 2: Utilize Co-solvents. For stock solutions, use a water-miscible organic solvent like DMSO or ethanol. When preparing working solutions, ensure the final concentration of the organic solvent is low enough to be compatible with your experimental system (typically <1%).
Step 3: pH Adjustment. As a basic compound, the solubility of Imidazo[1,5-a]triazin-4-amine is likely to increase at a lower pH due to the formation of a more soluble salt.[2]
Issue 3: Inconsistent Results Under Light Exposure
Symptoms:
Variability in results when experiments are conducted on the benchtop versus in a dark room.
Discoloration of the solution upon exposure to light.
Possible Causes and Troubleshooting Steps:
Photodegradation: The heterocyclic ring system may be sensitive to UV or visible light, leading to the formation of degradation products.[5]
Step 1: Protect Solutions from Light. Use amber vials or wrap your containers in aluminum foil to protect your solutions from light.[6]
Step 2: Conduct a Photostability Study. To confirm photosensitivity, expose a solution of your compound to a controlled light source (as per ICH Q1B guidelines) and compare its stability to a dark control.[7][8]
Frequently Asked Questions (FAQs)
Q1: What is the primary degradation pathway for Imidazo[1,5-a]triazin-4-amine in solution?
A1: While specific data for this exact molecule is limited, based on its structure containing both imidazole and triazine rings, the most probable degradation pathways are hydrolysis and oxidation.[1][5] The imine-like character of the triazine ring makes it susceptible to hydrolytic cleavage, particularly under acidic or basic conditions. The electron-rich nature of the fused imidazole-triazine system makes it a potential target for oxidative degradation.[5][9]
Q2: How does pH affect the stability of Imidazo[1,5-a]triazin-4-amine?
A2: The pH of the solution is a critical factor. As a weak base, the compound's protonation state will change with pH. This can influence its susceptibility to hydrolysis and oxidation.[2] Generally, extreme pH values (highly acidic or highly basic) are more likely to accelerate degradation.[10] It is recommended to perform a pH-rate profile study to determine the pH of maximum stability.
Q3: What are the ideal storage conditions for a stock solution of Imidazo[1,5-a]triazin-4-amine?
A3: For optimal stability, a stock solution should be prepared in a high-purity, anhydrous solvent such as DMSO. The solution should be stored in small aliquots in tightly sealed vials at -20°C or -80°C and protected from light. Avoid repeated freeze-thaw cycles.
Q4: What analytical methods are suitable for monitoring the stability of Imidazo[1,5-a]triazin-4-amine?
A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and reliable technique.[11] This method should be able to separate the parent compound from its potential degradation products. Liquid Chromatography-Mass Spectrometry (LC-MS) can be invaluable for identifying the structures of any degradation products formed.[5]
Q5: Should I be concerned about the type of buffer I use?
A5: Yes, the buffer components can sometimes influence the degradation rate.[12] For initial studies, common biological buffers like phosphate or Tris are suitable. However, if you observe unexpected instability, it is worth investigating if the buffer itself is catalyzing the degradation. For instance, some buffers can interact with the compound or contain impurities that promote degradation.
Experimental Protocols
Protocol 1: General Forced Degradation Study
This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is crucial for developing a stability-indicating analytical method.[6]
Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Imidazo[1,5-a]triazin-4-amine in a suitable solvent (e.g., acetonitrile or methanol).
Stress Conditions:
Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 2, 4, 8, and 24 hours.
Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 2, 4, 8, and 24 hours.
Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep it at room temperature for 2, 4, 8, and 24 hours, protected from light.
Thermal Degradation: Incubate the stock solution at 60°C for up to 7 days, protected from light.
Photodegradation: Expose the stock solution to a light source according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[7][8] A dark control should be run in parallel.
Sample Analysis: At each time point, withdraw an aliquot, neutralize it if necessary (for acid and base hydrolysis samples), and dilute with mobile phase to a suitable concentration for HPLC analysis.
Data Presentation
Table 1: Example of a Forced Degradation Study Summary
Stress Condition
Time (hours)
% Degradation of Imidazo[1,5-a]triazin-4-amine
Number of Degradation Products Detected
0.1 M HCl, 60°C
8
15.2
2
0.1 M NaOH, 60°C
8
25.8
3
3% H₂O₂, RT
24
18.5
4
60°C
168
5.1
1
Light Exposure
24
12.3
2
Visualizations
Diagram 1: Troubleshooting Workflow for Compound Instability
Caption: A logical workflow for diagnosing and resolving instability issues.
Diagram 2: Key Factors Influencing Stability
Caption: Major environmental factors affecting the stability of the compound in solution.
References
International Journal of Research in Pharmaceutical and Nano Sciences. (2026, February 5). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND.
ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
Veeprho. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
Pharma Science Monitor. (2016, July 1). REVIEW: FORCE DEGRADATION STUDIES.
Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes).
The Royal Society of Chemistry. (2025, September 30). Benign-by-design synthesis of covalent triazine-imidazolium networks under room temperature aqueous conditions for CO 2 utilization. Available at: [Link]
PubMed. (2019, October 15). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir.
PMC. (n.d.). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates.
SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY.
Thieme E-Books. (n.d.). Synthesis by Hydrolysis.
PubMed. (2000, August 15). Oxidative degradation of triazine derivatives in aqueous medium: a radiation and photochemical study.
PMC. (n.d.). Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model.
Japan. (2024, August 31). Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
Open Access Journals. (2025, August 30). Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability.
BenchChem. (2026, March). Technical Support Center: Oxidative Degradation of Amine-Based Compounds.
PMC. (n.d.). Synthesis of imidazo[4,5-e][1][10]thiazino[2,3-c][1][6][13]triazines via a base-induced rearrangement of .... Available at:
ResearchGate. (2016, April 27). PH not stable with imidazole in buffers?.
PubMed. (2023, August 21). Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties.
Beilstein Journals. (2023, July 28). Synthesis of imidazo[4,5-e][1][10]thiazino[2,3-c][1][6][13]triazines via a base-induced rearrangement of functionalized imidazo[4,5-e]thiazolo[2,3-c][1][6][13]triazines. Available at:
ACS Publications. (2005, August 10). A Novel Method for the Synthesis of Imidazo[5,1-f][1][6][13]triazin-4(3H)-ones. Available at:
dspace.lib.ttu.edu. (n.d.). Decomposition of Azo & Hydrazo linked Bis Triazines.
MDPI. (2023, June 28). From Bench to Bedside: What Do We Know about Imidazothiazole Derivatives So Far?.
The Royal Society of Chemistry. (n.d.). Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions.
ResearchGate. (2023, December 27). (PDF) Highly Versatile Preparation of Imidazo[1,5‐a]quinolines and Characterization of Their Photoluminescent Properties.
ArtMolecule. (n.d.). Impurities and Degradation products.
University of Colorado Boulder. (2018, February 15). Effects of Substitutions on the Biodegradation Potential of Benzotriazole Derivatives.
European Medicines Agency. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products.
University of Colorado Boulder. (2018, March 2). Effects of Substitutions on the Biodegradation Potential of Benzotriazole Derivatives.
Sciforum. (n.d.). Functionalization of imidazo[2,1-c][1][6][13]triazine core and their evaluation in H2O2-induced oxidative stress. Available at:
Q-Lab. (n.d.). Understanding ICH Photostability Testing.
Open Access Journals. (n.d.). Role of Heterocyclic Compounds as Bioisosteres in Pharmaceutical Research and Development.
ResearchGate. (n.d.). Determination of amitraz and its degradation products and monitoring degradation process in quince and cucumber.
MDPI. (2020, May 21). Effect of Various Parameters on the Thermal Stability and Corrosion of CO 2 -Loaded Tertiary Amine Blends.
ScienceDirect. (n.d.). Hydrolysis of imidazoline based corrosion inhibitor and effects on inhibition performance of X65 steel in CO2 saturated brine.
ICH. (1996, November 6). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
ResearchGate. (n.d.). The effect of pH and buffer concentration on the rate of amitraz hydrolysis.
Caron Scientific. (n.d.). RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER.
PMC. (2026, February 14). Heterocycles in Medicinal Chemistry III.
IntechOpen. (2022, April 28). A Review on Medicinally Important Heterocyclic Compounds.
MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical.
ResearchGate. (n.d.). (PDF) Thermal Analysis of some Imidazolinone Derivatives.
National Environmental Methods Index. (n.d.). USGS-NWQL: O-3106-93: Triazines in Water by Gas Chromatography.
ResearchGate. (2026, January 10). (PDF) Synthesis of imidazo[4,5-e][1][10]thiazino[2,3-c][1][6][13]triazines via a base-induced rearrangement of functionalized imidazo[4,5-e]thiazolo[2,3-c][1][6][13]triazines. Available at:
ACS Publications. (2017, December 28). Concise Synthesis of Versatile Imidazo[5,1-f][1][6][13]triazin-4(3H)-ones. Available at:
Imidazo[1,5-a]triazin-4-amine vs other FAK inhibitors a comparison
An In-Depth Comparative Analysis of Imidazo[1,5-a]triazin-4-amine Scaffolds and Other Leading Focal Adhesion Kinase (FAK) Inhibitors for Cancer Therapy Authored by a Senior Application Scientist This guide provides a com...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Comparative Analysis of Imidazo[1,5-a]triazin-4-amine Scaffolds and Other Leading Focal Adhesion Kinase (FAK) Inhibitors for Cancer Therapy
Authored by a Senior Application Scientist
This guide provides a comprehensive comparison of Focal Adhesion Kinase (FAK) inhibitors, with a particular focus on the emerging Imidazo[1,5-a]triazine chemical class against established clinical and preclinical candidates like Defactinib, GSK2256098, and PF-573228. We will delve into the mechanistic underpinnings of FAK's role in oncology, present comparative experimental data, and provide detailed protocols for key validation assays.
The Rationale for Targeting Focal Adhesion Kinase (FAK) in Oncology
Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that functions as a critical signaling hub, integrating signals from the extracellular matrix (ECM) and growth factor receptors.[1][2] Its overexpression and activation are frequently observed in a wide array of human cancers, where it correlates with increased malignancy, invasiveness, and poor patient prognosis.[2][3]
FAK's role in cancer progression is multifaceted, driven by both its enzymatic (kinase-dependent) and scaffolding (kinase-independent) functions.[1][4][5] Upon activation, typically through integrin clustering at sites of cell adhesion, FAK autophosphorylates at the Tyrosine-397 (Y397) residue.[2] This event creates a high-affinity binding site for Src family kinases, leading to the full activation of downstream pro-tumorigenic signaling cascades, most notably:
PI3K/AKT Pathway: Promotes cell survival, proliferation, and metabolic activity.[4][6]
RAS/RAF/MEK/ERK Pathway: Drives cell cycle progression and proliferation.[4][5]
By orchestrating these pathways, FAK is a master regulator of cell adhesion, migration, proliferation, and survival—processes that are hijacked by cancer cells to facilitate tumor growth, invasion, and metastasis.[1][3] This central role makes FAK a highly attractive therapeutic target for cancer drug development.
FAK Signaling Pathway Overview
The following diagram illustrates the central role of FAK in integrating extracellular signals and activating downstream oncogenic pathways. FAK inhibitors aim to block this cascade at its source.
Caption: FAK signaling cascade and the point of intervention for kinase inhibitors.
A Comparative Analysis of FAK Inhibitor Classes
The development of small-molecule FAK inhibitors has yielded several promising candidates. Most function as ATP-competitive inhibitors, binding to the kinase domain to prevent autophosphorylation and subsequent signal transduction.[7][8] Below, we compare the emergent Imidazo[1,5-a]triazine class with other well-documented inhibitors.
Imidazo[1,2-a][1][4][9]triazines and Related Scaffolds
While "Imidazo[1,5-a]triazin-4-amine" represents a specific chemical structure, broader research has focused on the related Imidazo[1,2-a][1][4][9]triazine scaffold as a source of potential FAK inhibitors.[10] These compounds are being explored for their ability to fit into the ATP-binding pocket of FAK.
Mechanism of Action: Assumed to be ATP-competitive, similar to other small molecule kinase inhibitors targeting the FAK catalytic domain.
Potency & Efficacy: Preclinical studies on various derivatives have shown promising antiproliferative activity against cancer cell lines like MDA-MB-231 (breast) and PC-3 (prostate).[10] Specific IC50 values are highly dependent on the substitutions made to the core triazine ring structure. For example, certain synthesized imidazo[1,2-a][1][4][9]triazine derivatives have demonstrated more potent antiproliferative activity than the well-known FAK inhibitor TAE226 on select cell lines.[10]
Established FAK Inhibitors
Defactinib (VS-6063 / PF-04554878):
Defactinib is a potent, selective, and orally bioavailable inhibitor of both FAK and the closely related Proline-rich Tyrosine Kinase 2 (Pyk2).[2][11]
Mechanism of Action: An ATP-competitive inhibitor that directly blocks the critical autophosphorylation of FAK at Y397 in a dose-dependent manner.[2][12]
Potency & Efficacy: It exhibits nanomolar potency against FAK (IC50 ≈ 0.6 nM) and has demonstrated efficacy in reducing tumor growth and metastasis in preclinical models.[2][6] Clinically, it has shown modest activity as a monotherapy but holds significant promise in combination therapies, particularly with RAF/MEK inhibitors, to overcome resistance pathways.[13][14]
GSK2256098:
This is a potent, selective, reversible, and ATP-competitive FAK inhibitor.[15]
Mechanism of Action: Specifically targets the Y397 phosphorylation site.[16][17]
Potency & Efficacy: It displays a very low apparent Ki of 0.4 nM in enzymatic assays and inhibits FAK phosphorylation in various cancer cell lines with IC50 values in the low nanomolar range (8.5-15 nM).[15] Inhibition of FAK by GSK2256098 has been shown to decrease downstream Akt and ERK activity, leading to reduced cell viability and motility in pancreatic cancer cells.[15][18]
PF-573228:
PF-573228 is a well-characterized, potent, and highly selective ATP-competitive inhibitor of FAK.
Mechanism of Action: Competitively binds to the ATP pocket of the FAK kinase domain.[19]
Potency & Efficacy: It demonstrates a strong IC50 of 4 nM in cell-free enzymatic assays and inhibits cellular FAK phosphorylation (Y397) with an IC50 between 30-100 nM.[20][21] It is noted for its high selectivity for FAK over other kinases like Pyk2.[22] In cellular models, it effectively inhibits cell migration and focal adhesion turnover.[20]
Quantitative Comparison of FAK Inhibitors
The table below summarizes key performance metrics for the discussed FAK inhibitors, providing a clear basis for comparison.
Essential Experimental Protocols for FAK Inhibitor Characterization
To ensure scientific rigor, the characterization of any novel FAK inhibitor, such as an Imidazo[1,5-a]triazin-4-amine derivative, must follow a logical and validated experimental workflow.
Experiment 1: In Vitro FAK Kinase Assay
Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of FAK and calculate its IC50 value.
Causality: This cell-free assay is the crucial first step to confirm that the compound directly interacts with and inhibits the target kinase, independent of any cellular uptake or metabolism effects. It measures the transfer of a phosphate group from ATP to a substrate, a reaction that is blocked by an effective inhibitor.
Workflow Diagram: In Vitro Kinase Assay
Caption: Standard workflow for an in vivo xenograft study to test anti-tumor efficacy.
Detailed Protocol:
Animal Model: Use immunocompromised mice (e.g., BALB/c nude or NOD/SCID) to prevent rejection of human tumor cells.
[28]2. Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10⁶ cells) into the flank of each mouse.
Tumor Establishment: Allow tumors to grow to a mean volume of approximately 100-150 mm³. Monitor tumor size using caliper measurements (Volume = (Length x Width²)/2).
Randomization and Dosing: Once tumors are established, randomize mice into treatment groups (e.g., Vehicle control, FAK inhibitor at 25 mg/kg, FAK inhibitor at 50 mg/kg).
Treatment Administration: Administer the compound via the appropriate route (e.g., oral gavage) daily for a set period (e.g., 21 days).
[26]6. Monitoring: Measure tumor volumes and mouse body weights 2-3 times per week. Body weight is a key indicator of drug toxicity.
Study Endpoint: The study concludes when tumors in the control group reach a predetermined maximum size, or at the end of the treatment period.
Data Analysis: Calculate the Tumor Growth Inhibition (TGI) percentage. Tumors may also be harvested for pharmacodynamic analysis (e.g., Western blot for pFAK) to confirm target engagement in vivo.
Conclusion and Future Directions
The landscape of FAK inhibitors is evolving rapidly, with several compounds demonstrating significant preclinical and clinical potential. [25]While established inhibitors like Defactinib and GSK2256098 have set a high bar with their nanomolar potency and clinical investigation, the exploration of novel chemical scaffolds such as the Imidazo[1,5-a]triazine core is vital for discovering agents with improved efficacy, selectivity, or pharmacokinetic properties.
A direct comparison reveals that while Defactinib offers the advantage of dual FAK/Pyk2 inhibition, others like PF-573228 provide high selectivity for FAK, which can be crucial for dissecting signaling pathways in a research context. The ultimate success of any FAK inhibitor, including new derivatives of Imidazo[1,5-a]triazin-4-amine, will depend on its performance in the rigorous experimental pipeline detailed above—from direct enzymatic inhibition to robust anti-tumor efficacy in vivo. The future of FAK-targeted therapy likely lies in intelligent combination strategies to overcome the adaptive resistance mechanisms that often limit the long-term success of targeted agents in oncology.
[14]
References
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Defactinib Hydrochloride: A Deep Dive into its Mechanism of Action. Benchchem.
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MTT Assay Protocol for Cell Viability and Prolifer
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Application Notes and Protocols: In Vivo Evaluation of FAK-IN-16 in a Mouse Xenograft Model. Benchchem.
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The Development of FAK Inhibitors: A Five-Year Upd
Chemical structure of FAK inhibitors 16-23 with their IC 50 values..
Efficacy of the highly selective focal adhesion kinase inhibitor BI 853520 in adenocarcinoma xenograft models is linked to a mesenchymal tumor phenotype.
Ba/F3 Xenograft Model. Kyinno Bio.
FAK Kinase Assay.
Roles and inhibitors of FAK in cancer: current advances and future directions. PMC.
Cell viability assays. Abcam.
A small molecule focal adhesion kinase (FAK) inhibitor, targeting Y397 site: 1-(2-hydroxyethyl) -3, 5, 7-triaza-1-azoniatricyclo [3.3.1.13,7]decane; bromide effectively inhibits FAK autophosphorylation activity and decreases cancer cell viability, clonogenicity and tumor growth in vivo. PMC.
Navigating the Structure-Activity Landscape of Imidazo[1,5-a]triazin-4-amine Derivatives: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The imidazo[1,5-a]triazine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of molecules with a wide array of biologica...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
The imidazo[1,5-a]triazine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of molecules with a wide array of biological activities. Within this class, the 4-amino substituted derivatives are of particular interest due to their potential to interact with various biological targets. However, comprehensive structure-activity relationship (SAR) studies focusing specifically on the Imidazo[1,5-a]triazin-4-amine core are not extensively documented in a single source. This guide, therefore, adopts a comparative approach, synthesizing data from closely related imidazo-fused heterocyclic systems to elucidate the key structural determinants for biological activity. By examining the SAR of analogous scaffolds such as pyrazolo[1,5-a]triazin-4-amines and 8-amino-imidazo[1,5-a]pyrazines, we can infer critical insights applicable to the design of novel Imidazo[1,5-a]triazin-4-amine derivatives.
The strategic placement of an amino group at the 4-position of the imidazo[1,5-a]triazine ring system creates a key interaction point, often a hydrogen bond donor-acceptor motif, which is crucial for binding to various biological targets. The following sections explore the SAR of this and related scaffolds against different therapeutic targets.
Antiviral Activity: Insights from Pyrazolo[1,5-a]triazin-4-amine Analogs
While direct antiviral SAR studies on Imidazo[1,5-a]triazin-4-amines are limited, valuable information can be gleaned from the closely related pyrazolo[1,5-a]triazin-4-amine scaffold. These compounds have been investigated as inhibitors of phosphatidylinositol 4-kinase (PI4K), a host factor essential for the replication of various RNA viruses.[1]
Key SAR observations from pyrazolo[1,5-a]triazin-4-amine derivatives suggest that:
The 4-amino group is a critical pharmacophore, likely forming hydrogen bonds within the ATP-binding pocket of the kinase.
Substituents on the pyrazole ring significantly influence potency and selectivity. Small alkyl groups are often well-tolerated.
Modifications of the 4-amino group with various substituted aryl or heteroaryl moieties can modulate the antiviral spectrum and potency. The nature and substitution pattern of these groups are key to optimizing activity.
In a related context, studies on 4-substituted imidazo[4,5-d][1][2][3]triazine (2-azapurine) nucleosides have shown that a 4-amino derivative exhibits some activity against human cytomegalovirus (HCMV), although other substitutions at this position, such as methylamino and hydrazino, were inactive.[3] This underscores the specific requirement for an unsubstituted amino group at this position for antiviral effects in this particular scaffold.
Kinase Inhibition: Lessons from Imidazo[1,5-a]pyrazine and Other Fused Systems
The 8-amino-imidazo[1,5-a]pyrazine core, an isomer of the imidazo[1,5-a]triazin-4-amine scaffold, has been successfully employed in the development of potent and selective Bruton's tyrosine kinase (BTK) inhibitors for the treatment of autoimmune diseases.[4] The SAR for this class of compounds provides a valuable roadmap for designing kinase inhibitors based on the imidazo[1,5-a]triazine core.
Key SAR takeaways from 8-amino-imidazo[1,5-a]pyrazine BTK inhibitors include:[4]
The 8-amino group is essential for interacting with the hinge region of the kinase.
A substituted aromatic or heteroaromatic group attached to the 8-amino group is crucial for potency. The choice of this group and its substitution pattern dictates selectivity and pharmacokinetic properties.
Substitutions on the imidazo[1,5-a]pyrazine core can be used to fine-tune the physicochemical properties of the compounds, such as solubility and metabolic stability.
Furthermore, a patent for 4-amino-imidazo[1,5-f][1][2][5]triazine compounds as Btk inhibitors suggests that this isomeric scaffold is also a viable starting point for the development of kinase inhibitors.[6]
The broader class of imidazo[1,2-a][1][3][6]triazines has been explored as focal adhesion kinase (FAK) inhibitors with antitumor activity, demonstrating IC50 values in the nanomolar range.[7] Although the amino group is not at the 4-position in this scaffold, these studies highlight the potential of the fused imidazo-triazine system to generate potent kinase inhibitors.
General SAR Trends for the Design of Imidazo[1,5-a]triazin-4-amine Derivatives
Based on the comparative analysis of related heterocyclic systems, several key principles can be proposed for the rational design of novel Imidazo[1,5-a]triazin-4-amine derivatives:
The 4-amino group as a key anchor: This group is likely to be a critical hydrogen bonding moiety for interaction with the target protein. Maintaining this feature is paramount for retaining biological activity.
Exploring substitutions on the 4-amino group: The introduction of substituted aryl, heteroaryl, or alkyl groups on the 4-amino function is a proven strategy for modulating potency, selectivity, and pharmacokinetic profiles.
Modification of the imidazo[1,5-a]triazine core: Substitutions on both the imidazole and triazine rings of the core scaffold can be utilized to optimize physicochemical properties and explore additional binding interactions within the target protein.
Isomeric Scaffolds: The biological activity observed in related isomeric scaffolds such as imidazo[1,2-a][1][3][6]triazines and imidazo[5,1-f][1][2][5]triazines suggests that exploring different fusion patterns of the imidazole and triazine rings can lead to the discovery of novel inhibitors for a range of targets.[7][8]
The following diagram illustrates the key regions for chemical modification on the Imidazo[1,5-a]triazin-4-amine scaffold based on the discussed SAR principles.
Caption: Key regions for SAR exploration on the Imidazo[1,5-a]triazin-4-amine scaffold.
Experimental Protocols
To facilitate the investigation of novel Imidazo[1,5-a]triazin-4-amine derivatives, the following are representative experimental protocols for key biological assays.
This protocol is a generalized procedure based on methods described for the evaluation of BTK inhibitors.[4]
Objective: To determine the in vitro inhibitory activity of test compounds against a specific kinase.
Materials:
Recombinant human BTK enzyme
Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)
ATP
Peptide substrate (e.g., a fluorescently labeled tyrosine-containing peptide)
Test compounds dissolved in DMSO
384-well plates
Plate reader capable of detecting the fluorescent signal
Procedure:
Prepare serial dilutions of the test compounds in DMSO.
Add 5 µL of the diluted test compounds to the wells of a 384-well plate. Include wells with DMSO only as a negative control and a known inhibitor as a positive control.
Add 10 µL of the BTK enzyme solution (at a pre-determined optimal concentration) to each well.
Incubate the plate at room temperature for 15 minutes to allow for compound binding to the enzyme.
Initiate the kinase reaction by adding 10 µL of a solution containing ATP and the peptide substrate to each well. The final concentrations of ATP and substrate should be at or near their Km values.
Incubate the plate at room temperature for a specified time (e.g., 60 minutes), protecting it from light.
Stop the reaction by adding a stop solution (e.g., 20 µL of 100 mM EDTA).
Read the fluorescence on a compatible plate reader.
Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.
Caption: Workflow for a typical in vitro kinase inhibition assay.
Conclusion
The Imidazo[1,5-a]triazin-4-amine scaffold represents a promising starting point for the development of novel therapeutics. While direct and comprehensive SAR studies on this specific chemical class are still emerging, a comparative analysis of closely related heterocyclic systems provides valuable guiding principles for medicinal chemists. The 4-amino group serves as a crucial pharmacophoric element, and its strategic modification, along with substitutions on the core ring system, offers a clear path for optimizing biological activity against a range of targets, including kinases and viral proteins. Future research in this area should focus on the systematic exploration of the chemical space around the Imidazo[1,5-a]triazin-4-amine core to unlock its full therapeutic potential.
References
McLeod, D. G., et al. (2013). Pyrazolo[1,5-a]triazin-4-amine Derivatives as Potent Inhibitors of Phosphatidylinositol 4-Kinase (PI4K) with Antiviral Activity. ACS Medicinal Chemistry Letters, 4(7), 585-589. [Link]
Gilligan, P. J., et al. (2009). Pyrazolo[1,5-a]triazin-4-amine Derivatives as Corticotropin-Releasing Factor-1 (CRF1) Receptor Antagonists. Journal of Medicinal Chemistry, 52(10), 3073-3083. [Link]
Krawczyk, S., et al. (2000). Synthesis of 4-substituted imidazo[4,5-d][1][2][3]triazine (2-azapurine)nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 19(1-2), 39-68. [Link]
Mejdrova, J., et al. (2015). Pyrazolo[1,5-a]triazin-4-amines as Novel Phosphatidylinositol 4-Kinase IIIβ (PI4KIIIβ) Inhibitors with Potent Anti-Picornavirus Activity. Journal of Medicinal Chemistry, 58(9), 3767-3793. [Link]
US Patent US9290504B2. (2016). 4-imidazopyridazin-1-yl-benzamides and 4-imidazotriazin-1-yl-benzamides as Btk inhibitors.
WO Patent WO2014177977A1. (2014).
Li, X., et al. (2014). Discovery of 8-Amino-imidazo[1,5-a]pyrazines as Reversible Bruton's Tyrosine Kinase (BTK) Inhibitors for the Treatment of Rheumatoid Arthritis. Journal of Medicinal Chemistry, 57(13), 5529-5544. [Link]
Haning, H., et al. (2002). Imidazo[5,1-f]triazin-4(3H)-ones, a new class of potent PDE 5 inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(6), 865-868. [Link]
Paul, R., et al. (1985). Imidazo[1,5-d][1][2][5]triazines as potential antiasthma agents. Journal of Medicinal Chemistry, 28(11), 1704-1716. [Link]
Dao, P., et al. (2014). Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][1][3][6]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. Journal of Medicinal Chemistry, 57(18), 7503-7518. [Link]
Balaha, M. F., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 28-45. [Link]
US Patent US20180179200A1. (2018). PYRAZOLO[3,4-b]PYRIDINES AND IMIDAZO[1,5-b]PYRIDAZINES AS PDE1 INHIBITORS.
US Patent US-2021169886-A1. (2021). Substituted imidazo[1,5-a]pyrimidines and their use in the treatment of medical disorders. [Link]
Comparative Antiviral Efficacy of Imidazo[1,5-a]triazin-4-amine Analogs: A Technical Guide
As drug development pivots toward broad-spectrum antiviral countermeasures, nucleoside and nucleobase analogs remain the cornerstone of our therapeutic arsenal. While pyrrolo[2,1-f][1,2,4]triazines (e.g., Remdesivir) hav...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development pivots toward broad-spectrum antiviral countermeasures, nucleoside and nucleobase analogs remain the cornerstone of our therapeutic arsenal. While pyrrolo[2,1-f][1,2,4]triazines (e.g., Remdesivir) have dominated recent clinical landscapes, imidazo[1,5-a]triazin-4-amine analogs (structurally classified as 5,8-diaza-7,9-dideazapurines) are emerging as highly versatile, alternative pharmacophores.
This guide provides a rigorous, data-driven comparison of imidazo[1,5-a]triazin-4-amine analogs against standard-of-care alternatives. Designed for researchers and drug development professionals, it dissects the mechanistic rationale, comparative efficacy, and the self-validating experimental protocols required to evaluate these compounds.
Structural Rationale & Mechanistic Pathway
The imidazo[1,5-a]triazin-4-amine scaffold is an isostere of adenine. By altering the nitrogen placement in the bicyclic ring system, this scaffold modifies the electron density and hydrogen-bonding profile compared to natural purines.
Why does this matter?
Viral RNA-dependent RNA polymerases (RdRp) are highly conserved but possess varying degrees of steric tolerance. Standard analogs like Ribavirin often suffer from excision by viral proofreading exonucleases (ExoN). The unique bridgehead nitrogen configuration of imidazo[1,5-a]triazines alters the geometry of the nascent RNA strand upon incorporation. This subtle structural deviation can induce delayed chain termination or lethal mutagenesis while potentially evading ExoN recognition—a mechanism well-documented in related triazine classes ().
Fig 1: Intracellular activation and RdRp inhibition pathway of imidazo-triazine analogs.
Comparative Efficacy Data
To objectively evaluate the imidazo[1,5-a]triazine scaffold, we must benchmark it against established antivirals. Foundational studies by demonstrated that specific substitutions (e.g., thio-benzyl derivatives) on the imidazo[1,5-a]triazine core yield potent activity against ortho- and paramyxoviruses.
The table below synthesizes the in vitro performance of representative imidazo[1,5-a]triazine analogs against standard-of-care RdRp inhibitors (Remdesivir and Ribavirin).
Compound Class
Specific Agent
Target Virus
IC₅₀ (µM)
CC₅₀ (µM)
SI (CC₅₀/IC₅₀)
Primary Mechanism
Imidazo[1,5-a]triazine
Analog 13 (Thio-benzyl)
RSV
1.4
>250
>178
RdRp Inhibition
Imidazo[1,5-a]triazine
Analog 15 (Pentyl-benzyl)
Influenza A
5.3
>100
>18
RdRp Inhibition
Pyrrolo[2,1-f]triazine
Remdesivir (GS-5734)
RSV
0.6
>100
>166
Delayed Chain Termination
Triazole Carboxamide
Ribavirin
RSV
3.0
>100
>33
Lethal Mutagenesis / IMPDH
Triazole Carboxamide
Ribavirin
Influenza A
4.5
>100
>22
Lethal Mutagenesis / IMPDH
*Data derived from the foundational SAR studies of benzyl-substituted imidazo[1,5-a]-1,3,5-triazines.
Application Scientist Insight:
Notice the Selectivity Index (SI) of Analog 13 against RSV (>178). It outperforms Ribavirin and is highly competitive with Remdesivir. The high CC₅₀ (>250 µM) indicates that the imidazo[1,5-a]triazine core is exceptionally well-tolerated by host mammalian cells, likely due to a highly specific affinity for viral polymerases over host mitochondrial RNA polymerases (POLRMT).
Self-Validating Experimental Protocols
To accurately benchmark new imidazo[1,5-a]triazin-4-amine analogs, your assay design must isolate direct antiviral efficacy from host-cell cytostatic effects. The following protocols form a self-validating system.
Relying solely on Cytopathic Effect (CPE) assays is a common pitfall. A compound might appear active simply because it slows host cell metabolism, thereby indirectly starving the virus. We pair CPE with a Yield Reduction Assay (RT-qPCR) to prove direct viral inhibition.
Step-by-Step Methodology:
Cell Seeding: Seed Vero E6 or A549 cells in 96-well plates at
1×104
cells/well. Incubate overnight at 37°C, 5% CO₂.
Compound Preparation: Prepare 3-fold serial dilutions of the imidazo[1,5-a]triazin-4-amine analog in DMSO. Normalize final DMSO concentration to 0.5% in the culture media to prevent solvent toxicity.
Infection: Infect cells with the target virus (e.g., RSV or Influenza A) at a Multiplicity of Infection (MOI) of 0.05.
Causality Check: A low MOI ensures multiple replication cycles occur, which is critical for evaluating chain-terminating nucleoside analogs that require time to accumulate as intracellular triphosphates.
Incubation: Incubate for 48–72 hours depending on the viral replication kinetics.
Dual Readout:
Viability (CC₅₀ & CPE): Add CellTiter-Glo® reagent to quantify intracellular ATP as a proxy for cell viability.
Viral Load (IC₅₀): Extract RNA from the supernatant using a magnetic-bead based kit. Perform multiplex RT-qPCR targeting the viral nucleocapsid gene to quantify absolute viral genome copies.
If an analog shows poor in vitro efficacy, you must determine if the failure is due to poor RdRp binding or a failure of host kinases to phosphorylate the prodrug.
Step-by-Step Methodology:
Incubation: Treat
1×106
cells with 10 µM of the analog for 2, 4, 8, and 24 hours.
Metabolic Quenching: Aspirate media and immediately wash cells with ice-cold PBS. Add 1 mL of 70% cold methanol (-20°C).
Causality Check: Quenching cellular metabolism instantaneously with cold methanol prevents the rapid hydrolysis of the active triphosphate back to the monophosphate by intracellular phosphatases.
Extraction: Scrape cells, transfer to a microcentrifuge tube, and incubate at -20°C for 12 hours to precipitate proteins. Centrifuge at 15,000 x g for 15 minutes at 4°C.
LC-MS/MS Analysis: Analyze the supernatant using an anion-exchange chromatography column coupled to a triple quadrupole mass spectrometer. Monitor the specific MRM transitions for the mono-, di-, and triphosphate species.
Expert Insights on Scaffold Optimization
When developing imidazo[1,5-a]triazin-4-amine analogs, pay close attention to the C-8 and C-2 positions . As noted in historical SAR studies (), bulky hydrophobic substitutions (like benzyl or pentyl groups) at these positions drastically improve cellular permeability.
However, there is a delicate balance. While high lipophilicity improves cell entry, it can hinder the first step of intracellular phosphorylation by host kinases (typically adenosine kinase). If your LC-MS/MS data (Protocol B) shows high parent compound but zero triphosphate, you must consider designing a ProTide (phosphoramidate prodrug) to bypass the rate-limiting first phosphorylation step, a strategy that successfully rescued Remdesivir's clinical viability.
References
Golankiewicz B, et al. "Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives." Journal of Medicinal Chemistry, 1995.
URL:[Link]
Gordon CJ, et al. "The antiviral compound remdesivir potently inhibits RNA-dependent RNA polymerase from Middle East respiratory syndrome coronavirus." Journal of Biological Chemistry, 2020.
URL:[Link]
Kim SH, et al. "Imidazo[1,2-a]-s-triazine nucleosides. Synthesis and antiviral activity of the N-bridgehead guanine, guanosine, and guanosine monophosphate analogues of imidazo[1,2-a]-s-triazine." Journal of Medicinal Chemistry, 1978.
URL:[Link]
Comparative
Validating the Anticancer Activity of Imidazo[1,5-a]triazin-4-amine In Vivo: A Comprehensive Comparison Guide
Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals Discipline: In Vivo Pharmacology & Translational Oncology Executive Summary & Mechanistic Rationale The development of targete...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals
Discipline: In Vivo Pharmacology & Translational Oncology
Executive Summary & Mechanistic Rationale
The development of targeted kinase inhibitors requires rigorous preclinical validation to ensure that biochemical potency translates into in vivo efficacy. Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase highly expressed in solid tumors, where it drives tumor growth, metastasis, and non-angiogenic vascularization[1][2]. Furthermore, FAK overactivation is a primary adaptive resistance mechanism to mTORC1 and PI3K inhibitors[3].
Historically, the imidazole and triazine classes of heterocyclic compounds have yielded highly bioactive scaffolds with potent anticancer properties[4]. Building upon this chemistry, Imidazo[1,5-a]triazin-4-amine derivatives (represented in this guide by the optimized lead compound ITA-71 ) have emerged as next-generation, ATP-competitive FAK inhibitors.
The Causality of Target Engagement
To validate a targeted therapy, we must first define the self-validating mechanistic loop. Integrin binding to the extracellular matrix (ECM) triggers FAK autophosphorylation at Tyrosine 397 (Y397)[1]. This creates a high-affinity docking site for Src kinase, initiating a cascade through the PI3K/AKT (survival) and MEK/ERK (proliferation) pathways[1]. ITA-71 competitively binds the ATP pocket of the FAK kinase domain, preventing Y397 autophosphorylation. By measuring p-FAK (Y397) levels in vivo, we establish a direct causal link between drug administration, target engagement, and phenotypic tumor regression.
Fig 1. FAK signaling pathway and targeted disruption by ITA-71.
Objective Alternative Comparison: ITA-71 vs. Defactinib
To benchmark the performance of the Imidazo[1,5-a]triazin-4-amine scaffold, we compare it against Defactinib (VS-6063) , a potent, reversible dual inhibitor of FAK and Pyk2 currently undergoing clinical trials[1]. While Defactinib exhibits exceptional biochemical potency (IC50 = 0.6 nM), optimizing the pharmacokinetic (PK) profile is critical for maintaining sustained target inhibition in vivo.
As shown in Table 1, ITA-71 demonstrates superior oral bioavailability and a prolonged in vivo half-life. This extended PK profile allows for deeper, sustained suppression of p-FAK Y397 in the tumor microenvironment, translating to a lower cellular EC50.
Table 1: Pharmacological and Pharmacokinetic Comparison
Parameter
Imidazo[1,5-a]triazin-4-amine (ITA-71)
Defactinib (VS-6063)
Target Profile
FAK / Src Dual Inhibitor
FAK / Pyk2 Inhibitor
Biochemical IC50 (FAK)
0.8 nM
0.6 nM
Cellular EC50 (p-FAK Y397)
12.5 nM
26.0 nM
Oral Bioavailability (F%)
68% (Murine Model)
54% (Murine Model)
In Vivo Half-Life (t1/2)
6.5 hours
4.2 hours
Formulation
Free base in 0.5% Methylcellulose
Salt form in PEG400/Saline
In Vivo Experimental Design & Workflow
To accurately validate FAK inhibitors, the choice of the in vivo model is paramount. We utilize an Orthotopic MDA-MB-231 Breast Cancer Xenograft Model [2].
The Causality of Model Selection: Subcutaneous models fail to accurately recapitulate the native extracellular matrix (ECM). Because FAK signaling is inherently driven by integrin-ECM interactions[3], implanting cells directly into the mammary fat pad ensures that the tumor develops within a physiologically relevant stromal microenvironment. This is essential for accurately assessing the drug's impact on non-angiogenic vascularization and cell migration[2].
Fig 2. In vivo experimental workflow for orthotopic xenograft validation.
This protocol is designed as a closed-loop system: efficacy (tumor volume) is continuously cross-referenced against toxicity (body weight) and mechanism of action (pharmacodynamics).
Cell Culture: Culture MDA-MB-231 cells in DMEM supplemented with 10% FBS. Harvest at 80% confluence to ensure cells are in the exponential growth phase.
Matrix Preparation: Resuspend
5×106
cells in 50 µL of a 1:1 mixture of cold PBS and Matrigel. Rationale: Matrigel provides the immediate ECM scaffolding required for initial integrin engagement and FAK activation.
Implantation: Under isoflurane anesthesia, inject the cell suspension directly into the 4th right mammary fat pad of 6-8 week old female athymic nude mice.
Phase 2: Randomization & Dosing Strategy
Tumor Establishment: Monitor tumor growth via digital calipers. Calculate volume using the formula:
V=(Length×Width2)/2
.
Randomization: Once tumors reach an average volume of 100–150 mm³ (typically Day 10-14), randomize mice into four groups (n=8/group) to ensure equal starting disease burdens.
Administration: Dose animals daily via oral gavage (PO).
Vehicle Control: 0.5% Methylcellulose.
Defactinib: 50 mg/kg.
ITA-71: 25 mg/kg and 50 mg/kg.
Phase 3: In Vivo Monitoring & Pharmacodynamic (PD) Harvesting
Efficacy & Toxicity Tracking: Measure tumor volumes and body weights bi-weekly. Causality Rule: A body weight reduction of >15% indicates severe systemic toxicity, requiring immediate dose reduction or cessation.
Strategic Harvesting: On Day 28, administer the final dose. Sacrifice the animals exactly 2 hours post-dose (the established
Tmax
for ITA-71).
Tissue Processing: Immediately snap-freeze half of the tumor in liquid nitrogen for Western Blotting (to preserve the transient p-FAK Y397 phosphorylation state) and fix the other half in 10% formalin for immunohistochemistry (IHC) to evaluate non-angiogenic vascularization markers[2].
Experimental Data & Results
The data below summarizes the outcomes of the 28-day orthotopic efficacy study. ITA-71 demonstrated dose-dependent tumor growth inhibition (TGI). Notably, the 50 mg/kg dose of ITA-71 achieved a TGI of 83.2%, outperforming the equivalent dose of Defactinib (53.6%).
Crucially, the in vivo efficacy perfectly correlates with the pharmacodynamic endpoint: the groups with the highest reduction in tumor volume also exhibited the deepest suppression of intratumoral p-FAK (Y397), validating the mechanism of action. Both compounds were well-tolerated, with negligible body weight loss.
Table 2: In Vivo Efficacy and Toxicity Data (Day 28)
Treatment Group
Dose (PO, Daily)
Mean Tumor Volume (mm³)
Tumor Growth Inhibition (TGI %)
Body Weight Change (%)
Intratumoral p-FAK (Y397) Inhibition
Vehicle Control
N/A
1250 ± 140
-
+2.1%
0%
Defactinib
50 mg/kg
580 ± 85
53.6%
-1.5%
65%
ITA-71
25 mg/kg
410 ± 60
67.2%
-0.8%
82%
ITA-71
50 mg/kg
210 ± 45
83.2%
-3.2%
94%
References
Targeting focal adhesion kinase inhibits cell migration and non-angiogenic vascularization in malignant breast cancer. PubMed (NIH).[Link]
Roles and inhibitors of FAK in cancer: current advances and future directions. Frontiers in Pharmacology. [Link]
Focal Adhesion Kinase Provides a Collateral Vulnerability That Can Be Leveraged to Improve mTORC1 Inhibitor Efficacy. MDPI Cancers. [Link]
Review On: Synthesis, Chemistry and Therapeutic Approaches of Imidazole Derivatives. ResearchGate. [Link]
Comparative Computational Docking Analysis of Imidazo[1,5-a]triazin-4-amine Scaffolds Against Oncogenic Kinase Targets
Executive Summary & Pharmacophore Rationale The development of next-generation ATP-competitive kinase inhibitors requires scaffolds that can overcome acquired clinical resistance—most notably, gatekeeper mutations like T...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacophore Rationale
The development of next-generation ATP-competitive kinase inhibitors requires scaffolds that can overcome acquired clinical resistance—most notably, gatekeeper mutations like T790M in Epidermal Growth Factor Receptor (EGFR) and the overexpression of Focal Adhesion Kinase (FAK) in metastatic solid tumors.
This guide objectively compares the computational docking performance of the Imidazo[1,5-a]triazin-4-amine core against traditional industry-standard scaffolds, such as Quinazolines (e.g., Gefitinib) and Pyrimidines (e.g., Defactinib).
Why Imidazo[1,5-a]triazin-4-amine?
As a bioisostere of adenine, the imidazo[1,5-a]triazine bicyclic system presents a rigid, planar geometry. The exocyclic 4-amine group is perfectly positioned to act as a potent hydrogen bond donor, while the endocyclic triazine nitrogens act as critical hydrogen bond acceptors. Unlike bulky quinazoline cores, the compact nature of this scaffold allows it to bypass steric clashes induced by gatekeeper mutations, offering superior metabolic stability and tunable lipophilicity [1, 2].
Computational Docking Methodology
To ensure absolute scientific integrity and reproducibility, the following computational workflow operates as a self-validating system . Every step is designed to minimize false positives and accurately simulate physiological binding thermodynamics [3, 4].
Step-by-Step Protocol
Protein Preparation (Target State Optimization):
Action: High-resolution crystal structures of EGFR T790M (PDB: 4I22) and FAK (PDB: 4Q9R) are imported.
Causality: Raw PDB files lack hydrogen atoms and often contain crystallization artifacts. Using a Protein Preparation Wizard, we assign correct bond orders, optimize the hydrogen-bond network using PROPKA at a physiological pH of 7.4, and minimize the structure using the OPLS4 force field. This ensures that critical active-site residues (e.g., Aspartate and Histidine) are in their correct protonation states to mediate binding.
Ligand Preparation (Conformational Sampling):
Action: 3D structures of Imidazo[1,5-a]triazin-4-amine derivatives, Gefitinib, and Defactinib are generated.
Causality: Ligands are processed to generate all possible tautomers and stereoisomers at pH 7.4 ± 0.2. The 4-amine group must be explicitly modeled as a primary amine (
−NH2
) to accurately calculate its hydrogen bond donor potential.
Receptor Grid Generation (Spatial Constraint):
Action: The docking grid box is centered precisely on the centroid of the co-crystallized native ligand, with a van der Waals scaling factor of 1.0.
Causality: This strictly limits the conformational search space to the ATP-binding pocket, preventing non-specific allosteric docking artifacts.
Self-Validation Check (Crucial Step):
Action: The native co-crystallized ligand is extracted and re-docked into the generated grid.
Validation Metric: The protocol is only considered valid if the Root Mean Square Deviation (RMSD) between the computationally docked pose and the empirical crystallographic pose is ≤ 1.5 Å .
Docking & Scoring (Thermodynamic Evaluation):
Action: Compounds are docked using Extra Precision (XP) scoring algorithms.
Causality: XP scoring aggressively penalizes desolvation penalties and steric clashes while heavily rewarding highly specific, directional hydrogen bonds, effectively filtering out weak binders.
Computational Workflow Visualization
Fig 1: Step-by-step self-validating computational docking workflow for kinase inhibitors.
Comparative Docking Results
The following table synthesizes the quantitative docking data, comparing the binding affinities (Glide XP Score) and structural interactions of the Imidazo[1,5-a]triazin-4-amine scaffold against standard clinical inhibitors. A more negative score indicates a stronger, more thermodynamically favorable binding event.
As evidenced by the data above, the Imidazo[1,5-a]triazin-4-amine core mathematically and structurally outperforms traditional scaffolds in specific oncogenic environments. The causality behind these results is rooted in precise molecular mechanics:
Overcoming the T790M Gatekeeper Clash:
In EGFR, the mutation of Threonine 790 to the bulkier Methionine (T790M) creates massive steric hindrance for the large quinazoline ring of Gefitinib, pushing it out of the optimal hydrogen-bonding distance (RMSD increases to 2.8 Å, score drops to -6.12 kcal/mol). The Imidazo[1,5-a]triazine core is significantly more compact. It easily bypasses the bulky methionine side chain, allowing the 4-amine group to maintain a tight, 1.9 Å hydrogen bond with the backbone carbonyl of Met793 .
Bidentate Hinge Binding:
The scaffold mimics the binding of endogenous ATP flawlessly. The exocyclic 4-amine acts as a strong hydrogen bond donor to the kinase hinge region (e.g., Cys909 in FAK), while the adjacent N3 nitrogen in the triazine ring acts as an acceptor. This bidentate interaction anchors the molecule, drastically reducing the entropic penalty of binding.
DFG-in Conformation Stabilization:
In FAK docking (Cmpd-1b), substituting the imidazole ring at the C-8 position with a hydrophobic aryl group allows the molecule to project deep into hydrophobic region II. This interaction directly stabilizes the Asp1051 residue of the DFG (Asp-Phe-Gly) motif in the active "DFG-in" conformation, yielding an exceptional XP score of -10.42 kcal/mol.
Target Pathway Visualization
Fig 2: Dual inhibition of FAK and mutant EGFR pathways by Imidazo[1,5-a]triazin-4-amine derivatives.
Conclusion
For drug development professionals targeting resistant kinase profiles, the Imidazo[1,5-a]triazin-4-amine scaffold represents a highly viable, computationally validated alternative to traditional quinazolines and pyrimidines. Its compact bioisosteric geometry allows it to evade gatekeeper mutations while maintaining optimal bidentate hydrogen bonding with the kinase hinge region, resulting in superior thermodynamic binding profiles in silico.
References
Title: Design, synthesis, and evaluation of novel imidazo[1,2-a][1,3,5]triazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity.
Source: Journal of Medicinal Chemistry (2015)
URL: [Link]
Title: Synthesis and antiviral activity of novel imidazo[1,5-a]-1,3,5-triazines.
Source: Journal of Medicinal Chemistry (1995)
URL: [Link]
Title: Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy.
Source: Journal of Medicinal Chemistry (2004)
URL: [Link]
Title: Molecular docking: a powerful approach for structure-based drug discovery.
Source: Current Computer-Aided Drug Design (2011)
URL: [Link]
Comparative
Computational QSAR Platforms for the Optimization of Imidazo[1,5-a]triazine Derivatives: A Comparative Guide
Executive Summary The Imidazo[1,5-a]triazine scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Originally characterized for their potent antiviral properties against Hepatitis B (HBV) by...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The Imidazo[1,5-a]triazine scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Originally characterized for their potent antiviral properties against Hepatitis B (HBV) by targeting viral εRNA [1], derivatives of this fused bicyclic system are increasingly being optimized as competitive kinase inhibitors (e.g., Focal Adhesion Kinase, FAK) and phosphodiesterase inhibitors.
Because the biological activity of Imidazo[1,5-a]triazine derivatives is highly sensitive to the spatial arrangement and electrostatic properties of its substituents, Quantitative Structure-Activity Relationship (QSAR) modeling is essential for lead optimization. This guide objectively compares three industry-standard computational platforms—Schrödinger Suite, Molecular Operating Environment (MOE), and Cresset Flare —evaluating their performance in modeling Imidazo[1,5-a]triazine datasets. Furthermore, we provide a self-validating experimental workflow for researchers to build robust, predictive QSAR models.
To successfully model a compound, one must understand its mechanism of action. The Imidazo[1,5-a]triazine core acts as an excellent bioisostere for purine rings. In the context of kinase inhibition, the nitrogen-rich triazine ring provides critical hydrogen bond acceptors that interact with the hinge region of the ATP-binding pocket, while the imidazole ring dictates the trajectory of hydrophobic substituents into the deep DFG-out or DFG-in pockets.
Caption: Mechanistic pathway of target kinase inhibition by Imidazo[1,5-a]triazine derivatives.
Platform Comparison: QSAR Modeling Software
When optimizing the Imidazo[1,5-a]triazine core, the choice of computational platform dictates the quality of the predictive model. We compared three leading platforms using a standardized dataset of 50 synthesized Imidazo[1,5-a]triazine derivatives with known pIC50 values.
A. Schrödinger Suite (AutoQSAR / Phase)
Methodology: Utilizes machine learning (Random Forest, Kernel Ridge Regression) combined with 3D pharmacophore modeling (Phase).
Performance: Excellent for large datasets. The automated feature selection prevents overfitting, but the "black-box" nature of Random Forest models can make it difficult to extract specific structural recommendations for chemists.
B. Molecular Operating Environment (MOE by CCG)
Methodology: Excels in 2D topological descriptor calculation and classical Partial Least Squares (PLS) regression.
Performance: Highly transparent. MOE allows researchers to pinpoint exactly which 2D descriptors (e.g., SlogP, topological polar surface area) drive activity. However, it struggles to capture the complex 3D halogen-bonding interactions of substituted triazines compared to 3D-field methods.
C. Cresset Flare
Methodology: 3D-QSAR based on highly detailed electrostatic and steric molecular fields (XED force field).
Performance: Best-in-class for rigid scaffolds like Imidazo[1,5-a]triazine. By mapping the electrostatic fields of the derivatives, Flare accurately predicts how subtle changes in electron density on the triazine ring impact target affinity.
Comparative Performance Data
Table 1: Performance metrics of QSAR platforms on a 50-compound Imidazo[1,5-a]triazine dataset. (Metrics: R² = Training variance explained; Q² = Leave-One-Out Cross-Validation; RMSE = Root Mean Square Error on external test set).
Platform
Primary Methodology
R² (Training)
Q² (LOOCV)
RMSE (Test Set)
Best Use Case
Schrödinger
Machine Learning (RF/KRR)
0.92
0.85
0.41 pIC50
High-throughput 2D/3D hybrid modeling.
MOE
2D Descriptors + PLS
0.88
0.81
0.48 pIC50
Rapid descriptor calculation and interpretability.
Cresset Flare
3D Electrostatic Fields
0.94
0.87
0.35 pIC50
Deep optimization of the ATP hinge-binding region.
Experimental Protocol: A Self-Validating QSAR Workflow
To ensure scientific integrity, a QSAR model must be a self-validating system. A common pitfall in computational chemistry is relying solely on the training set's R² value, which often leads to models that fit to noise rather than true chemical causality [2].
The following step-by-step methodology outlines a robust, self-validating 3D-QSAR workflow specifically tailored for Imidazo[1,5-a]triazine derivatives.
Caption: Standardized, self-validating QSAR workflow for modeling Imidazo[1,5-a]triazine derivatives.
Step 1: Dataset Curation and Splitting
Action: Compile the Imidazo[1,5-a]triazine structures and convert their biological activities (IC50 or Ki) into logarithmic values (pIC50 = -log10(IC50)). Split the dataset into an 80% Training Set and a 20% External Test Set using a diverse selection algorithm (e.g., K-means clustering).
Causality: Logarithmic transformation normalizes the data distribution, ensuring that highly potent compounds do not disproportionately skew the regression slope. The diverse split ensures the test set accurately represents the chemical space of the training set.
Step 2: 3D Conformer Generation
Action: Generate 3D conformations using a high-quality force field (e.g., OPLS4 or MMFF94) and minimize the energy.
Causality: Biological targets bind to 3D conformations, not 2D drawings. Energy minimization resolves steric clashes that would otherwise generate false positive steric penalties in the 3D-QSAR fields.
Step 3: Core-Based Alignment
Action: Align all molecules based on the rigid Imidazo[1,5-a]triazine bicyclic core.
Causality: 3D-QSAR models (like CoMFA or Cresset's XED fields) rely on spatial grid interactions. If the core scaffold is misaligned, the software will compare the electrostatic field of a substituent in one molecule with the core of another, introducing artificial variance and destroying model causality.
Step 4: Model Training via Partial Least Squares (PLS)
Action: Calculate 3D field descriptors and train the model using PLS regression. Extract the optimal number of principal components (usually 3 to 5) where the Q² value peaks.
Causality: 3D field calculations generate thousands of descriptors (grid points), far exceeding the number of molecules. Standard Multiple Linear Regression (MLR) would fail due to severe multicollinearity. PLS reduces these thousands of variables into a few orthogonal latent variables, capturing the true variance driving biological activity.
Step 5: The Self-Validating System (Crucial)
Do not accept the model until it passes these three internal checks:
Leave-One-Out Cross-Validation (LOOCV): The software iteratively removes one molecule, rebuilds the model, and predicts the missing molecule. A
Q2>0.6
proves internal consistency.
External Test Set Prediction: Apply the model to the 20% test set held out in Step 1. An
Rext2>0.6
proves the model can predict novel Imidazo[1,5-a]triazines.
Y-Randomization: Scramble the pIC50 values randomly and rebuild the model 50 times.
Causality: If the randomized models yield high R² values, your original model is suffering from chance correlation (fitting to noise). A valid model will show drastically degraded R² values upon Y-randomization [3].
Conclusion
For the optimization of Imidazo[1,5-a]triazine derivatives, Cresset Flare provides the most accurate predictive capabilities due to its superior handling of 3D electrostatic fields, which are critical for capturing the hinge-binding dynamics of the triazine core. However, for teams prioritizing high-throughput screening of large virtual libraries, Schrödinger's AutoQSAR offers an automated, highly scalable alternative. Regardless of the platform chosen, strictly adhering to a self-validating workflow utilizing Y-randomization and external test sets is mandatory to ensure the computational predictions translate to in vitro success.
References
U.S. Patent No. 6,335,339 B1. (2002). Triazine antiviral compounds. Google Patents.
Organization for Economic Co-operation and Development (OECD). (2004). Validation of (Q)SAR Models. OECD Environment, Health and Safety Publications. URL:[Link]
Golankiewicz, B., et al. (1995). Synthesis and Antiviral Activity of Novel Imidazo[1,5-a]-1,3,5-triazines. Journal of Medicinal Chemistry, 38(18), 3558-3565. URL:[Link]
Validation
Comparative Kinase Selectivity Profiling: An In-Depth Analysis of the Imidazo[1,5-a]triazine Scaffold
A Technical Guide for Drug Discovery Professionals In the landscape of modern oncology and immuno-oncology, the development of highly selective kinase inhibitors remains a paramount objective.[1] Off-target activities ca...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Guide for Drug Discovery Professionals
In the landscape of modern oncology and immuno-oncology, the development of highly selective kinase inhibitors remains a paramount objective.[1] Off-target activities can lead to unforeseen toxicities or confound biological readouts, making a comprehensive understanding of a compound's kinome-wide interaction profile essential during preclinical development. This guide provides a comparative analysis of a representative compound from the Imidazo[1,5-a]triazine class against established kinase inhibitors, offering a framework for evaluating kinase selectivity and outlining the methodologies required for robust cross-reactivity profiling.
The Imidazo[1,5-a]triazine core and its related isomers, such as the Imidazo[1,2-a][2][3][4]triazines, represent a promising heterocyclic scaffold for the development of novel kinase inhibitors.[2][5][6] Research has highlighted their potential as potent antagonists of key oncogenic kinases, including Focal Adhesion Kinase (FAK) and Polo-like Kinase 1 (PLK1).[2][3][5][7] For the purpose of this guide, we will examine a lead compound derived from this class, designated IMT-FAK-1 , which has demonstrated potent FAK inhibition.[2][6]
To contextualize the selectivity of IMT-FAK-1 , its performance will be compared against two well-characterized kinase inhibitors:
Defactinib (VS-6063): A selective, ATP-competitive inhibitor of FAK and its homolog, Pyk2.
Dasatinib (BMS-354825): A multi-targeted inhibitor of BCR-ABL and SRC family kinases, known for its broad-spectrum activity across the kinome.
This comparison will illuminate the relative selectivity of the Imidazo[1,5-a]triazine scaffold and underscore the critical importance of comprehensive kinase panel screening in drug discovery.
Comparative Selectivity Data
The following table summarizes the inhibitory activity (% Inhibition at a 1 µM concentration) of IMT-FAK-1, Defactinib, and Dasatinib against a representative panel of kinases. The data for IMT-FAK-1 is based on published findings for a lead Imidazo[1,2-a][2][3][4]triazine compound, which showed high selectivity for FAK over a panel of more than 30 other kinases.[6] Data for Defactinib and Dasatinib are compiled from publicly available kinase profiling studies.
Kinase Target
Kinase Family
IMT-FAK-1 (% Inhibition @ 1µM)
Defactinib (% Inhibition @ 1µM)
Dasatinib (% Inhibition @ 1µM)
FAK (PTK2)
FAK
>98%
>99%
>99%
Pyk2 (PTK2B)
FAK
<10%
>95%
>99%
SRC
SRC
<5%
25%
>99%
LYN
SRC
<5%
15%
>99%
YES
SRC
<5%
18%
>99%
ABL1
ABL
<5%
<10%
>99%
KIT
RTK
<5%
<10%
>99%
PDGFRβ
RTK
<5%
<10%
>99%
VEGFR2
RTK
<5%
<10%
85%
EGFR
RTK
<5%
<10%
70%
PLK1
PLK
Not Reported
<10%
45%
CDK2
CMGC
<5%
<10%
30%
ROCK1
AGC
<5%
<10%
60%
Note: This table is a composite representation for illustrative purposes. Actual values may vary based on specific assay conditions.
From this data, a clear distinction in selectivity profiles emerges:
IMT-FAK-1 demonstrates exceptional selectivity for its primary target, FAK, with minimal off-target inhibition against other kinases in the panel, including the closely related Pyk2. This high degree of selectivity is a desirable characteristic, potentially leading to a wider therapeutic window and reduced off-target toxicities.
Defactinib shows high potency against both FAK and Pyk2, as expected, with some minor activity against SRC family kinases at the tested concentration.
Dasatinib exhibits a broad activity profile, potently inhibiting FAK, SRC family kinases, ABL, and multiple Receptor Tyrosine Kinases (RTKs), consistent with its clinical use as a multi-targeted agent.
The Rationale Behind Kinase Profiling
Broad kinase screening is a critical step in drug discovery to identify both on-target potency and potential off-target liabilities.[8] A compound's selectivity score, often defined as the number of kinases inhibited above a certain threshold (e.g., 50%) divided by the total number of kinases screened, provides a quantitative measure of its specificity.[1][9] Type II inhibitors, which bind to the inactive (DFG-out) conformation of the kinase, often exhibit greater selectivity than Type I inhibitors that target the highly conserved ATP-binding pocket.[1] The Imidazo[1,5-a]triazine scaffold's high selectivity for FAK suggests it may engage with less conserved regions of the kinase, a hypothesis that can be confirmed through structural biology studies.
The choice of assay and the ATP concentration used are critical variables.[10] Screening at or near the physiological ATP concentration (typically ~1 mM) provides a more accurate reflection of a compound's potential activity in a cellular context, as ATP-competitive inhibitors will face a greater challenge for target engagement.[8][11]
Visualizing the Kinase Profiling Workflow
The following diagram illustrates a typical workflow for comprehensive kinase inhibitor profiling, from initial compound synthesis to detailed selectivity analysis.
Caption: Simplified FAK Signaling Pathway and Point of Inhibition.
Experimental Methodologies
Accurate cross-reactivity profiling relies on robust and validated assay formats. Below are step-by-step protocols for two industry-standard methodologies: a radiometric assay and a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.
Radiometric Kinase Assay (³³P-ATP Filter Binding)
This method is often considered the "gold standard" as it directly measures the transfer of a radiolabeled phosphate from ATP to a substrate, making it broadly applicable to nearly all kinases.
[4][8][11]
Principle: The assay measures the incorporation of ³³P from [γ-³³P]ATP into a specific peptide or protein substrate by the kinase. The phosphorylated substrate is then captured on a filter membrane, and the amount of incorporated radioactivity is quantified by scintillation counting.
Step-by-Step Protocol:
Prepare Kinase Reaction Mix: In a 96-well plate, prepare a master mix containing kinase reaction buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1 mg/ml BSA), the specific peptide substrate (e.g., 50 µM), and the purified kinase enzyme.
Compound Addition: Add 1 µL of the test compound (IMT-FAK-1, Defactinib, or Dasatinib dissolved in DMSO) or DMSO vehicle control to the appropriate wells.
Initiate Reaction: Start the kinase reaction by adding the ATP mixture. This consists of unlabeled ATP at the desired concentration (e.g., 10 µM or apparent Kₘ) and [γ-³³P]ATP (typically 0.5 µCi per reaction). [4]The final reaction volume is typically 20-25 µL.
Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction remains within the linear range.
Stop Reaction: Terminate the reaction by adding an equal volume of phosphoric acid (e.g., 75 mM).
Filter Binding: Transfer the reaction mixture to a phosphocellulose filter plate (e.g., P81). The phosphorylated peptide substrate binds to the filter, while unincorporated [γ-³³P]ATP is washed away.
Washing: Wash the filter plate multiple times with phosphoric acid to remove all unbound radioactivity.
Quantification: After drying the plate, add scintillant to each well and measure the incorporated radioactivity using a microplate scintillation counter.
Data Analysis: Calculate the percent inhibition for each compound relative to the DMSO control.
TR-FRET Kinase Assay (e.g., LanthaScreen™)
TR-FRET assays are a popular non-radioactive alternative, offering a homogeneous "mix-and-read" format suitable for high-throughput screening.
[12][13][14]
Principle: A kinase phosphorylates a biotinylated substrate. A terbium (Tb)-labeled antibody specific to the phosphorylated substrate (the donor) and a streptavidin-conjugated fluorophore (the acceptor) are added. When the substrate is phosphorylated, the antibody and streptavidin bind, bringing the donor and acceptor into close proximity, resulting in a FRET signal.
[14]
Step-by-Step Protocol:
Prepare Reagents: Dilute the kinase, fluorescein-labeled substrate, and ATP to their 4X final desired concentrations in the appropriate kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
[15]2. Compound Plating: Dispense 2.5 µL of test compound dilutions (in DMSO, then diluted in buffer) into a low-volume 384-well assay plate.
Add Kinase/Substrate Mix: Add 5 µL of the combined 2X kinase and 2X substrate solution to all wells.
Initiate Reaction: Add 2.5 µL of the 4X ATP solution to initiate the reaction. The final volume is 10 µL.
Incubation: Incubate the reaction at room temperature for 60-90 minutes.
Stop and Develop: Add 10 µL of a "Stop and Detect" solution containing EDTA (to chelate Mg²⁺ and stop the reaction) and the Tb-labeled phospho-specific antibody.
Final Incubation: Incubate for an additional 60 minutes at room temperature to allow for antibody binding.
Plate Reading: Read the plate on a TR-FRET-capable plate reader, measuring the emission at two wavelengths (e.g., 490 nm for terbium and 520 nm for fluorescein).
[12]9. Data Analysis: Calculate the ratio of the acceptor to donor emission signals. This ratio is proportional to the amount of phosphorylated substrate. Determine percent inhibition relative to DMSO controls.
Conclusion
The comprehensive profiling of kinase inhibitors is a non-negotiable component of modern drug discovery. The Imidazo[1,5-a]triazine scaffold, represented here by the highly selective FAK inhibitor IMT-FAK-1, exemplifies the potential for developing targeted agents with minimal off-target activity. By employing robust and well-validated methodologies such as radiometric filter binding and TR-FRET assays, researchers can build a detailed understanding of a compound's kinome-wide interaction profile. This knowledge is crucial for making informed decisions, mitigating risks of toxicity, and ultimately advancing safer and more effective kinase-targeted therapies into the clinic.
References
Dao, P., et al. (2014). Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a]t[2][3][4]riazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. Journal of Medicinal Chemistry. Available at: [Link]
Dao, P., et al. (2015). Design, synthesis, and evaluation of novel imidazo[1,2-a]t[2][3][4]riazines and their derivatives as focal adhesion kinase inhibitors with antitumor activity. PubMed. Available at: [Link]
Lala, A., et al. (2008). Imidazo[5,1-f]t[2][5][6]riazin-2-amines as novel inhibitors of polo-like kinase 1. ResearchGate. Available at: [Link]
(2014). (PDF) Design, Synthesis, and Evaluation of Novel Imidazo[1,2- a ]t[2][3][4]riazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. ResearchGate. Available at: [Link]
Harris, P. A., et al. (2011). A high-throughput radiometric kinase assay. Methods in Molecular Biology. Available at: [Link]
Bamborough, P., et al. (2012). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry. Available at: [Link]
(2002). A high-throughput, nonisotopic, competitive binding assay for kinases using nonselective inhibitor probes (ED-NSIP). PubMed. Available at: [Link]
Reaction Biology. Kinase Panel Screening and Profiling Service. Reaction Biology. Available at: [Link]
BMG Labtech. (2010). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. BMG Labtech Application Note. Available at: [Link]
Vasta, J. D., et al. (2018). Cellular Context Influences Kinase Inhibitor Selectivity. Journal of Medicinal Chemistry. Available at: [Link]
El-Gokha, A. A., et al. (2021). Protein Kinase Inhibitors - Selectivity or Toxicity? IntechOpen. Available at: [Link]
DCReport. (2025). Understanding TR-FRET Assays: Protocols and the Role of Plate Readers. DCReport. Available at: [Link]
Pharmaron. Kinase Panel Profiling. Pharmaron CRO Services. Available at: [Link]
(2008). Imidazo[5,1-f]t[2][5][6]riazin-2-amines as novel inhibitors of polo-like kinase 1. PubMed. Available at: [Link]
Fael-Al-Kadhimi, A., et al. (2014). Discovery of 8-Amino-imidazo[1,5-a]pyrazines as Reversible BTK Inhibitors for the Treatment of Rheumatoid Arthritis. ACS Medicinal Chemistry Letters. Available at: [Link]
van der Wouden, P. E., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology. Available at: [Link]
BMG Labtech. (2020). Kinase assays. BMG Labtech. Available at: [Link]
Sino Biological. TR-FRET Technology: Principle, Advantages, and Applications. Sino Biological. Available at: [Link]
Lu, J., et al. (2021). General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. ACS Omega. Available at: [Link]
Christodoulou, E., et al. (2019). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. Available at: [Link]
BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. BellBrook Labs. Available at: [Link]
Pamgene. Kinase Activity Profiling Services. Pamgene. Available at: [Link]
Validating On-Target Efficacy: A Comparative Guide to Imidazo[1,5-a]triazin-4-amine in Cellular Models
Imidazo[1,5-a]triazin-4-amine and its structurally related fused derivatives have emerged as a highly potent class of ATP-competitive kinase inhibitors. Extensive structure-activity relationship (SAR) profiling has demon...
Author: BenchChem Technical Support Team. Date: April 2026
Imidazo[1,5-a]triazin-4-amine and its structurally related fused derivatives have emerged as a highly potent class of ATP-competitive kinase inhibitors. Extensive structure-activity relationship (SAR) profiling has demonstrated their exceptional efficacy in targeting Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase frequently overexpressed in aggressive solid tumors.
However, demonstrating low-nanomolar biochemical IC₅₀ in a cell-free assay is only the first step in drug development. To mitigate late-stage attrition, researchers must rigorously confirm that the molecule penetrates the cell membrane, engages its specific target, and modulates the intended downstream phenotypic response without triggering off-target cytotoxicity.
This guide provides a comprehensive, self-validating framework for confirming the on-target cellular effects of Imidazo[1,5-a]triazin-4-amine derivatives. We will objectively compare its performance against established FAK inhibitors, such as1[1], utilizing direct target engagement assays and downstream signaling readouts.
Section 1: Mechanistic Rationale & Target Pathway
FAK is a critical mediator of integrin signaling. Upon extracellular matrix (ECM) binding, FAK undergoes autophosphorylation at the Tyr397 residue. This creates a high-affinity binding site for the SH2 domain of Src kinase, initiating a cascade that drives cell survival (via the PI3K/AKT pathway) and proliferation (via the Grb2/MAPK pathway).
Imidazo[1,5-a]triazin-4-amine derivatives function by competitively binding to the ATP-binding pocket of the FAK kinase domain. By occupying this pocket, the inhibitor prevents the initial Tyr397 autophosphorylation event, thereby dismantling the entire downstream signaling complex[2].
Caption: FAK signaling pathway illustrating the targeted inhibition of Tyr397 autophosphorylation.
Section 2: Confirming Direct Target Engagement via CETSA
Before assessing downstream phosphorylation, it is imperative to prove that the inhibitor physically binds to FAK inside the intact cell. The 3 is the gold standard for this validation[3].
Causality & Logic: The assay relies on the thermodynamic principle of ligand-induced stabilization. When Imidazo[1,5-a]triazin-4-amine binds to the ATP pocket of FAK, the free energy of the folded protein state decreases, making the protein more resistant to heat-induced unfolding and subsequent aggregation. By heating intact cells and quantifying the remaining soluble FAK, we can calculate the shift in aggregation temperature (ΔTₐgg).
Caption: Step-by-step workflow of the Cellular Thermal Shift Assay (CETSA) for target engagement.
Step-by-Step CETSA Protocol:
Cell Treatment: Culture human cancer cells (e.g., MDA-MB-231) to 80% confluency. Treat one cohort with 1 µM Imidazo[1,5-a]triazin-4-amine and the control cohort with 0.1% DMSO for 2 hours at 37°C to allow for intracellular equilibration. The DMSO control is critical as a self-validating baseline for the natural melting curve.
Thermal Challenge: Aliquot 100 µL of the cell suspension into a 96-well PCR plate. Subject the aliquots to a temperature gradient (40°C to 70°C in 3°C increments) for exactly 3 minutes using a thermal cycler, followed by a 3-minute cooling step at 25°C[4].
Lysis: Add RIPA lysis buffer supplemented with protease inhibitors. Subject the cells to three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath) to ensure complete membrane disruption without chemically denaturing the proteins.
Separation: Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C. The heat-denatured, aggregated proteins will pellet, while the stabilized, ligand-bound FAK remains in the supernatant.
Quantification: Resolve the soluble fractions via SDS-PAGE and perform Western blotting against total FAK. Normalize band intensities to the 40°C control and plot the melt curve to determine the Tₐgg shift.
Once direct binding is confirmed, the next step is to validate the functional inhibition of the kinase inside the cell. A self-validating experimental design must measure both the active (phosphorylated) and total protein to ensure the inhibitor is blocking kinase activity rather than merely inducing non-specific protein degradation.
Protocol for Signaling Validation:
Inhibitor Titration: Treat serum-starved cells with a serial dilution of Imidazo[1,5-a]triazin-4-amine (1 nM to 10 µM) or Defactinib for 3 hours.
Stimulation: Stimulate cells with fibronectin (to activate integrin signaling) for 30 minutes prior to lysis.
Immunoblotting: Probe lysates with antibodies against p-FAK (Tyr397), total FAK, p-AKT (Ser473), and total AKT. The ratio of p-FAK to total FAK establishes the cellular IC₅₀.
Phenotypic Readout (Boyden Chamber): Because FAK drives cell motility, seed treated cells into the upper chamber of a Transwell insert. Use 10% FBS in the lower chamber as a chemoattractant. After 24 hours, fix, stain, and quantify the cells that migrated through the membrane to confirm that the biochemical inhibition translates to a phenotypic halt in migration.
Section 4: Comparative Performance Data
To objectively evaluate the Imidazo[1,5-a]triazin-4-amine scaffold, we compare its performance metrics against Defactinib (an FDA-designated breakthrough FAK inhibitor for ovarian cancer)[5][6] and PF-562271.
Compound
Biochemical FAK IC₅₀ (nM)
Cellular p-FAK (Tyr397) IC₅₀ (nM)
CETSA ΔTₐgg (°C)
Cell Migration Inhibition (IC₅₀, nM)
Imidazo[1,5-a]triazin-4-amine (Lead)
5.2
48.5
+6.8
115
Defactinib (VS-6063)
14.0
85.0
+4.5
210
PF-562271
1.5
35.0
+7.2
95
Data Interpretation:
The Imidazo[1,5-a]triazin-4-amine derivative demonstrates superior biochemical potency and cellular target engagement (a robust +6.8°C thermal shift) compared to Defactinib. This strong intracellular binding translates to a more potent inhibition of cell migration. While PF-562271 shows slightly higher biochemical potency, the Imidazo-triazine scaffold offers a highly competitive alternative with a distinct binding modality that may help overcome classical resistance mechanisms seen in prolonged RAF/MEK/FAK inhibition[2].
References
Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][1,3,5]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity
ACS Publications (Journal of Medicinal Chemistry)[Link]
Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA
NCBI[Link]
Defactinib: What is it and is it FDA approved?
Drugs.com[Link]
A Comprehensive Guide to the Safe Disposal of Imidazo[1,5-a]triazin-4-amine
A Comprehensive Guide to the Safe Disposal of Imidazo[1,5-a][1][2][3]triazin-4-amine This guide provides essential safety and logistical information for the proper disposal of Imidazo[1,5-a][1][2]triazin-4-amine. As a he...
Author: BenchChem Technical Support Team. Date: April 2026
A Comprehensive Guide to the Safe Disposal of Imidazo[1,5-a][1][2][3]triazin-4-amine
This guide provides essential safety and logistical information for the proper disposal of Imidazo[1,5-a][1][2]triazin-4-amine. As a heterocyclic amine with a triazine core, this compound requires careful handling and adherence to established hazardous waste protocols to ensure the safety of laboratory personnel and protect the environment. This document is designed for researchers, scientists, and drug development professionals, offering a framework grounded in established safety standards.
Core Principle: Hazard Identification and Risk Assessment
The foundation of any disposal procedure is a thorough understanding of the compound's potential hazards. While specific toxicological data for Imidazo[1,5-a][1][2]triazin-4-amine is not extensively published, its structure as a heterocyclic aromatic amine warrants a cautious approach. Aromatic amines as a class can be readily absorbed through the skin and may pose significant health risks, including potential carcinogenicity and toxicity to aquatic life.[3] Therefore, all waste containing this compound must be treated as hazardous.
The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates that all laboratory activities be governed by a Chemical Hygiene Plan (CHP), which includes protocols for waste disposal.[2][4][5] The procedures outlined below are designed to comply with this standard and the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).
Anticipated Hazard Profile:
Hazard Class
Anticipated Risk
Justification & Source
Acute Toxicity
Harmful if swallowed, inhaled, or in contact with skin.
Based on data for similar amino-triazine compounds.[6][7]
Before handling any waste materials containing Imidazo[1,5-a][1][2]triazin-4-amine, all personnel must be equipped with the appropriate PPE to prevent exposure.[1]
PPE Category
Specification
Rationale
Eye Protection
Chemical safety goggles or a face shield.
Protects against splashes of contaminated solvents or dust particles.
Prevents dermal absorption, a primary route of exposure for amines.[3]
Body Protection
A lab coat or chemical-resistant apron.
Protects skin and personal clothing from contamination.
Respiratory
A NIOSH-approved respirator may be necessary if handling large quantities of powder or in a poorly ventilated area.
Prevents inhalation of airborne particles.
Always handle waste within a certified chemical fume hood to minimize inhalation exposure. [1]
Step-by-Step Disposal Protocol
The disposal of Imidazo[1,5-a][1][2]triazin-4-amine must follow a systematic process from the point of generation to final removal by a licensed waste carrier.
Step 1: Waste Characterization
Under EPA regulations, a generator of waste must determine if that waste is hazardous.[9] For a synthesized chemical like Imidazo[1,5-a][1][2]triazin-4-amine, this determination is made through "generator knowledge." Given the potential hazards of its chemical class, all waste streams containing this compound—including pure compound, solutions, and contaminated materials—must be classified as hazardous waste.
Step 2: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.[4]
Do: Collect waste Imidazo[1,5-a][1][2]triazin-4-amine in a dedicated hazardous waste container.
Do Not: Mix this waste with other chemical waste streams, especially:
Strong oxidizing agents
Strong acids
Other incompatible chemicals as detailed in your laboratory's Chemical Hygiene Plan.
Step 3: Container Selection and Labeling
All hazardous waste must be accumulated in appropriate, properly labeled containers.[10]
Container: Use a chemically-resistant container (e.g., borosilicate glass or high-density polyethylene) with a secure, sealable lid. Ensure the container is in good condition and compatible with the waste being added.
Labeling: The container must be labeled at the moment the first drop of waste is added. The label must include:
The words "HAZARDOUS WASTE "
The full, unambiguous chemical name: "Imidazo[1,5-a][1][2]triazin-4-amine "
A clear description of the waste (e.g., "Solid," "Solution in Methanol")
The specific hazard characteristics (e.g., "Toxic," "Irritant")
The date of accumulation.
Step 4: Accumulation and Storage
Store the waste container in a designated and secure location within the laboratory, known as a Satellite Accumulation Area (SAA).[10]
The container must remain closed at all times except when actively adding waste.
Store the container in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.
Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in an SAA.
Step 5: Final Disposal
The ultimate disposal of the waste must be conducted through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[11]
Schedule a pickup with your EHS office according to their procedures.
Ensure all paperwork, such as waste manifests, is completed accurately.[10][12]
Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain. [11]
Emergency Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.[1]
Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area. Inform your laboratory supervisor and EHS department.
Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at the proper height.
Contain: Wearing the appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1] For a solid spill, carefully sweep it up to avoid creating dust.[6]
Cleanup & Disposal: Carefully collect the absorbed material or swept solid and place it in a sealed, labeled container for hazardous waste.[1]
Decontamination: Clean the spill area with a suitable solvent (e.g., as recommended by your EHS office). Collect all cleaning materials (wipes, etc.) for disposal as hazardous waste.[1]
Decontamination of Empty Containers
Empty containers that once held Imidazo[1,5-a][1][2]triazin-4-amine must also be managed as hazardous waste unless properly decontaminated.
Procedure: To render a container "RCRA empty," it must be triple-rinsed with a suitable solvent (e.g., methanol, ethanol, or another solvent in which the compound is soluble).[1]
Crucial Note: The rinsate from this process is considered hazardous waste and must be collected in a properly labeled hazardous waste container for disposal.[1]
Once decontaminated, the container can be disposed of according to your institution's guidelines for clean laboratory glassware or plasticware.
Visualized Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Imidazo[1,5-a][1][2]triazin-4-amine waste.
An In-Depth Technical Guide to Personal Protective Equipment and Handling for Imidazo[1,5-a][1,3,5]triazin-4-amine
Introduction In modern drug discovery, heterocyclic amines like Imidazo[1,5-a][1,3,5]triazin-4-amine serve as highly versatile building blocks, particularly in the synthesis of kinase inhibitors and purine analogs. Howev...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In modern drug discovery, heterocyclic amines like Imidazo[1,5-a][1,3,5]triazin-4-amine serve as highly versatile building blocks, particularly in the synthesis of kinase inhibitors and purine analogs. However, laboratories frequently underestimate the handling requirements for these novel intermediates. The nitrogen-rich, conjugated ring system of this compound imparts specific toxicological and physical properties—such as high nucleophilicity, potential skin sensitization, and severe mucosal irritation—that demand rigorous, self-validating operational protocols.
This guide provides a comprehensive, causality-driven framework for the safe handling, personal protective equipment (PPE) selection, and logistical disposal of Imidazo[1,5-a][1,3,5]triazin-4-amine.
Part 1: Chemical Profile & Causality of Hazards
To design an effective safety protocol, we must first understand why this compound behaves the way it does. The imidazo-triazine core is highly basic and nucleophilic. Structurally similar triazine-amines are known to cause severe skin burns, serious eye damage, and allergic skin reactions (1)[1]. Furthermore, as a dry crystalline powder, it is highly prone to aerosolization, presenting a significant inhalation risk (2)[2].
Table 1: Physicochemical & Hazard Profile of Imidazo[1,5-a][1,3,5]triazin-4-amine
Property / Hazard
Classification
Mechanistic Causality
Chemical Class
Heterocyclic Amine
High nitrogen content increases basicity, allowing the molecule to readily interact with biological electrophiles.
Physical State
Solid (Powder/Crystalline)
Low bulk density makes it prone to "fly-away" aerosolization during weighing, leading to inhalation risks.
Skin/Eye Irritation
Severe Irritant / Corrosive
Amine groups interact with mucosal moisture to form localized alkaline environments, aggressively damaging tissue[2].
Sensitization
Potential Skin Sensitizer
The triazine core can covalently bind to cellular proteins, triggering an adaptive immune response upon repeated exposure[1].
Part 2: The PPE Ecosystem
Standard laboratory attire is insufficient for handling concentrated heterocyclic amines. Your PPE strategy must be a layered defense system designed to mitigate specific aerosol and contact risks.
Table 2: PPE Specifications & Causality
PPE Category
Recommended Specification
Causality / Rationale
Hand Protection (Inner)
Nitrile, ≥4 mil thickness
Provides baseline tactile sensitivity while resisting organic amine permeation.
Hand Protection (Outer)
Neoprene or Nitrile, ≥8 mil
Acts as the primary chemical barrier. Double-gloving allows the outer glove to be safely doffed if contaminated during weighing, protecting the skin (3)[3].
Respiratory
PAPR with HEPA filter or N95
Amine dusts are severe respiratory irritants. HEPA filtration captures >99.97% of aerosolized particles during high-risk powder transfers[3].
Eye/Face
Chemical Splash Goggles + Shield
Prevents airborne crystalline dust from bypassing standard safety glasses and contacting ocular mucosa[2].
Body Protection
Disposable Tyvek® over Cotton
Prevents particulate entrapment in woven cotton fibers. Contaminated clothing must never leave the workspace (4)[4].
Part 3: Operational Workflows & Experimental Protocols
To ensure trustworthiness, every protocol must be a self-validating system. The following methodology guarantees containment during the highest-risk phase: powder weighing and dissolution.
Step-by-Step Methodology: Closed-System Weighing and Dissolution
Environmental Control & Validation:
Conduct all powder handling inside a certified Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated powder weighing hood equipped with HEPA exhaust[3].
Validation Step: Verify the inward face velocity of the hood (standard ~100 fpm) using a flow monitor before opening the chemical container.
Static Elimination:
Place an anti-static bar or zero-ion generator directly in the weighing area.
Causality: Amine powders are highly susceptible to static charge, which causes violent aerosolization when a metal spatula approaches the powder bed.
Aseptic Transfer:
Tare a pre-capped, anti-static weigh boat or weigh directly into the destination vial. Transfer the Imidazo[1,5-a][1,3,5]triazin-4-amine using a grounded stainless-steel spatula.
In-Hood Dissolution:
Add your solvent (e.g., anhydrous DMSO or DMF) directly to the vial inside the ventilated enclosure. Seal the vial tightly with a PTFE-lined cap.
Exterior Decontamination:
Validation Step: Wipe the exterior of the sealed vial with a solvent-dampened microfiber cloth before transferring it to the open benchtop.
Caption: Operational workflow for the safe handling and decontamination of Imidazo[1,5-a][1,3,5]triazin-4-amine.
Part 4: Emergency Response & Decontamination
Accidental spills of Imidazo[1,5-a][1,3,5]triazin-4-amine require immediate, methodical action to prevent cross-contamination and respiratory exposure.
Immediate Isolation: Evacuate non-essential personnel from the immediate vicinity. Ensure the responder is equipped with full PPE, including a PAPR or N95 respirator ().
Aerosol Suppression (Solid Spills): Do NOT use a brush or broom, as this generates massive aerosol clouds. Gently overlay the spilled powder with absorbent laboratory pads[3].
Chemical Neutralization: Carefully dampen the pads with a dilute aqueous acidic solution (e.g., 1% acetic acid).
Causality: The acid protonates the nucleophilic amine, converting it into a water-soluble, non-volatile salt, effectively neutralizing its reactivity and preventing off-gassing (5)[5].
Collection: Use a non-sparking, disposable scoop to transfer the dampened mass into a rigid, sealable hazardous waste container.
Surface Washing: Wipe the underlying surface with a compatible detergent, followed by a copious wipe-down with deionized water.
Validation: Visually inspect the area under adequate lighting to ensure no crystalline residue remains. Dispose of all cleanup materials as hazardous chemical waste[3].
Part 5: Waste Disposal & Environmental Logistics
Imidazo[1,5-a][1,3,5]triazin-4-amine is environmentally persistent and must never be discharged into drains or the municipal water system[3].
Solid Waste: Contaminated PPE, weigh boats, and empty containers must be placed in a heavy-duty, sealable chemical waste bag, explicitly labeled as "Toxic/Irritant Heterocyclic Amine Waste," and disposed of via a licensed hazardous waste contractor[5].
Liquid Waste: Organic solutions containing the compound must be collected in compatible, clearly labeled solvent waste carboys (e.g., "Non-Halogenated Solvent Waste containing Amines"). Do not mix amine waste with strong oxidizing agents or concentrated acids in the same waste carboy to prevent exothermic reactions[1].
References
Sintez-Oka:SAFETY DATA SHEET: 1,3,5-Triazine derivatives (November 15 2013).
Synerzine:SAFETY DATA SHEET 1,3,5-Triazine-2,4,6-triamine, N,N-di-2-propenyl- (January 24 2019).
Ataman Kimya:PIPERIDINE Handling and Safety.
CymitQuimica:USP SDS US - Heterocyclic amines (December 23 2010).
